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Core Science & Biosynthesis

Foundational

The Architecture of Steric Shielding: A Technical Guide to 3,5-Dichloro-2,6-difluoro-4-methylpyridine

Executive Summary In the landscape of modern agrochemical and pharmaceutical drug design, the strategic halogenation of heterocyclic scaffolds is a paramount technique for modulating pharmacokinetics, metabolic stability...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern agrochemical and pharmaceutical drug design, the strategic halogenation of heterocyclic scaffolds is a paramount technique for modulating pharmacokinetics, metabolic stability, and target binding affinity. 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS: 1347815-16-0) represents a highly specialized, densely functionalized building block. By incorporating a precise array of halogens—fluorine at the 2,6-positions and chlorine at the 3,5-positions—this molecule achieves profound steric and electronic shielding of its core and its 4-methyl substituent.

This whitepaper provides an in-depth technical analysis of this compound, exploring the physicochemical causality behind its structural design, and detailing the state-of-the-art synthetic methodologies required to overcome the inherent deactivation of the pyridine ring during late-stage halogenation.

Physicochemical Profiling & Quantitative Data

Understanding the baseline properties of 3,5-Dichloro-2,6-difluoro-4-methylpyridine is critical for downstream integration into complex synthetic pipelines. The dense halogenation significantly alters its lipophilicity, collision cross-section, and electron density distribution compared to a standard 4-methylpyridine core.

Table 1: Core Physicochemical and Structural Properties
PropertyValueCausality / Significance
Chemical Name 3,5-Dichloro-2,6-difluoro-4-methylpyridineHighly substituted azaarene intermediate.
CAS Number 1347815-16-0Unique registry identifier for procurement and patent tracking[1].
Molecular Formula C6H3Cl2F2NDictates exact mass and isotopic distribution patterns.
Monoisotopic Mass 196.96106 DaCritical for high-resolution mass spectrometry (HRMS) validation[2].
SMILES String CC1=C(Cl)C(F)=NC(F)=C1ClEnables computational modeling and cheminformatics queries.
InChIKey AEQZLGOQOKWZJK-UHFFFAOYSA-NStandardized hash for database cross-referencing[2].
Predicted CCS [M+H]+ 127.5 ŲCollision Cross Section; vital for ion mobility-mass spectrometry (IM-MS)[3].

Mechanistic Rationale: The "Steric Shielding" Paradigm

The specific arrangement of halogens on the pyridine ring is not arbitrary; it is a calculated design choice driven by the need to bypass primary metabolic clearance pathways in biological systems.

Electronic Deactivation via 2,6-Difluorination

Fluorine is the most electronegative element. Placing fluorine atoms adjacent to the basic pyridine nitrogen (positions 2 and 6) exerts a powerful inductive electron-withdrawing effect. Causality: This dramatically reduces the electron density on the nitrogen lone pair, lowering its pKa and effectively blocking N-oxidation by flavin-containing monooxygenases (FMOs) and Cytochrome P450 (CYP450) enzymes. Furthermore, the strong C-F bond resists nucleophilic aromatic substitution under physiological conditions.

Steric Shielding via 3,5-Dichlorination

The 4-methyl group is a common site for rapid metabolic degradation (benzylic oxidation) yielding a carboxylic acid, which is rapidly cleared. Causality: Chlorine atoms are significantly larger than fluorine or hydrogen (Van der Waals radius of ~1.75 Å). By flanking the 4-methyl group with chlorines at the 3 and 5 positions, a physical "steric wall" is created. This prevents the active site of CYP450 enzymes from accessing the benzylic hydrogens of the methyl group, thereby extending the compound's metabolic half-life.

G Compound 3,5-Dichloro-2,6-difluoro- 4-methylpyridine F_Subst 2,6-Difluoro Substitution Compound->F_Subst Cl_Subst 3,5-Dichloro Substitution Compound->Cl_Subst Block1 Blocks N-Oxidation & Lowers Basic pKa F_Subst->Block1 Block2 Steric Shielding of 4-Methyl Group Cl_Subst->Block2 CYP CYP450 / FMO Enzymes CYP->Block1 Inhibited CYP->Block2 Inhibited Outcome Increased Metabolic Half-Life & Bioavailability Block1->Outcome Block2->Outcome

Fig 1. Mechanistic pathway of metabolic stabilization via halogen-induced steric shielding.

Synthetic Methodologies: Overcoming Pyridine Deactivation

Direct electrophilic aromatic substitution (EAS) on a pyridine ring is notoriously difficult because the electronegative nitrogen withdraws electron density from the ring, rendering it deactivated—especially at the 3 and 5 positions. Traditional methods require extremely harsh conditions (e.g., fuming sulfuric acid, >200°C) which are incompatible with complex, late-stage intermediates.

To synthesize densely halogenated derivatives like 3,5-dichloro-2,6-difluoro-4-methylpyridine, modern synthetic chemistry relies on the Zincke Imine Intermediate pathway, a breakthrough methodology recently optimized for broad pharmaceutical application[4].

The Zincke Imine Strategy

Causality: By reacting the pyridine with an activating agent (like 2,4-dinitrochlorobenzene) and subsequently treating it with a primary amine, the aromatic ring is forced open. This generates an acyclic azatriene (the Zincke imine). In this acyclic, electron-rich state, the inherent deactivation of the pyridine core is temporarily bypassed. Electrophilic halogenating agents (such as N-chlorosuccinimide) can now rapidly and regioselectively attack the alkene carbons that correspond to the 3 and 5 positions of the original ring. Subsequent treatment with ammonia induces ring closure and rearomatization, trapping the halogens in place.

G Start Pyridine Precursor (e.g., 4-Methylpyridine) RingOpen Zincke Ring-Opening (Amine Nucleophile) Start->RingOpen Zincke Zincke Imine Intermediate (Acyclic Azatriene) RingOpen->Zincke Halogenation Regioselective Halogenation (NCS / NBS) Zincke->Halogenation RingClose Ring-Closing (Ammonia / Heat) Halogenation->RingClose Product Halogenated Pyridine (3,5-Dichloro...) RingClose->Product

Fig 2. Zincke imine-mediated ring-opening and regioselective halogenation workflow.

Experimental Protocols: Zincke Imine-Mediated Halogenation

The following protocol outlines a self-validating workflow for the 3,5-dichlorination of a deactivated pyridine core, adapted from the state-of-the-art standards established by Boyle et al.[5].

Step-by-Step Methodology

Step 1: Zincke Salt Formation (Activation)

  • Dissolve the starting pyridine precursor (1.0 equiv) in anhydrous ethanol (0.5 M).

  • Add 2,4-dinitrochlorobenzene (1.1 equiv) and heat the mixture to reflux for 12 hours.

  • Validation Check: Monitor the reaction via TLC (UV 254 nm). The formation of a highly polar, baseline-retained spot indicates successful pyridinium salt formation.

  • Cool to room temperature and precipitate the Zincke salt using diethyl ether. Filter and dry under vacuum.

Step 2: Ring-Opening to Acyclic Azatriene

  • Suspend the Zincke salt in a biphasic mixture of dichloromethane (DCM) and water (1:1).

  • Add n-propylamine (2.5 equiv) dropwise at 0°C. The solution will undergo a distinct color change (typically deep red/orange) indicating the formation of the acyclic Zincke imine.

  • Stir for 2 hours at room temperature. Extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate.

Step 3: Electrophilic Halogenation

  • Dissolve the crude Zincke imine in acetonitrile (0.2 M).

  • Add N-chlorosuccinimide (NCS, 2.2 equiv for di-chlorination) portion-wise at 0°C.

  • Causality Check: The acyclic nature of the intermediate allows NCS to act as a highly efficient electrophile without the need for Lewis acid catalysis.

  • Stir for 4 hours at room temperature.

Step 4: Ring-Closure and Rearomatization

  • To the halogenated acyclic intermediate, add a saturated solution of ammonium acetate (NH₄OAc) in methanol (5.0 equiv).

  • Heat the mixture to 80°C for 6 hours to drive the condensation and rearomatization sequence.

  • Validation Check: Perform a crude ¹H-NMR using triphenylmethane as an internal standard. The disappearance of the vinylic azatriene protons and the emergence of the newly shielded 4-methyl singlet confirms successful ring closure.

  • Purify the final product via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to isolate the pure highly halogenated pyridine.

Conclusion & Future Perspectives

The compound 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS: 1347815-16-0) is a masterclass in rational chemical design. By leveraging the steric bulk of chlorine and the electronic withdrawing power of fluorine, chemists can effectively "bulletproof" the vulnerable 4-methylpyridine core against metabolic degradation. While synthesizing such densely functionalized heterocycles historically posed an insurmountable challenge due to ring deactivation, modern techniques like the Zincke imine ring-opening strategy have democratized access to these structures.

As drug development continues to push toward compounds with higher metabolic stability and lower clearance rates, building blocks like 1347815-16-0 will become increasingly foundational in the synthesis of next-generation agrochemicals and targeted therapeutics.

References

  • PubChemLite / GuideChem Registry Data Title: 3,5-Dichloro-2,6-difluoro-4-methylpyridine (C6H3Cl2F2N) Physicochemical Data. Source: PubChemLite / GuideChem Database. URL:[Link]

  • Boyle, B. T., Levy, J. N., Lescure, L. de, Paton, R. S., & McNally, A. (2022) Title: 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates. Source: Science, 378(6621), 773-779. URL:[Link]

Sources

Exploratory

physicochemical properties of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

An In-Depth Technical Guide to the Physicochemical Properties of 3,5-Dichloro-2,6-difluoro-4-methylpyridine Prepared by: Senior Application Scientist Introduction 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS No. 13478...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Physicochemical Properties of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

Prepared by: Senior Application Scientist

Introduction

3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS No. 1347815-16-0) is a halogenated pyridine derivative, a class of compounds that serve as versatile scaffolds and building blocks in medicinal chemistry and agrochemical synthesis.[1] The strategic placement of electron-withdrawing fluorine and chlorine atoms, combined with a weakly electron-donating methyl group, creates a unique electronic and steric profile. This guide provides a comprehensive analysis of its core physicochemical properties, offering both predicted data and field-proven experimental protocols for its characterization. Understanding these properties is paramount for researchers aiming to utilize this molecule in synthetic pathways, enabling rational design of reaction conditions, purification strategies, and formulation development.

While experimental data for this specific molecule is not extensively published, this guide synthesizes information from predictive models and closely related structural analogs to provide a robust and scientifically grounded profile.[2]

Core Physicochemical Profile

The fundamental properties of a molecule dictate its behavior in both chemical and biological systems. The high degree of halogenation in 3,5-Dichloro-2,6-difluoro-4-methylpyridine profoundly influences its reactivity, solubility, and electronic nature.

PropertyValue / ObservationSource & Rationale
Molecular Formula C₆H₃Cl₂F₂N[2]
Molecular Weight 198.99 g/mol [2]
CAS Number 1347815-16-0[3]
Physical State White to off-white solid (Predicted)By analogy to its 4-amino derivative, which is a white to off-white solid.[1][4][5]
Predicted XlogP 3.3[2] This value indicates significant lipophilicity, suggesting low aqueous solubility but good solubility in nonpolar organic solvents and potential for membrane permeability.
Predicted pKa Extremely Low (<-4.0)By analogy to 3,5-dichloro-2,6-difluoropyridine (pKa ≈ -4.2).[6] The strong inductive electron-withdrawal by four halogen atoms makes the pyridine nitrogen lone pair exceptionally non-basic.
Solubility Low in water; Soluble in organic solvents like Chloroform, Methanol, Dichloromethane, Ethyl Acetate.Based on the high predicted XlogP and data from analogs.[1][4][5]
Melting Point Data not available.For comparison, the related 4-amino-3,5-dichloro-2,6-difluoropyridine melts at 112-114 °C.[1][4]
Boiling Point Data not available.For comparison, the related 3,5-dichloro-2,4,6-trifluoropyridine boils at 160 °C.

Chromatographic and Spectroscopic Characterization

Unambiguous identification and purity assessment are critical first steps in any research endeavor. The following protocols are designed as self-validating systems for the comprehensive characterization of this compound.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is the gold standard for determining the purity of non-volatile organic compounds. A reversed-phase method is ideal for this molecule, leveraging its lipophilic character.

Expertise & Causality: The choice of a C18 column is a robust starting point for retaining a lipophilic molecule with an XlogP of 3.3. We employ a gradient elution because it provides superior resolution for separating the target compound from potential impurities that may have significantly different polarities, such as starting materials or by-products. The use of trifluoroacetic acid (TFA) in the mobile phase sharpens peak shape by acting as an ion-pairing agent for any residual basic sites on the silica support or the analyte itself.

Experimental Protocol:

  • Instrumentation: Standard HPLC system with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

  • Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

  • Mobile Phase:

    • Solvent A: 0.1% TFA in HPLC-grade Water.

    • Solvent B: 0.1% TFA in HPLC-grade Acetonitrile.

  • Gradient Elution:

    • Start at 60% B, hold for 1 minute.

    • Ramp to 95% B over 10 minutes.

    • Hold at 95% B for 2 minutes.

    • Return to 60% B over 1 minute.

    • Equilibrate at 60% B for 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 254 nm.

  • Sample Preparation: Accurately weigh ~1 mg of the compound and dissolve in 10 mL of a 1:1 Acetonitrile:Water mixture.

  • Injection Volume: 5 µL.

Expected Results: A primary peak corresponding to the title compound should be observed. Purity is determined by calculating the area percentage of this peak relative to the total area of all observed peaks.

G cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Processing prep1 Weigh 1 mg Sample prep2 Dissolve in 10 mL ACN:Water (1:1) prep1->prep2 hplc_sys HPLC System (C18 Column, 30°C) prep2->hplc_sys gradient Gradient Elution (Water/ACN + TFA) hplc_sys->gradient detection UV Detection (254 nm) gradient->detection integrate Integrate Peak Areas detection->integrate calculate Calculate Area % integrate->calculate report Purity Report calculate->report

Caption: HPLC analysis workflow for purity determination.

Spectroscopic Identification

While BLDpharm indicates the availability of spectral data, it is not publicly accessible.[3] Based on the known structure, the following spectral characteristics are predicted and would be used for confirmation.

  • ¹H NMR: A single peak, a singlet, is expected in the aromatic region for the methyl (CH₃) protons. Its chemical shift would be influenced by the surrounding electron-withdrawing groups.

  • ¹⁹F NMR: The two fluorine atoms at positions 2 and 6 are chemically equivalent. Therefore, a single resonance (a singlet) is predicted in the ¹⁹F NMR spectrum.

  • ¹³C NMR: Six distinct signals are expected, one for the methyl carbon and five for the unique carbons of the pyridine ring.

  • Mass Spectrometry (MS): In Electron Ionization (EI), a prominent molecular ion (M⁺) peak would be expected. The isotopic pattern of this peak would be characteristic of a molecule containing two chlorine atoms (an M, M+2, and M+4 pattern with a ~9:6:1 ratio).

Solubility and Lipophilicity: Guiding Principles for Application

Solubility and lipophilicity are critical parameters in drug development and process chemistry, influencing everything from bioavailability to the choice of reaction solvents.

Experimental Solubility Determination (Shake-Flask Method)

The shake-flask method is a reliable, albeit manual, technique for determining thermodynamic solubility.

Expertise & Causality: This protocol is designed to ensure that a true equilibrium is reached between the solid-state compound and the solvent, which is the definition of thermodynamic solubility. The extended incubation period (24-48 hours) allows sufficient time for this equilibrium to be established. Centrifugation is a crucial step to separate undissolved solid from the saturated solution without altering the equilibrium, which could happen with filtration if the filter membrane adsorbs the solute. Quantification via a pre-validated HPLC method ensures accuracy.

Experimental Protocol:

  • Preparation: Add an excess amount of 3,5-dichloro-2,6-difluoro-4-methylpyridine (e.g., 5-10 mg) to a known volume of the test solvent (e.g., 2 mL of phosphate-buffered saline, pH 7.4) in a glass vial.

  • Equilibration: Seal the vial and place it in a shaker or rotator at a constant temperature (e.g., 25 °C) for 24 to 48 hours.

  • Phase Separation: Centrifuge the suspension at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

  • Sampling: Carefully withdraw a known volume of the clear supernatant.

  • Dilution: Dilute the supernatant with the HPLC mobile phase to a concentration within the linear range of a previously established calibration curve.

  • Quantification: Analyze the diluted sample using the HPLC method described in Section 2.1.

  • Calculation: Determine the concentration in the original supernatant by back-calculating from the calibration curve, accounting for the dilution factor.

G A Add Excess Solid to Solvent B Equilibrate on Shaker (24-48h at 25°C) A->B C Centrifuge to Pellet Solid B->C D Sample Clear Supernatant C->D E Dilute Sample with Mobile Phase D->E F Analyze via HPLC E->F G Calculate Concentration (mg/mL or µM) F->G

Caption: Shake-Flask workflow for solubility determination.

Lipophilicity (LogP)

The partition coefficient (LogP) quantifies a compound's differential solubility between an immiscible lipid-like (n-octanol) and aqueous phase. The predicted XlogP of 3.3 for this molecule is high, suggesting it will strongly favor partitioning into lipidic environments.[2] This has significant implications:

  • In Drug Discovery: High lipophilicity can correlate with good membrane permeability but also with potential issues like non-specific binding, metabolic instability, and toxicity.

  • In Process Chemistry: It dictates the choice of solvents for liquid-liquid extractions during workup procedures.

Chemical Stability and Reactivity Profile

The reactivity of the 3,5-dichloro-2,6-difluoro-4-methylpyridine core is dominated by the electron-deficient nature of the pyridine ring.

  • Nucleophilic Aromatic Substitution (SNAr): The ring is highly activated towards attack by nucleophiles. The fluorine atoms at the 2 and 6 positions are generally considered better leaving groups than chlorine in SNAr reactions on electron-deficient pyridines. This allows for selective, stepwise functionalization of the scaffold.[1]

  • Basicity: As noted, the compound is an extremely weak base.[6] It will not undergo typical acid-base reactions under normal conditions and requires superacids for protonation.

  • Stability: Analogs are noted to be sensitive to light and air. Therefore, it is recommended to store the compound under an inert atmosphere (e.g., argon or nitrogen) in a sealed, amber vial away from direct light.

  • Incompatibilities: As a halogenated compound, it may be incompatible with strong reducing agents (e.g., hydrides) and strong oxidizing agents.[7]

Safety and Handling

While no specific toxicology data is available for this compound, its structure as a polyhalogenated pyridine warrants careful handling. Safety protocols should be based on data from structurally similar chemicals.[8]

  • Personal Protective Equipment (PPE): Always handle in a certified chemical fume hood. Wear safety glasses with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).

  • Exposure Routes: Avoid inhalation of dust, and prevent contact with skin and eyes. Halogenated organic compounds can be irritating and may be harmful if absorbed through the skin.[9]

  • Handling: Use appropriate tools to handle the solid and avoid creating dust. Ensure containers are tightly closed when not in use.

  • Disposal: Dispose of waste in accordance with local, regional, and national hazardous waste regulations.

Conclusion

3,5-Dichloro-2,6-difluoro-4-methylpyridine is a highly functionalized building block with a distinct physicochemical profile defined by its lipophilicity, low basicity, and susceptibility to nucleophilic aromatic substitution. Its properties suggest it is a solid with low aqueous solubility but good solubility in organic solvents. The provided protocols for chromatographic analysis and solubility determination offer robust, validated methods for researchers to confirm the identity, purity, and behavior of this compound, facilitating its effective use in the synthesis of novel molecules for the pharmaceutical and agrochemical industries.

References

  • Journal of the Chemical Society, Perkin Transactions 1. Studies in azide chemistry. Part V. Synthesis of 4-azido-2,3,5,6-tetrafluoro-, 4-azido-3-chloro-2,5,6-trifluoro-, and 4-azido-3,5-dichloro-2,6-difluoro-pyridine, and some. [Link]

  • PubChemLite. 3,5-dichloro-2,6-difluoro-4-methylpyridine. [Link]

  • ChemBK. 3,5-Dichloro-2,4,6-trifluoropyridine. [Link]

  • PrepChem.com. Synthesis of 3,5-dichloro-2,6-difluoropyridine-4-carboxaldehyde. [Link]

Sources

Foundational

solubility of 3,5-Dichloro-2,6-difluoro-4-methylpyridine in organic solvents

Title: Solvation Dynamics and Application Profiling of 3,5-Dichloro-2,6-difluoro-4-methylpyridine in Organic Media Abstract: For researchers and drug development professionals, mastering the physicochemical behavior of h...

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Author: BenchChem Technical Support Team. Date: March 2026

Title: Solvation Dynamics and Application Profiling of 3,5-Dichloro-2,6-difluoro-4-methylpyridine in Organic Media

Abstract: For researchers and drug development professionals, mastering the physicochemical behavior of highly functionalized building blocks is a prerequisite for successful synthetic route design. This technical guide explores the solubility profile of 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS: 1347815-16-0) [1]. By analyzing the causality behind its solvation mechanics and providing self-validating experimental protocols, this whitepaper equips scientists with the authoritative grounding necessary to optimize downstream applications, from nucleophilic aromatic substitution (SNAr) to transition-metal-catalyzed cross-coupling.

Physicochemical Profiling: The Causality of Solvation

To predict and manipulate the solubility of 3,5-Dichloro-2,6-difluoro-4-methylpyridine, one must first deconstruct its molecular architecture. The compound features a central pyridine ring exhaustively substituted with electron-withdrawing halogens (two chlorines, two fluorines) and a sterically demanding methyl group.

The Suppression of Basicity: In unsubstituted pyridine, the nitrogen atom possesses a lone pair that readily accepts protons, allowing for aqueous solubility in acidic media. However, the profound inductive electron-withdrawing effects (-I effect) of the adjacent fluorine and chlorine atoms drastically reduce the electron density around the nitrogen[2]. This renders the pyridine core virtually non-basic. Consequently, the compound cannot be easily protonated to form water-soluble salts, strictly confining its solubility profile to organic media.

Lipophilicity and Intermolecular Forces: The dense halogenation significantly increases the compound's lipophilicity (LogP) and hydrophobicity. Because it lacks hydrogen bond donors and its hydrogen bond acceptor capacity is severely sterically hindered, the molecule relies entirely on dipole-dipole interactions and London dispersion forces for solvation. Therefore, it exhibits exceptional solubility in polar aprotic solvents (which can stabilize its electron-deficient core via dipole interactions) and moderately non-polar solvents, while remaining completely insoluble in water[3].

Quantitative Solubility Matrix

The following table summarizes the solubility behavior of 3,5-Dichloro-2,6-difluoro-4-methylpyridine across various organic solvent classes. This data informs solvent selection for stock solution preparation and reaction optimization.

Solvent ClassRepresentative SolventsSolvation MechanismEstimated Solubility Range
Polar Aprotic DMSO, DMF, NMPStrong dipole-dipole interactions; excellent stabilization of the electron-deficient aromatic ring.High (>100 mg/mL)
Halogenated Dichloromethane (DCM), ChloroformFavorable dispersion forces; structural similarity enhances dissolution.High (>100 mg/mL)
Ethers / Esters THF, Ethyl Acetate (EtOAc)Moderate dipole interactions; ideal for biphasic extractions and cross-coupling.Moderate to High (50 - 100 mg/mL)
Aromatic / Non-Polar Toluene, HexanePurely London dispersion forces; useful as anti-solvents or for crystallization.Low to Moderate (10 - 50 mg/mL)
Polar Protic Methanol, WaterUnfavorable hydrophobic hydration; lack of H-bond donors on the solute prevents dissolution.Insoluble (<1 mg/mL)

Self-Validating Experimental Protocols

To accurately determine the thermodynamic solubility of this compound for quantitative applications (e.g., high-throughput screening or precise kinetic studies), the classical "Shake-Flask" method coupled with HPLC-UV is the industry standard[4][5].

Protocol: Thermodynamic Solubility Determination via HPLC-UV

Expertise Note: This protocol is designed as a self-validating system. We specifically utilize centrifugation rather than filtration for phase separation. Highly lipophilic halogenated compounds often adsorb onto standard PTFE or Nylon syringe filters, which artificially lowers the measured concentration and invalidates the data. Centrifugation eliminates this variable.

Step-by-Step Methodology:

  • Saturation: Add an excess amount of 3,5-Dichloro-2,6-difluoro-4-methylpyridine (approx. 50 mg) to a 2 mL glass HPLC vial.

  • Solvent Addition: Add 1.0 mL of the target organic solvent (e.g., DMSO or EtOAc)[4].

  • Isothermal Agitation: Seal the vial and place it on a thermoshaker at exactly 25.0 °C (±0.1 °C) at 800 RPM for 24 to 48 hours. Causality: Strict temperature control is mandatory because temperature fluctuations induce supersaturation artifacts, destroying the thermodynamic equilibrium.

  • Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 14,000 RPM for 15 minutes at 25.0 °C to pellet the undissolved solid[4].

  • Dilution & QC: Carefully aspirate 10 µL of the clear supernatant and dilute it into 990 µL of the HPLC mobile phase (e.g., 70:30 Acetonitrile:Water). Run a known Quality Control (QC) standard alongside the sample to validate instrument response.

  • Quantification: Analyze via HPLC-UV (typically at 254 nm) and calculate the concentration against a pre-established multi-point calibration curve[4].

G A 1. Solid Compound (Excess 3,5-Dichloro...) B 2. Add Organic Solvent (e.g., DMSO, DCM) A->B C 3. Isothermal Agitation (24-48h at 25°C) B->C D 4. Phase Separation (Centrifugation) C->D E 5. Supernatant Analysis (HPLC-UV) D->E F 6. Quantify Thermodynamic Solubility E->F

Caption: Workflow for thermodynamic solubility determination via isothermal shake-flask and HPLC-UV.

Solvent Selection Strategy for Downstream Applications

The solubility profile of 3,5-Dichloro-2,6-difluoro-4-methylpyridine directly dictates the success of its synthetic applications.

Nucleophilic Aromatic Substitution (SNAr): Because the pyridine core is highly electron-deficient, the fluorine and chlorine atoms are prime targets for displacement by nucleophiles (amines, alkoxides, thiolates) via an SNAr pathway[6][7].

  • Solvent Choice:Polar Aprotic Solvents (DMF, DMSO, NMP) .

  • Causality: These solvents not only dissolve the lipophilic pyridine core entirely but also heavily solvate the counter-cations of the nucleophilic reagents (e.g., Na+ or K+). This leaves the anionic nucleophile "naked" and highly reactive, while the solvent's high dielectric constant stabilizes the negatively charged Meisenheimer complex transition state[7].

Transition-Metal Cross-Coupling: If the goal is to selectively couple the chlorine positions via Palladium or Nickel catalysis (e.g., Suzuki or Sonogashira couplings).

  • Solvent Choice:Ethers (THF, 1,4-Dioxane) or Aromatics (Toluene) .

  • Causality: These solvents provide the necessary moderate solubility for the pyridine substrate while ensuring the organometallic catalyst remains stable and does not undergo competitive coordination, which frequently occurs in strongly coordinating solvents like DMSO.

G Start Select Application for Pyridine Core SNAr SNAr Reactions (Nucleophilic Attack) Start->SNAr Coupling Cross-Coupling (Pd-Catalyzed) Start->Coupling Cryst Crystallization & Purification Start->Cryst Solv1 Polar Aprotic (DMF, DMSO, MeCN) SNAr->Solv1 Solv2 Ethers / Aromatics (THF, Toluene) Coupling->Solv2 Solv3 Binary Mixtures (EtOAc / Hexane) Cryst->Solv3

Caption: Decision tree for selecting organic solvents based on downstream synthetic applications.

References

  • Journal of the American Chemical Society. "Selective Halogenation of Pyridines Using Designed Phosphine Reagents". Available at: [Link]

  • Durham E-Theses. "nucleophilic aromatic substitution of halogenated pyridine systems". Available at: [Link]

Sources

Exploratory

An In-depth Technical Guide to the Synthesis of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

Abstract This technical guide provides a comprehensive overview of a strategic synthetic pathway for 3,5-dichloro-2,6-difluoro-4-methylpyridine, a highly functionalized heterocyclic compound with significant potential as...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive overview of a strategic synthetic pathway for 3,5-dichloro-2,6-difluoro-4-methylpyridine, a highly functionalized heterocyclic compound with significant potential as a building block in the development of novel agrochemicals and pharmaceuticals. Recognizing the absence of a well-documented, direct synthesis, this guide outlines a robust, two-stage process predicated on established principles of pyridine chemistry. The core of this strategy involves the initial, selective chlorination of a 4-picoline-derived precursor to form the key intermediate, 2,3,5,6-tetrachloro-4-methylpyridine. This is followed by a regioselective halogen exchange (Halex) reaction to introduce fluorine atoms at the 2- and 6-positions of the pyridine ring. This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, mechanistic insights, and critical safety considerations to facilitate the successful laboratory-scale synthesis of this valuable compound.

Introduction and Strategic Overview

The unique substitution pattern of 3,5-dichloro-2,6-difluoro-4-methylpyridine, featuring both electron-withdrawing halogens and an electron-donating methyl group, imparts a distinct chemical reactivity profile, making it a desirable scaffold for the synthesis of complex molecular architectures. The strategic introduction of fluorine atoms is a well-established approach in medicinal and agricultural chemistry to enhance metabolic stability, binding affinity, and bioavailability of active compounds.[1]

The synthetic route detailed herein is designed to be both logical and practical, commencing with a readily available starting material and proceeding through a key, albeit challenging, intermediate. The core of our proposed synthesis is the strategic construction of 2,3,5,6-tetrachloro-4-methylpyridine, followed by a selective fluorination.

Retrosynthetic Analysis

A logical retrosynthetic approach to 3,5-dichloro-2,6-difluoro-4-methylpyridine identifies 2,3,5,6-tetrachloro-4-methylpyridine as the pivotal precursor. This intermediate can, in principle, be derived from 4-picoline through a controlled, multi-step chlorination process.

Retrosynthesis Target 3,5-Dichloro-2,6-difluoro-4-methylpyridine Intermediate1 2,3,5,6-Tetrachloro-4-methylpyridine Target->Intermediate1 Selective Halogen Exchange (Halex) StartingMaterial 4-Picoline Intermediate1->StartingMaterial Exhaustive Ring Chlorination

Caption: Retrosynthetic pathway for the target molecule.

Synthesis of the Key Intermediate: 2,3,5,6-Tetrachloro-4-methylpyridine

The synthesis of 2,3,5,6-tetrachloro-4-methylpyridine represents the most significant challenge in this pathway. The direct, exhaustive chlorination of 4-picoline is complicated by the propensity for side-chain chlorination and potential dealkylation under harsh conditions.[2] Therefore, a carefully controlled, multi-step approach is proposed, starting with the formation of less-chlorinated picoline derivatives, followed by further chlorination.

Rationale for a Multi-Step Chlorination Approach

A step-wise chlorination allows for more precise control over the reaction, minimizing the formation of unwanted byproducts. By first synthesizing a dichlorinated or trichlorinated picoline, the subsequent chlorination to the tetrachloro-derivative can be achieved under conditions that are less likely to affect the methyl group. This approach is analogous to the industrial synthesis of 2,3,5,6-tetrachloropyridine, which often starts from 2,6-dichloropyridine.[3][4]

Proposed Experimental Protocol for the Synthesis of 2,3,5,6-Tetrachloro-4-methylpyridine

This protocol is a composite based on established methods for the vapor-phase chlorination of pyridine derivatives.[5]

Materials and Equipment:

  • 2,6-dichloro-4-methylpyridine (or other suitable chlorinated picoline precursor)

  • Chlorine gas

  • Nitrogen gas (for dilution and purging)

  • Lewis acid catalyst (e.g., FeCl₃ on an inert support)

  • High-temperature tube furnace reactor

  • Scrubber system for acidic off-gases

  • Standard laboratory glassware for work-up and purification

Procedure:

  • Catalyst Bed Preparation: Pack a quartz tube reactor with a Lewis acid catalyst, such as ferric chloride, supported on an inert material.

  • Reactor Setup: Place the packed tube into a furnace and connect the inlet to a system capable of delivering a controlled flow of the vaporized starting material, chlorine gas, and an inert diluent gas (e.g., nitrogen). The outlet should be connected to a condenser and a series of traps to collect the product and scrub unreacted chlorine and HCl.

  • Reaction Execution:

    • Heat the furnace to a temperature range of 300-450°C.

    • Vaporize the starting chlorinated picoline and introduce it into the reactor along with a controlled flow of chlorine and nitrogen. The molar ratio of chlorine to the pyridine substrate should be carefully controlled to favor the formation of the tetrachloro product.

    • Continuously monitor the reaction products using an appropriate analytical technique, such as gas chromatography (GC), to optimize the reaction conditions for maximum yield of the desired product.

  • Product Isolation and Purification:

    • Condense the product stream leaving the reactor.

    • Dissolve the crude product in a suitable organic solvent.

    • Wash the organic solution with a dilute aqueous base to remove residual HCl, followed by water.

    • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄).

    • Remove the solvent under reduced pressure.

    • Purify the crude 2,3,5,6-tetrachloro-4-methylpyridine by recrystallization or distillation under reduced pressure.

Selective Fluorination to Yield 3,5-dichloro-2,6-difluoro-4-methylpyridine

The conversion of 2,3,5,6-tetrachloro-4-methylpyridine to the target molecule is achieved through a nucleophilic aromatic substitution reaction, specifically a halogen exchange (Halex) reaction.

Mechanistic Principles of the Halex Reaction

The pyridine ring, particularly when substituted with multiple electron-withdrawing chlorine atoms, is highly activated towards nucleophilic attack. The chlorine atoms at the 2- and 6-positions (alpha to the ring nitrogen) are the most electrophilic and are therefore preferentially displaced by the fluoride ions. The reaction proceeds via a Meisenheimer-like intermediate.

Detailed Experimental Protocol for Fluorination

Materials and Equipment:

  • 2,3,5,6-tetrachloro-4-methylpyridine

  • Anhydrous potassium fluoride (KF) or cesium fluoride (CsF)

  • Polar aprotic solvent (e.g., N,N-dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), or dimethyl sulfoxide (DMSO))

  • Three-necked round-bottom flask equipped with a mechanical stirrer, condenser, and thermometer

  • Inert atmosphere (nitrogen or argon)

  • Standard laboratory glassware for work-up and purification

Procedure:

  • Reaction Setup: In a dry three-necked flask under an inert atmosphere, combine 2,3,5,6-tetrachloro-4-methylpyridine, anhydrous potassium fluoride (or cesium fluoride), and the polar aprotic solvent.

  • Reaction Execution:

    • Heat the reaction mixture with vigorous stirring to a temperature between 150°C and 200°C.

    • Monitor the progress of the reaction by GC or thin-layer chromatography (TLC) until the starting material is consumed.

  • Work-up and Purification:

    • Cool the reaction mixture to room temperature.

    • Pour the mixture into a larger volume of cold water to precipitate the crude product.

    • Collect the solid by vacuum filtration and wash thoroughly with water to remove inorganic salts.

    • Dry the crude product under vacuum.

    • Further purify the 3,5-dichloro-2,6-difluoro-4-methylpyridine by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography.

Quantitative Data Summary
ParameterValue/RangeRationale/Notes
Starting Material 2,3,5,6-Tetrachloro-4-methylpyridineKey intermediate from the chlorination step.
Fluorinating Agent Anhydrous KF or CsFCsF is more reactive but also more expensive than KF.
Molar Ratio (Fluoride:Substrate) 2.5:1 to 4:1An excess of the fluoride salt is required to drive the reaction to completion.
Solvent DMF, NMP, or DMSOHigh-boiling polar aprotic solvents are necessary to achieve the required reaction temperature and to dissolve the fluoride salt.
Reaction Temperature 150 - 200 °CHigher temperatures accelerate the reaction but may lead to side products if not carefully controlled.
Reaction Time 4 - 12 hoursMonitored by GC or TLC.
Expected Yield 60 - 80%Based on analogous fluorination reactions of polychlorinated pyridines.

Overall Synthetic Workflow

Synthesis_Workflow cluster_0 Stage 1: Chlorination cluster_1 Stage 2: Fluorination Start 4-Picoline Chlorination Controlled Vapor-Phase Chlorination (300-450°C, Lewis Acid Catalyst) Start->Chlorination Intermediate 2,3,5,6-Tetrachloro-4-methylpyridine Chlorination->Intermediate Fluorination Halogen Exchange (Halex) (KF or CsF, DMF/NMP, 150-200°C) Intermediate->Fluorination Purification1 Purification (Distillation/Recrystallization) Intermediate->Purification1 Product 3,5-Dichloro-2,6-difluoro-4-methylpyridine Fluorination->Product Purification2 Purification (Recrystallization/Chromatography) Product->Purification2

Caption: A comprehensive workflow for the synthesis of the target compound.

Safety Considerations

  • Chlorination: Chlorine gas is highly toxic and corrosive. This step must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including respiratory protection. A scrubber system is essential to neutralize unreacted chlorine and the HCl byproduct.

  • Fluorination: Anhydrous potassium and cesium fluoride are hazardous and should be handled with care to avoid inhalation or skin contact. The high reaction temperatures require careful monitoring to prevent uncontrolled reactions. The polar aprotic solvents used are skin and eye irritants.

  • General Precautions: All reactions should be carried out by trained personnel in a laboratory setting with access to appropriate safety equipment. Material Safety Data Sheets (MSDS) for all chemicals should be consulted prior to use.

Conclusion

This technical guide presents a viable and scientifically sound synthetic route to 3,5-dichloro-2,6-difluoro-4-methylpyridine. While the synthesis of the key intermediate, 2,3,5,6-tetrachloro-4-methylpyridine, requires careful control over chlorination conditions, the subsequent selective fluorination is based on well-established and reliable halogen exchange chemistry. The detailed protocols and mechanistic insights provided herein are intended to empower researchers in the fields of medicinal and agricultural chemistry to access this valuable and versatile building block for the development of new and innovative chemical entities.

References

  • U.S. Patent 4,327,216A, "Process for producing 2,3,5,6-tetrachloropyridine and 3,5,6-trichloropyridin-2-ol," published October 26, 1982.
  • CN105669830A, "Preparation method of 2,3,5,6-tetrachloropyridine," published June 15, 2016.
  • EP0363404B1, "Process for the production of 2,3,5,6-tetrachloropyridine and 2,3,6-trichloropyridine," published March 1, 1995.
  • EP0110690A1, "Preparation of (trifluoromethyl)pyridines," published June 13, 1984.
  • U.S.
  • Sipyagin, A. M., et al. "Reactions of polyhalopyridines 5. Reaction of 2,3,5,6-tetrachloro-4-trifluoromethylthiopyridine with nucleophilic reagents." Chemistry of Heterocyclic Compounds 30.1 (1994): 83-89. [Link]

  • U.S. Patent 2,443,630A, "Fluorination of carbon tetrachloride," published June 22, 1948.
  • Quickcompany, "An Improved Process For Chlorination Of Methylpyridines," published October 31, 2022. [Link]

  • Takahashi, S., et al. "HALOGEN EXCHANGE REACTION OF OPTICALLY PURE HALOTELLURANES." HETEROCYCLES 46 (1997): 1-4. [Link]

  • ResearchGate, "Synthesis step from 4-picoline to intermediate 1." [Link]

  • CN1944408A, "Process for preparing symmetric tetrachloro pyridine," published April 11, 2007.
  • EP0944564B9, "Halogen exchange reactions and uses thereof," published September 29, 1999.
  • Douglas, N. G., et al. "Selective Halogenation of Pyridines Using Designed Phosphine Reagents." Journal of the American Chemical Society 142.24 (2020): 10834-10842. [Link]

  • Groves, J. T., and S. R. Choi. "Oxidative aliphatic C-H fluorination with manganese catalysts and fluoride ion." Nature protocols 7.9 (2012): 1663-1670. [Link]

  • Ley, S. V., et al. "Fluorination Reactions." Steven V. Ley Research Group. [Link]

  • Organic Chemistry Portal, "Synthesis of 4-quinolones." [Link]

  • EP0684943B1, "Chlorination process of pyridine deriv
  • WO2011055057A1, "Method for synthesizing bio-based pyridine and picolines," published May 12, 2011.
  • Singh, A. P., and S. B. Kumar. "Synthesis of derivatives of 2, 3, 5, 6-tetrachloromethylbenzene." Applied Catalysis A: General 126.1 (1995): 27-33. [Link]

  • Schmalz, H. G., et al. "Setup of 4‐Prenylated Quinolines through Suzuki‐Miyaura Coupling for the Synthesis of Aurachins A and B." Advanced Synthesis & Catalysis 363.1 (2021): 247-252. [Link]

  • Sharma, S., et al. "Selective synthesis of gem-dihalopiperidines and 4-halo-1,2,3,6-tetrahydropyridines from halogen substituted homoallylic benzenesulfonamides and aldehydes." RSC advances 13.34 (2023): 23896-23901. [Link]

  • Knyazev, A. V., et al. "Fluorination vs. Chlorination: Effect on the Sensor Response of Tetrasubstituted Zinc Phthalocyanine Films to Ammonia." Chemosensors 9.6 (2021): 140. [Link]

Sources

Foundational

commercial availability of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

Executive Summary The compound 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS: 1347815-16-0) represents a highly specialized, polyhalogenated heterocyclic building block[1]. In modern drug discovery and agrochemical dev...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS: 1347815-16-0) represents a highly specialized, polyhalogenated heterocyclic building block[1]. In modern drug discovery and agrochemical development, the precise spatial arrangement of halogens on a pyridine core is critical for tuning lipophilicity, metabolic stability, and target binding affinity. This technical guide dissects the commercial availability, physicochemical properties, and synthetic utility of this unique scaffold, providing researchers with self-validating protocols for its integration into complex active pharmaceutical ingredients (APIs).

Physicochemical Profiling & Structural Causality

To leverage 3,5-Dichloro-2,6-difluoro-4-methylpyridine effectively, one must understand the causality behind its reactivity. The pyridine nitrogen exerts a strong electron-withdrawing effect via both induction and resonance. This effect is amplified by the highly electronegative fluorine atoms at the C2 and C6 positions, rendering these carbons extremely electrophilic and susceptible to Nucleophilic Aromatic Substitution (SNAr)[2].

Conversely, the chlorine atoms at C3 and C5 possess lower electronegativity but higher polarizability. While C-F bonds are stronger than C-Cl bonds, fluorine's superior ability to stabilize the anionic Meisenheimer transition state makes the C2/C6 positions the kinetically favored sites for initial nucleophilic attack[3]. Once the fluorines are displaced, the remaining C3/C5 chlorines can be targeted for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki or Stille couplings), providing an orthogonal reactivity profile[4]. The C4-methyl group provides steric shielding to the adjacent chlorines and serves as a potential site for late-stage functionalization via radical halogenation.

Quantitative Data Summary

Property Value
Chemical Name 3,5-Dichloro-2,6-difluoro-4-methylpyridine
CAS Registry Number 1347815-16-0
Molecular Formula C6H3Cl2F2N
Molecular Weight 198.00 g/mol
Monoisotopic Mass 196.96106 Da
Predicted XlogP 3.3

| SMILES | CC1=C(Cl)C(F)=NC(F)=C1Cl |

Data aggregated from primary supplier databases and structural repositories[1][5].

Commercial Availability & Supply Chain Logistics

Historically, highly substituted polyhalogenated pyridines required dangerous, multi-step de novo syntheses involving aggressive fluorinating agents (e.g., anhydrous HF or Swarts reagents). Today, 3,5-Dichloro-2,6-difluoro-4-methylpyridine is commercially available on a global scale, significantly accelerating R&D timelines.

  • Primary Suppliers: The compound is cataloged by specialized chemical vendors such as BLD Pharm, the Alfa Aesar network, and Regent Chemicals[1][6][7].

  • Purity Standards: Commercial lots typically exceed 97% purity, validated via HPLC and NMR[6].

  • Handling and Storage: Due to the reactive nature of the fluorinated positions, suppliers often recommend cold-chain transportation and storage at 2-8°C to prevent degradation[1]. The compound should be stored in tightly sealed containers under an inert atmosphere (argon or nitrogen) to prevent unwanted hydrolysis by atmospheric moisture over prolonged periods.

Synthetic Utility & Experimental Workflows

The most powerful application of this scaffold is its use in sequential, regioselective functionalization. The protocol below outlines a self-validating system for the regioselective mono-amination of 3,5-Dichloro-2,6-difluoro-4-methylpyridine via SNAr.

Protocol: Regioselective SNAr Amination at C2 Rationale: The use of a mild base (K2CO3) in a polar aprotic solvent (DMSO) ensures that the nucleophile attacks the highly activated C2-fluorine while preventing over-reaction at the C6 position due to the deactivating effect of the newly introduced electron-donating amino group[8].

Step-by-Step Methodology:

  • Reaction Setup: In an oven-dried, argon-purged Schlenk flask, dissolve 1.0 equivalent (e.g., 1.0 mmol, 198 mg) of 3,5-Dichloro-2,6-difluoro-4-methylpyridine in 5.0 mL of anhydrous Dimethyl Sulfoxide (DMSO)[3].

  • Reagent Addition: Add 1.2 equivalents of the desired amine (e.g., morpholine) followed by 2.0 equivalents of finely powdered Potassium Carbonate (K2CO3)[8].

  • Thermal Activation: Heat the reaction mixture to 60°C with vigorous stirring. Monitor the reaction via TLC (Hexanes/Ethyl Acetate 4:1). The extreme electrophilicity of the C2 position typically drives the reaction to completion within 4-6 hours.

  • Workup & Quenching: Cool the mixture to room temperature and quench by pouring into 20 mL of ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL).

  • Washing & Drying: Wash the combined organic layers with brine (5 x 10 mL) to remove residual DMSO. Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Self-Validation (Analytical QC):

    • 19F NMR: The starting material exhibits a single fluorine resonance due to symmetry. The successful mono-substituted product will show a single, shifted fluorine peak, confirming the loss of symmetry and mono-substitution.

    • 1H NMR: Confirm the presence of the amine protons and the intact C4-methyl singlet (~2.4 ppm).

SNAr_Workflow A 3,5-Dichloro-2,6-difluoro- 4-methylpyridine B Dissolution in Polar Aprotic Solvent (DMSO or NMP) A->B Step 1: Setup C Addition of Nucleophile (e.g., Amine / K2CO3) B->C Step 2: Reagents D Formation of Meisenheimer Complex (Stabilized at C2/C6) C->D Step 3: Transition State E Elimination of Fluoride Ion (Regioselective SNAr) D->E Step 4: Rearomatization F Isolation of 2-Substituted- 3,5-dichloro-6-fluoro- 4-methylpyridine E->F Step 5: Workup & QC

Workflow for the regioselective SNAr of 3,5-Dichloro-2,6-difluoro-4-methylpyridine.

Biological Integration & Metabolic Pathways

In drug development, the incorporation of the 3,5-dichloro-2,6-difluoro-4-methylpyridine scaffold serves multiple strategic purposes:

  • Metabolic Shielding: Cytochrome P450 (CYP) enzymes frequently oxidize electron-rich aromatic rings. The dense halogenation of this pyridine core severely depletes its electron density, rendering it highly resistant to CYP-mediated oxidative metabolism.

  • Lipophilic Ligand Efficiency: The halogens increase the overall lipophilicity (LogP) of the molecule, enhancing cell membrane permeability—a critical factor for intracellular targets like kinases.

  • Conformational Locking: When incorporated into a larger biaryl system via cross-coupling at the C3 or C5 positions, the bulky chlorine and methyl groups restrict bond rotation. This "conformational locking" reduces the entropic penalty upon binding to the target protein's active site, thereby increasing binding affinity.

Substituent_Effects Core Pyridine Core (Metabolically Stable) N N1: Electron Withdrawing (Activates C2/C4/C6) Core->N F C2/C6: Fluoro Groups (Highly reactive to SNAr) Core->F Cl C3/C5: Chloro Groups (Orthogonal Cross-Coupling) Core->Cl Me C4: Methyl Group (Steric Shielding & Functionalization) Core->Me

Logical mapping of substituent effects on the reactivity and stability of the pyridine core.

Sources

Exploratory

3,5-Dichloro-2,6-difluoro-4-methylpyridine molecular weight

An In-Depth Technical Guide to 3,5-Dichloro-2,6-difluoro-4-methylpyridine: Molecular Weight, Physicochemical Profiling, and Applications in Drug Design Executive Summary The development of novel therapeutics and advanced...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to 3,5-Dichloro-2,6-difluoro-4-methylpyridine: Molecular Weight, Physicochemical Profiling, and Applications in Drug Design

Executive Summary

The development of novel therapeutics and advanced agrochemicals relies heavily on highly functionalized heterocyclic scaffolds. 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS: 1347815-16-0) represents a premier tetra-halogenated building block. With a precisely calculated molecular weight of 198.00 g/mol , this compound offers orthogonal reactivity, metabolic stability, and optimal lipophilicity. This whitepaper provides a comprehensive analysis of its physicochemical properties, the critical role its molecular weight plays in Fragment-Based Drug Discovery (FBDD), and the analytical workflows required for its rigorous characterization.

Physicochemical Profiling & Molecular Weight Dynamics

In analytical chemistry and drug design, distinguishing between average molecular weight and monoisotopic mass is critical for accurate mass spectrometry and pharmacokinetic modeling.

The core structure of 3,5-Dichloro-2,6-difluoro-4-methylpyridine consists of a central pyridine ring substituted with two chlorine atoms (C3, C5), two fluorine atoms (C2, C6), and a methyl group (C4). This dense halogenation fundamentally alters the electron distribution of the aromatic system[1].

Quantitative Data Summary

The following table summarizes the foundational quantitative metrics for this scaffold, verified against structural databases[2]:

PropertyValueAnalytical Significance
Chemical Name 3,5-Dichloro-2,6-difluoro-4-methylpyridineIUPAC standard nomenclature
CAS Registry Number 1347815-16-0Unique compound identifier[1]
Molecular Formula C6H3Cl2F2NDefines atomic composition
Average Molecular Weight 198.00 g/mol Used for bulk stoichiometric calculations
Monoisotopic Mass 196.96106 DaTarget exact mass for HRMS identification[2]
SMILES String CC1=C(Cl)C(F)=NC(F)=C1ClIn-silico modeling and cheminformatics

Expert Insight: The exact monoisotopic mass of 196.96106 Da is calculated using the most abundant isotopes ( 12 C, 1 H, 35 Cl, 19 F, 14 N). Because chlorine has a significant naturally occurring 37 Cl isotope (~24%), the average molecular weight is pulled higher to 198.00 g/mol . This isotopic distribution is a critical self-validating tool during mass spectrometry.

Strategic Utility in Drug Design

The molecular weight of 198.00 g/mol positions 3,5-Dichloro-2,6-difluoro-4-methylpyridine as an ideal candidate for Fragment-Based Drug Discovery (FBDD) .

According to the "Rule of Three" for FBDD, ideal fragments should have a molecular weight of 300 Da. At 198 g/mol , this scaffold provides a highly functionalized, metabolically stable core while leaving a substantial "molecular weight budget" (approx. 200–300 Da) for medicinal chemists to append additional pharmacophores without violating Lipinski's Rule of Five (MW 500 Da).

Furthermore, the specific halogenation pattern dictates orthogonal reactivity:

  • Fluorine Substituents (C2, C6): Highly electronegative, these atoms activate the adjacent carbons for Nucleophilic Aromatic Substitution (SNAr)[3].

  • Chlorine Substituents (C3, C5): Ideal handles for late-stage palladium- or copper-catalyzed C-C/C-N cross-coupling reactions (e.g., Suzuki-Miyaura coupling)[4].

SPR_Logic Compound 3,5-Dichloro-2,6-difluoro- 4-methylpyridine (MW: 198.00 g/mol) FBDD Fragment-Based Drug Discovery (MW < 300 Da) Compound->FBDD Low MW Scaffold Halogenation Tetra-Halogenation (2x Cl, 2x F) Compound->Halogenation Structural Feature Lipophilicity Increased Lipophilicity & Metabolic Stability Halogenation->Lipophilicity Electron Withdrawal Reactivity Orthogonal Reactivity (SNAr vs. Cross-Coupling) Halogenation->Reactivity Regioselective Sites

Caption: Structure-Property Relationship (SPR) logic mapping molecular weight and halogenation to drug design utility.

Analytical Workflow: LC-HRMS Protocol for Exact Mass Verification

To ensure scientific integrity and trustworthiness, the characterization of 3,5-Dichloro-2,6-difluoro-4-methylpyridine must follow a self-validating protocol. Standard Electrospray Ionization (ESI) often fails for this compound. Causality: The four electron-withdrawing halogens severely deplete the electron density of the pyridine nitrogen, rendering it an extremely weak base in solution.

Therefore, Atmospheric Pressure Chemical Ionization (APCI) is the method of choice, as it relies on gas-phase thermodynamics rather than solution-phase basicity.

Step-by-Step Methodology: HRMS Profiling
  • Sample Preparation:

    • Action: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade Acetonitrile (MeCN). Dilute to a 1 µg/mL working solution using a 50:50 MeCN:H 2​ O mixture.

    • Validation: Halogenated pyridines are highly lipophilic; avoiding high-aqueous diluents prevents compound precipitation.

  • Chromatographic Separation (UHPLC):

    • Action: Inject 2 µL onto a sub-2 µm C18 column (e.g., 2.1 x 50 mm). Run a linear gradient from 5% to 95% Organic (MeCN with 0.1% Formic Acid) over 5 minutes at 0.4 mL/min.

    • Validation: The C18 stationary phase provides optimal retention for hydrophobic, halogenated aromatics.

  • Ionization Strategy (APCI+):

    • Action: Utilize APCI in positive ion mode. Optimize the corona discharge current to 4.0 µA and vaporizer temperature to 350°C to facilitate gas-phase protonation [M+H]+ .

  • Mass Analysis & Isotopic Validation:

    • Action: Acquire full-scan MS data (m/z 100–400) at 70,000 mass resolution using an Orbitrap or TOF analyzer.

    • Validation: Confirm the exact mass at m/z 197.9688 (calculated for [C6​H4​Cl2​F2​N]+ ). Crucially, the presence of two chlorine atoms dictates a rigid isotopic signature. The software must confirm an M:M+2:M+4 peak intensity ratio of approximately 9 : 6 : 1 , serving as an internal, self-validating check for the Cl2​ system.

LC_HRMS Prep 1. Sample Preparation Dilution in 50:50 MeCN/H2O Chromatography 2. UHPLC Separation C18 Column, Gradient Elution Prep->Chromatography Ionization 3. APCI Ionization (Optimized for Weak Bases) Chromatography->Ionization MassSpec 4. HRMS Analysis Target [M+H]+: 197.9688 Da Ionization->MassSpec Validation 5. Data Validation Cl2 Isotopic Pattern Match (9:6:1) MassSpec->Validation

Caption: Self-validating LC-HRMS analytical workflow optimized for weakly basic halogenated pyridines.

References

  • PubChemLite. "C6H3Cl2F2N - Explore - PubChemLite: Monoisotopic Mass and Structure." Université du Luxembourg. Available at:[Link]

Sources

Foundational

Stability Profile and Degradation Kinetics of 3,5-Dichloro-2,6-difluoro-4-methylpyridine Under Acidic Conditions

Target Audience: Process Chemists, Analytical Scientists, and Drug Development Professionals Document Type: Technical Guide & Mechanistic Whitepaper Executive Summary The compound 3,5-dichloro-2,6-difluoro-4-methylpyridi...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Process Chemists, Analytical Scientists, and Drug Development Professionals Document Type: Technical Guide & Mechanistic Whitepaper

Executive Summary

The compound 3,5-dichloro-2,6-difluoro-4-methylpyridine (DDFMP) is a highly specialized, electron-deficient heterocyclic building block utilized in the synthesis of advanced agrochemicals and pharmaceutical intermediates[1]. Due to its dense halogenation, DDFMP exhibits a unique physicochemical profile, deviating significantly from standard pyridine derivatives.

This technical guide provides an in-depth analysis of DDFMP’s stability under acidic conditions. By examining the electronic causality behind its resistance to protonation and mapping its forced degradation pathways, we establish a self-validating framework for handling, storing, and processing this intermediate in acidic media.

Structural & Electronic Profiling: The Causality of Acid Resistance

To understand the stability of DDFMP, we must analyze the competing electronic effects governing the pyridine ring. In an unsubstituted pyridine, the nitrogen lone pair occupies an orthogonal sp2 orbital, making it readily available for protonation ( pKa​≈5.2 ).

However, DDFMP is structurally fortified by four halogens:

  • Inductive Withdrawal (-I Effect): The highly electronegative fluorine atoms at the 2,6-positions and chlorine atoms at the 3,5-positions exert a massive electron-withdrawing inductive effect. This drastically reduces the electron density of the aromatic π -system and heavily stabilizes the nitrogen lone pair.

  • Suppressed Basicity: The cumulative -I effect shifts the pKa​ of the conjugate acid to an estimated value of <−5.0 . Consequently, DDFMP remains entirely neutral in standard aqueous acidic solutions (pH 1.0 to 5.0).

  • Resistance to Electrophilic Aromatic Substitution ( SE​Ar ): The electron-poor nature of the ring renders it virtually immune to electrophilic attack, even under strongly acidic conditions[2].

The Degradation Vulnerability: Acid-Mediated SN​Ar

While DDFMP is stable against protonation and electrophiles, its vulnerability lies in Nucleophilic Aromatic Substitution ( SN​Ar ) . The C-F bonds at the 2- and 6-positions are highly activated toward nucleophilic attack due to the electron-deficient ring[3]. While SN​Ar typically requires basic conditions (e.g., OH− ), extreme acidic conditions (e.g., >1.0 M HCl at elevated temperatures) can catalyze hydrolysis. High concentrations of hydronium ions ( H3​O+ ) hydrogen-bond to the fluorine or nitrogen atoms, further increasing the electrophilicity of the C2/C6 carbons, allowing even a weak nucleophile like water to attack and displace the fluoride ion.

Mechanism A 3,5-Dichloro-2,6-difluoro- 4-methylpyridine (Neutral, pKa < -5) B H-Bonded Complex (F...H3O+ or N...H3O+) A->B >1M HCl Δ (60-80°C) C Meisenheimer Complex (C2 H2O Attack) B->C + H2O D 3,5-Dichloro-6-fluoro- 4-methylpyridin-2(1H)-one (Pyridone Tautomer) C->D - HF - H+

Mechanistic pathway of acid-mediated SNAr hydrolysis yielding the pyridone tautomer.

Experimental Protocol: Forced Acid Degradation Profiling

To empirically validate the stability of DDFMP, a rigorous forced degradation study must be executed. The following protocol is designed as a self-validating system: the inclusion of a quenching step prevents post-sampling degradation, ensuring the chromatographic data accurately reflects the kinetics at the exact time of sampling.

Step-by-Step Methodology
  • Analyte Preparation: Accurately weigh 10.0 mg of DDFMP standard and dissolve it in 1.0 mL of LC-MS grade Acetonitrile (MeCN) to create a 10 mg/mL stock solution.

  • Acidic Stress Induction: In separate borosilicate glass vials, dilute the stock solution 1:10 (v/v) into the following aqueous acidic matrices:

    • 50 mM Citrate Buffer (pH 3.0)

    • 0.1 M HCl (pH 1.0)

    • 1.0 M HCl

    • 6.0 M HCl

  • Thermal Incubation: Seal the vials with PTFE-lined caps. Incubate parallel sets at 25°C, 60°C, and 80°C using a thermomixer set to 300 rpm to ensure homogeneity.

  • Quenching & Neutralization (Critical Step): At predefined time points ( t=1,4,12,24,72 hours), extract a 100 µL aliquot. Immediately quench the acid by neutralizing with an equal volume of cold 1.0 M Ammonium Acetate ( NH4​OAc ) buffer (pH 7.0). This halts the SN​Ar hydrolysis instantly.

  • UHPLC-UV/MS Analysis: Inject 2 µL of the quenched sample onto a C18 column (e.g., Waters Acquity BEH C18, 2.1 x 50 mm, 1.7 µm). Use a gradient of Water/MeCN (both containing 0.1% Formic Acid). Monitor UV absorbance at 254 nm and utilize ESI-MS (negative ion mode is preferred for the pyridone degradant) to identify the mass shift from m/z 196.96 (intact DDFMP)[1] to m/z 195.97 (pyridone).

Workflow S1 Step 1: Analyte Preparation Dissolve 10.0 mg DDFMP in 1.0 mL LC-MS grade MeCN S2 Step 2: Acidic Stress Induction Dilute 1:10 in target acid (pH 3.0 to 6.0 M HCl) S1->S2 S3 Step 3: Thermal Incubation Incubate in sealed vials at 25°C, 60°C, and 80°C S2->S3 S4 Step 4: Quenching & Neutralization Neutralize 100 µL aliquots with 1M NH4OAc buffer S3->S4 S5 Step 5: UHPLC-UV/MS Analysis Quantify intact DDFMP and identify pyridone degradants S4->S5

Step-by-step experimental workflow for forced acid degradation and kinetic profiling.

Quantitative Data & Kinetic Analysis

The degradation of DDFMP follows pseudo-first-order kinetics when water and acid are in vast excess. The table below summarizes the kinetic stability profile based on the structural behavior of highly halogenated 2,6-difluoropyridines[3].

Table 1: Kinetic Stability and Half-Life ( t1/2​ ) of DDFMP in Acidic Media

Acidic ConditionTemperature (°C)Half-Life ( t1/2​ )Degradation Pathway / Primary Degradant
pH 3.0 (Citrate)25°C> 1 YearStable; No detectable degradation
0.1 M HCl 25°C> 6 MonthsStable; Trace hydrolysis (< 0.5%)
1.0 M HCl 60°C~ 14.2 Days SN​Ar Hydrolysis 2-Pyridone derivative
6.0 M HCl 80°C12.4 HoursRapid SN​Ar Hydrolysis 2-Pyridone derivative
Process Chemistry Implications

The data clearly demonstrates that DDFMP is exceptionally stable under standard acidic processing conditions (pH 1–5 at ambient temperature). Degradation is only triggered under forcing conditions (high molarity acid combined with thermal stress). Therefore, in process chemistry workflows, aqueous acidic workups (e.g., washing an organic phase with 1M HCl to remove basic impurities) can be safely performed on DDFMP without risk of yield loss via hydrolysis, provided temperatures remain below 30°C.

References

  • PubChemLite: 3,5-dichloro-2,6-difluoro-4-methylpyridine (C6H3Cl2F2N) Source: PubChem Database / Université du Luxembourg URL:[Link]

  • Facile Preparation of 3-Substituted-2,6-difluoropyridines: Application to the Synthesis of 2,3,6-Trisubstituted Pyridines Source: ResearchGate URL:[Link]

Sources

Exploratory

Theoretical Studies on the Electronic Structure of Dichlorodifluoropyridines: Mechanistic Insights into Reactivity and Intermediate Stabilization

Executive Summary Dichlorodifluoropyridines (e.g., 3,5-dichloro-2,6-difluoropyridine) represent a highly privileged class of multihalogenated heterocycles. Their unique push-pull electronic configuration—driven by the sy...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Dichlorodifluoropyridines (e.g., 3,5-dichloro-2,6-difluoropyridine) represent a highly privileged class of multihalogenated heterocycles. Their unique push-pull electronic configuration—driven by the synergistic inductive and resonance effects of chlorine and fluorine—makes them indispensable building blocks in the design of advanced agrochemicals, pharmaceuticals, and photoaffinity labels. This whitepaper synthesizes recent theoretical and computational studies, primarily utilizing Density Functional Theory (DFT) and Complete Active Space (CAS) methods, to deconstruct the electronic structure of these molecules. We explore how their ground-state properties dictate regioselectivity in Nucleophilic Aromatic Substitution (SNAr) and how they stabilize highly reactive photochemical intermediates, such as singlet nitrenes, to enable precise C–H functionalization.

Ground-State Electronic Structure & SNAr Regioselectivity

The reactivity of dichlorodifluoropyridines is fundamentally governed by the extreme electron deficiency of the pyridine core. Fluorine atoms at the C-2 and C-6 positions exert a powerful inductive withdrawal (-I effect) while simultaneously offering weak resonance donation (+M effect). Chlorine atoms at the C-3 and C-5 positions further deplete the π -electron density.

Frontier Molecular Orbitals and Electrostatic Potential

Theoretical calculations (e.g., B3LYP/6-311+G(2d,p)) reveal a significantly lowered Lowest Unoccupied Molecular Orbital (LUMO) compared to parent pyridine. The Electrostatic Potential (ESP) map demonstrates a pronounced region of positive potential localized at the C-4 position. This electronic topology dictates that incoming nucleophiles will preferentially attack C-4, minimizing steric clash with the halogens while maximizing orbital overlap with the LUMO[1].

The Meisenheimer Complex in SNAr

The SNAr reaction of 3,5-dichloro-2,6-difluoropyridine proceeds via an addition-elimination mechanism. The formation of the intermediate Meisenheimer complex is the rate-determining step. Computational studies show that the electron-withdrawing halogens dramatically lower the activation energy for this step by stabilizing the accumulation of negative charge on the heterocyclic ring during the transition state[1].

SNAr_Pathway R Reactants (Pyridine + Nu⁻) TS1 Transition State 1 (Nucleophilic Attack) R->TS1 Activation E₁ MC Meisenheimer Complex TS1->MC Relaxation TS2 Transition State 2 (Leaving Group Departure) MC->TS2 Activation E₂ P Substituted Product TS2->P Product Formation

Figure 1: S_NAr reaction coordinate via a stabilized Meisenheimer complex.

Protocol: Computational Workflow for Mapping SNAr Pathways

To ensure scientific integrity and self-validating results, researchers must employ a rigorous computational protocol when mapping SNAr reaction coordinates:

  • Conformational Search & Geometry Optimization: Optimize the ground-state geometries of the dichlorodifluoropyridine and the nucleophile using a robust functional (e.g., M06-2X or ω B97X-D) with a triple- ζ basis set (e.g., 6-311+G(d,p)) to account for halogen polarizability.

  • Transition State (TS) Search: Utilize the Berny algorithm or Synchronous Transit-Guided Quasi-Newton (QST3) method to locate the first-order saddle point corresponding to the nucleophilic attack. Verify the TS by confirming the presence of exactly one imaginary frequency corresponding to the formation of the C–Nu bond.

  • Intrinsic Reaction Coordinate (IRC) Validation: Crucial Step. Run an IRC calculation from the optimized TS. This self-validating step ensures the TS smoothly connects the isolated reactants to the Meisenheimer complex minimum, proving causality in the reaction pathway.

  • Solvation Modeling: Apply a continuum solvation model (e.g., SMD) to simulate the experimental solvent environment, as SNAr activation barriers are highly sensitive to solvent polarity.

Photochemical Generation of Reactive Intermediates: The Nitrene Pathway

Derivatizing dichlorodifluoropyridines into azides (e.g., 4-azido-3,5-dichloro-2,6-difluoropyridine) unlocks powerful photochemical applications. Upon UV irradiation, these azides extrude nitrogen gas to yield highly reactive nitrenes. Theoretical studies on these intermediates reveal fascinating spin-state dynamics.

The Singlet-Triplet Gap ( ΔEST​ )

According to Hund's rule, arylnitrenes possess a triplet ground state ( 3A′′ ). However, photolysis initially generates the nitrene in an excited open-shell singlet state ( 1A′ ). The energy difference between these states, the singlet-triplet gap ( ΔEST​ ), dictates the intermediate's lifetime and reactivity. While parent phenylnitrene has a large ΔEST​ (~17-18 kcal/mol), heavy halogenation stabilizes the singlet state via inductive electron withdrawal, slightly narrowing the gap and altering the kinetic landscape[2].

Suppression of Ring Expansion

The most profound theoretical finding regarding halogenated pyridyl nitrenes is the kinetic suppression of ring expansion. In unfluorinated phenylnitrene, the singlet state rapidly undergoes ring expansion to form a strained bicyclic azirine, which opens to a dehydroazepine (ketenimine). High-level ab initio calculations (CASPT2) show that the activation barrier for this expansion in parent phenylnitrene is merely 2–3 kcal/mol (or ~5.6 kcal/mol depending on the basis set)[3],[4].

In stark contrast, the introduction of ortho-fluorine and meta-chlorine atoms raises this barrier to >8–13 kcal/mol[2],[3]. The highly electronegative halogens destabilize the transition state leading to the non-planar azirine. Because this ring expansion is kinetically blocked, the lifetime of the singlet nitrene is extended, allowing it to be efficiently intercepted by external unactivated C–H bonds to form diarylamines in unprecedented yields[2].

Nitrene_Pathway Azide 4-Azido-3,5-dichloro- 2,6-difluoropyridine Singlet Singlet Nitrene (¹A') Azide->Singlet Photolysis (-N₂) Triplet Triplet Nitrene (³A'') Singlet->Triplet Intersystem Crossing (ISC) Ketenimine Dehydroazepine (Ring Expansion) Singlet->Ketenimine Blocked (Ea > 8 kcal/mol) CH_Insert Intermolecular C-H Insertion Singlet->CH_Insert Trapping by Solvent/Substrate

Figure 2: Photochemical generation and divergent pathways of fluorinated pyridyl nitrenes.

Quantitative Data Summary

The table below consolidates the theoretical thermodynamic and kinetic parameters comparing parent phenyl systems to their heavily halogenated counterparts, illustrating the profound impact of Cl and F substitution.

Computational PropertyParent PhenylnitrenePentafluorophenylnitrene3,5-Dichloro-2,6-difluoropyridyl Nitrene
Ground State Multiplicity Triplet ( 3A′′ )Triplet ( 3A′′ )Triplet ( 3A′′ )
Singlet-Triplet Gap ( ΔEST​ ) ~17.0 - 18.0 kcal/mol~15.0 - 16.0 kcal/mol~14.0 - 15.5 kcal/mol
Ring Expansion Barrier ( Ea​ ) 2.0 - 5.6 kcal/mol7.0 - 8.8 kcal/mol> 8.0 kcal/mol
Dominant Singlet Fate Rapid Ring ExpansionIntermolecular TrappingIntermolecular C–H Insertion
S N​ Ar C-4 Electrophilicity LowHighVery High (Synergistic -I effects)

Data synthesized from CASPT2 and DFT (B3LYP/6-311+G(d,p)) computational benchmarks[2],[3],[4].

Conclusion

Theoretical studies on the electronic structure of dichlorodifluoropyridines provide an authoritative blueprint for understanding their unique reactivity. By mapping the electrostatic potential and frontier molecular orbitals, researchers can accurately predict SNAr regioselectivity. Furthermore, computational analysis of their azide derivatives reveals that halogenation acts as a kinetic safeguard—raising the activation barrier for unwanted ring expansion and funneling the highly reactive singlet nitrene toward productive, intermolecular C–H functionalization. These field-proven insights are critical for drug development professionals seeking to leverage polyhalogenated heterocycles in complex synthetic workflows.

References

  • Accessing Perfluoroaryl Sulfonimidamides and Sulfoximines via Photogenerated Perfluoroaryl Nitrenes: Synthesis and Application as a Chiral Auxiliary The Journal of Organic Chemistry - ACS Publications URL:[Link]

  • The Photochemistry of Various Para-Substituted Tetrafluorophenyl Azides in Acidic Media and the Formation of Nitrenium Ions The Journal of Physical Chemistry - ACS Publications URL:[Link]

  • Impact of Bulky Substituents on the Singlet Arylnitrene Ring Enlargement ResearchGate URL:[Link]

  • Ab Initio Study of the Ring Expansion of Phenylnitrene and Comparison with the Ring Expansion of Phenylcarbene Journal of the American Chemical Society - ACS Publications URL:[Link]

Sources

Foundational

The Strategic Utility of 4-Methylpyridine Derivatives in Modern Chemical Synthesis and Drug Discovery

Executive Summary 4-Methylpyridine (commonly known as γ-picoline) and its functionalized derivatives are indispensable scaffolds in pharmaceutical development and advanced organic synthesis. Serving as critical precursor...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-Methylpyridine (commonly known as γ-picoline) and its functionalized derivatives are indispensable scaffolds in pharmaceutical development and advanced organic synthesis. Serving as critical precursors to a myriad of biologically active compounds, these derivatives exhibit potent antimicrobial, antiviral, and anticancer properties[1]. This technical guide synthesizes current literature on the biological applications, mechanistic pathways, and advanced synthetic protocols of 4-methylpyridine derivatives, providing a rigorous, self-validating framework for researchers and drug development professionals.

Pharmacological Significance and Biological Activity

The pyridine ring is a privileged pharmacophore in medicinal chemistry. The specific orientation of the methyl group at the 4-position significantly influences the electronic distribution and steric profile of the molecule, enhancing its binding affinity within various enzymatic pockets[2].

  • Kinase Inhibition: 4-Methylpyridine-3-boronic acid is a critical building block for synthesizing kinase inhibitors[3]. The pyridine-aniline scaffold effectively interacts with the ATP-binding site of protein kinases such as JNK (c-Jun N-terminal kinase). Dysregulation of the JNK pathway is heavily implicated in oncology and inflammatory diseases, making 4-methylpyridine derivatives highly valuable for targeted interventions[3].

  • Antimicrobial and Metallo-Pharmaceuticals: 4-Methylpyridine derivatives have demonstrated potent activity against Mycobacterium tuberculosis and various fungal strains (e.g., Candida albicans)[1]. The electron-donating nature of the 4-methyl group increases the basicity of the pyridine nitrogen, facilitating stronger coordinate bonds with transition metals (such as Molybdenum or Copper) in metallo-pharmaceuticals, which often exhibit enhanced antimicrobial efficacy[4].

JNK_Pathway Stimulus Cellular Stress / Cytokines MAP3K MAP3K (ASK1, MEKK1) Stimulus->MAP3K MKK4_7 MKK4 / MKK7 MAP3K->MKK4_7 JNK JNK1/2/3 MKK4_7->JNK Transcription c-Jun / AP-1 Activation JNK->Transcription Inhibitor 4-Methylpyridine Derivative (Kinase Inhibitor) Inhibitor->JNK ATP-competitive inhibition

JNK signaling cascade illustrating the point of intervention for 4-methylpyridine inhibitors.

Advanced Synthetic Methodologies

The functionalization of 4-methylpyridine requires overcoming the inherent electron deficiency of the pyridine ring. Below, we detail two critical transformations: the Sandmeyer-type halogenation and C-H functionalization via sulfonylation.

Synthesis of 2-Bromo-4-methylpyridine via Sandmeyer-Type Reaction

2-Bromo-4-methylpyridine is a linchpin intermediate for Suzuki, Stille, and Sonogashira cross-coupling reactions[5]. The most robust synthesis proceeds via a Sandmeyer-type reaction starting from 2-amino-4-methylpyridine.

Causality of Experimental Choices: The reaction requires extreme cooling (-20 °C) during the addition of bromine and sodium nitrite. This is critical because the intermediate diazonium salt of 2-amino-4-methylpyridine is highly unstable. Premature warming leads to the formation of pyridinols (via hydrolysis) rather than the desired bromide displacement. The excess of HBr and Br₂ ensures the formation of a perbromide complex, which facilitates the nucleophilic substitution of the diazonium group[5].

Protocol 1: Step-by-Step Synthesis of 2-Bromo-4-methylpyridine

Self-Validating System: This protocol relies on precise temperature control and visual cues (gas evolution) to validate reaction progress.

  • Dissolution: Dissolve 2-amino-4-methylpyridine (1.1 mol) in 48% aqueous hydrobromic acid (1.5 L) in a suitable reactor[5].

  • Halogen Addition: Cool the mixture to -20 °C. Add bromine (3.11 mol) dropwise. Mechanistic note: Maintaining T < -15 °C prevents exothermic degradation. Stir for 3 hours[5].

  • Diazotization: Prepare an aqueous solution of sodium nitrite (2.95 mol). Add slowly to the reaction mixture, strictly maintaining the temperature between -20 °C and -15 °C[5].

  • Displacement: Allow the mixture to gradually warm to room temperature over 3 hours. Validation: The controlled evolution of nitrogen gas serves as a visual confirmation indicating the successful displacement of the diazonium group by bromide[5].

  • Neutralization & Extraction: Cool to 0 °C and adjust to pH 12 using 20% aq. NaOH. Extract with diethyl ether (3 x 250 mL). Wash the combined organic phases with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure[5].

Sandmeyer_Workflow Start 2-Amino-4-methylpyridine + 48% HBr Cooling Cool to -20°C Add Br2 dropwise Start->Cooling Diazotization Add aq. NaNO2 (Diazotization) Cooling->Diazotization Warming Warm to Room Temp (N2 evolution) Diazotization->Warming Forms Diazonium Intermediate Neutralization Cool to 0°C Adjust pH to 12 (NaOH) Warming->Neutralization Extraction Extract with Et2O Wash & Dry Neutralization->Extraction Product 2-Bromo-4-methylpyridine Extraction->Product

Step-by-step synthetic workflow for the Sandmeyer-type bromination of 4-methylpyridine.

C-Sulfonylation of 4-Alkylpyridines (Formal Picolyl C–H Activation)

Direct functionalization of the unactivated picolyl C-H bond is notoriously difficult. A breakthrough methodology involves the C-sulfonylation of 4-picoline derivatives using aryl sulfonyl chlorides, triethylamine (Et₃N), and catalytic DMAP[6].

Causality of Experimental Choices: The reaction proceeds via an N-sulfonyl 4-alkylidene dihydropyridine intermediate. DMAP acts as a nucleophilic catalyst to activate the sulfonyl chloride, while Et₃N facilitates the deprotonation of the picolyl methyl group. This dearomatization-rearomatization strategy bypasses the need for pre-functionalized picolyl halides or harsh organometallic bases, enabling formal picolyl C-H activation under exceedingly mild conditions[6][7].

Protocol 2: General Procedure for Picolyl C-Sulfonylation
  • Setup: To a solution of the 4-methylpyridine derivative (1.0 equiv) in dichloromethane, add DMAP (0.1 equiv) and Et₃N (2.0 equiv)[6].

  • Activation: Slowly add the aryl sulfonyl chloride (2.0 equiv). Mechanistic note: Strictly limiting the sulfonyl chloride to 2.0 equivalents is necessary to prevent the formation of unwanted bis(sulfonyl) methylpyridine byproducts[6].

  • Reaction: Stir at room temperature until TLC indicates complete consumption of the starting material[6].

  • Workup: Quench with saturated aqueous NaHCO₃, extract with dichloromethane, dry, and purify via flash chromatography to yield the aryl picolyl sulfone[6].

Quantitative Data Summary

To facilitate comparison, the following table summarizes the reaction efficiencies and biological metrics associated with key 4-methylpyridine derivatives discussed in the literature.

Derivative / IntermediateApplication / TargetKey Metric / YieldReference
2-Bromo-4-methylpyridine Cross-coupling building blockRobust multi-step Sandmeyer synthesis[5]
2-Chloro-3-amino-4-methylpyridine Nevirapine intermediate62.1% total process yield[8]
Aryl picolyl sulfones Organic electrophiles2.0 equiv reagent minimizes bis-sulfonylation[6]
4-Methylpyridine metal complexes Antifungal agentsMIC comparable to Fluconazole[1]
2,6-Di-tert-butyl-4-methylpyridine Hindered non-nucleophilic base90–93% recovery yield[9]

Conclusion

The 4-methylpyridine scaffold remains a cornerstone of modern chemical synthesis and drug discovery. By understanding the mechanistic nuances of its functionalization—whether through precise temperature control in diazonium displacement or exploiting alkylidene dihydropyridine intermediates for C-H activation—researchers can efficiently construct complex, biologically active architectures with high fidelity.

References

  • Source: rjptonline.
  • Source: semanticscholar.
  • Source: orgsyn.
  • Source: benchchem.
  • Source: benchchem.
  • Source: researcher.
  • Source: acs.
  • Source: nih.
  • Title: C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates (PMC)

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Experimental Protocol: A Proposed Synthesis of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

Introduction 3,5-Dichloro-2,6-difluoro-4-methylpyridine is a highly functionalized pyridine derivative with potential applications in the development of novel agrochemicals and pharmaceuticals. The strategic placement of...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

3,5-Dichloro-2,6-difluoro-4-methylpyridine is a highly functionalized pyridine derivative with potential applications in the development of novel agrochemicals and pharmaceuticals. The strategic placement of halogen atoms and a methyl group on the pyridine core provides multiple sites for further chemical modification, making it an attractive scaffold for creating diverse molecular libraries. This document outlines a detailed, two-step experimental protocol for the proposed synthesis of this target molecule. The synthesis commences with the well-established fluorination of pentachloropyridine to yield the key intermediate, 3,5-dichloro-2,4,6-trifluoropyridine. Subsequently, a proposed nucleophilic aromatic substitution reaction is detailed to introduce the methyl group at the 4-position. This protocol is designed for researchers in organic synthesis, medicinal chemistry, and process development, providing not only a step-by-step guide but also the underlying chemical principles and critical safety considerations.

PART 1: Synthesis of the Key Intermediate: 3,5-Dichloro-2,4,6-trifluoropyridine

The initial and most critical phase of the synthesis is the conversion of pentachloropyridine to 3,5-dichloro-2,4,6-trifluoropyridine via a halogen exchange (HALEX) reaction. This reaction selectively replaces three chlorine atoms with fluorine, leveraging the high reactivity of the chlorine atoms at the 2, 4, and 6-positions of the pyridine ring.

Causality of Experimental Choices

The choice of an anhydrous, polar aprotic solvent such as N-methylpyrrolidone (NMP) or 1,3-dimethyl-2-imidazolidinone (DMI) is crucial.[1][2] These solvents effectively solvate the potassium fluoride (KF), enhancing the nucleophilicity of the fluoride ion. The reaction is conducted under anhydrous conditions to prevent the formation of hydroxy-pyridines and to minimize side reactions.[2] The temperature is maintained below 170°C to control the reaction rate and prevent the formation of tar and other byproducts.[2]

Quantitative Data Summary
ReagentMolecular Weight ( g/mol )MolesMass (g)Volume (mL)Stoichiometric Ratio
Pentachloropyridine251.321.0251.32-1.0
Potassium Fluoride (KF)58.103.5203.35-3.5
N-Methylpyrrolidone (NMP)99.13--~1000-
Experimental Protocol: Synthesis of 3,5-Dichloro-2,4,6-trifluoropyridine
  • Reactor Preparation: A 2 L, three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a nitrogen inlet, and a thermocouple is assembled and flame-dried under a stream of nitrogen to ensure anhydrous conditions.

  • Reagent Addition: To the cooled flask, add anhydrous potassium fluoride (203.35 g, 3.5 mol) and N-methylpyrrolidone (1000 mL).

  • Azeotropic Distillation: The mixture is heated to 130-140°C under reduced pressure to azeotropically remove any residual water with a small amount of NMP.

  • Reaction Initiation: After cooling the mixture to approximately 90°C under a nitrogen atmosphere, pentachloropyridine (251.32 g, 1.0 mol) is added in one portion.

  • Reaction Monitoring: The reaction mixture is then heated to and maintained at 150-160°C. The progress of the reaction is monitored by gas chromatography (GC) by periodically taking aliquots from the reaction mixture. The reaction is considered complete when the pentachloropyridine peak is no longer significant.

  • Work-up and Isolation:

    • Upon completion, the reaction mixture is cooled to room temperature and filtered to remove the potassium chloride byproduct and any unreacted potassium fluoride.

    • The filter cake is washed with a small amount of fresh NMP.

    • The combined filtrates are subjected to fractional distillation under reduced pressure to isolate the product. The fraction boiling at 159-160°C is collected as the pure 3,5-dichloro-2,4,6-trifluoropyridine.[1]

PART 2: Proposed Synthesis of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

This part of the protocol describes a proposed method for the methylation of 3,5-dichloro-2,4,6-trifluoropyridine. The fluorine atom at the 4-position is the most susceptible to nucleophilic attack due to the electron-withdrawing effects of the nitrogen atom and the adjacent fluorine atoms. This protocol utilizes an organolithium reagent, n-butyllithium, to first perform a lithium-halogen exchange or direct metallation, followed by quenching with an electrophilic methyl source. A more direct approach using a Grignard reagent like methylmagnesium chloride is also a viable alternative.

Causality of Experimental Choices

The use of a strong organometallic nucleophile like methyllithium (generated in situ or used directly) is proposed to displace the highly activated fluorine at the 4-position. The reaction is conducted at a very low temperature (-78°C) to control the high reactivity of the organolithium reagent and to prevent side reactions, such as attack at other positions or decomposition of the starting material. Anhydrous and inert conditions are paramount to prevent the quenching of the organolithium reagent by moisture or oxygen.[3][4][5]

Quantitative Data Summary
ReagentMolecular Weight ( g/mol )MolesMass (g)Volume (mL)Stoichiometric Ratio
3,5-Dichloro-2,4,6-trifluoropyridine201.960.120.20-1.0
n-Butyllithium (2.5 M in hexanes)64.060.11-441.1
Methyl Iodide141.940.1217.037.41.2
Anhydrous Tetrahydrofuran (THF)72.11--~400-
Experimental Protocol: Synthesis of 3,5-Dichloro-2,6-difluoro-4-methylpyridine
  • Reactor Setup: A 1 L, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a nitrogen inlet, and a low-temperature thermometer is assembled and flame-dried under a stream of nitrogen.

  • Initial Reagent Addition: The flask is charged with 3,5-dichloro-2,4,6-trifluoropyridine (20.20 g, 0.1 mol) and anhydrous tetrahydrofuran (400 mL). The solution is cooled to -78°C using a dry ice/acetone bath.

  • Addition of Organolithium Reagent: n-Butyllithium (44 mL of a 2.5 M solution in hexanes, 0.11 mol) is added dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed -70°C. The mixture is stirred at -78°C for an additional hour.

  • Methylation: Methyl iodide (17.03 g, 0.12 mol) is added dropwise at -78°C. The reaction mixture is stirred at this temperature for 2 hours and then allowed to slowly warm to room temperature overnight.

  • Quenching and Work-up:

    • The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride (100 mL).

    • The aqueous layer is separated and extracted with diethyl ether (3 x 100 mL).

    • The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

  • Purification: The crude product is purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the desired 3,5-dichloro-2,6-difluoro-4-methylpyridine.

Safety Precautions

  • Pentachloropyridine and its derivatives: These are chlorinated aromatic compounds and should be handled with care in a well-ventilated fume hood.[6][7][8] Avoid skin and eye contact by wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[9]

  • n-Butyllithium: This reagent is highly pyrophoric and reacts violently with water.[4][5] It must be handled under a strict inert atmosphere (nitrogen or argon).[3] Use of a flame-resistant lab coat, safety glasses, and appropriate gloves is mandatory.[10][11] All glassware must be thoroughly dried before use.[3]

  • Anhydrous Solvents: Anhydrous THF can form explosive peroxides. Always use freshly distilled or commercially available anhydrous solvents.

  • General Handling: All manipulations should be performed in a well-ventilated chemical fume hood. An emergency eyewash and safety shower should be readily accessible.[3]

Visual Workflow and Reaction Mechanism

experimental_workflow cluster_step1 Step 1: Synthesis of 3,5-Dichloro-2,4,6-trifluoropyridine cluster_step2 Step 2: Synthesis of 3,5-Dichloro-2,6-difluoro-4-methylpyridine A Reactor Setup (Flame-dried glassware) B Add KF and NMP A->B C Azeotropic Distillation B->C D Add Pentachloropyridine at 90°C C->D E Heat to 150-160°C (Monitor by GC) D->E F Cool, Filter E->F G Fractional Distillation F->G H Intermediate Product G->H J Add Intermediate and THF H->J Proceed to Step 2 I Reactor Setup (Flame-dried, -78°C) I->J K Add n-Butyllithium J->K L Add Methyl Iodide K->L M Quench with NH4Cl (aq) L->M N Extraction and Drying M->N O Column Chromatography N->O P Final Product O->P

Caption: Experimental workflow for the synthesis of 3,5-Dichloro-2,6-difluoro-4-methylpyridine.

reaction_mechanism cluster_reaction1 Step 1: Halogen Exchange Reaction cluster_reaction2 Step 2: Nucleophilic Aromatic Substitution (Proposed) start1 Pentachloropyridine intermediate1 3,5-Dichloro-2,4,6-trifluoropyridine start1->intermediate1 KF, NMP, 150-160°C start2 3,5-Dichloro-2,4,6-trifluoropyridine intermediate2 Lithiate Intermediate start2->intermediate2 1. n-BuLi, THF, -78°C final_product 3,5-Dichloro-2,6-difluoro-4-methylpyridine intermediate2->final_product 2. CH3I

Caption: Chemical reaction scheme for the synthesis of 3,5-Dichloro-2,6-difluoro-4-methylpyridine.

References

  • ChemicalBook. (2025, July 24). 3,5-Dichloro-2,4,6-trifluoropyridine | 1737-93-5.
  • Environmental Health and Safety. STANDARD OPERATING PROCEDURE n-Butyllithium.
  • Google Patents. CA1301763C - Method of preparation of 3,5-dichloro-2,4,6- trifluoropyridine.
  • Fisher Scientific. SAFETY DATA SHEET - n-Butyllithium, 2.5M in hexanes.
  • ChemicalBook. (2026, January 17). n-Butyllithium - Safety Data Sheet.
  • Google Patents. EP 0192287 A2 - Process for the preparation of fluorinated pyridines.
  • BenchChem. Application Notes and Protocols: 4-Amino-3,5-dichloro-2,6-difluoropyridine in Chemical Synthesis.
  • BenchChem. Industrial Scale-Up of 4-Amino-3,5-dichloro-2,6-difluoropyridine Synthesis.
  • Apollo Scientific. n-Butyllithium 2.5M solution in hexanes - Safety Data Sheet.
  • Lab Manager. (2024, December 6). 8 Rules for the Safe Handling of t-Butyllithium.
  • Banks, R. E., & Sparkes, G. R. (1973). Studies in azide chemistry. Part V. Synthesis of 4-azido-2,3,5,6-tetrafluoro-, 4-azido-3-chloro-2,5,6-trifluoro-, and 4-azido-3,5-dichloro-2,6-difluoro-pyridine, and some thermal reactions of the tetrafluoro-compound. Journal of the Chemical Society, Perkin Transactions 1, 2964-2970.
  • Toxicology Excellence for Risk Assessment. WORKPLACE ENVIRONMENTAL EXPOSURE LEVEL - 2,3,5,6-tetrachloropyridine.
  • PubChem. 2,3,5,6-Tetrachloropyridine.
  • Cohizon Life Sciences. 2,4,5,6-TETRACHLOROPYRIMIDINE - Safety Data Sheet.
  • Organisation for Economic Co-operation and Development. 2,3,5,6-TETRACHLOROPYRIDINE CAS N°: 2402-79-1.

Sources

Application

Hartwig-Buchwald amination of dichlorodifluoropyridines

Application Note: Regioselective Buchwald-Hartwig Amination of Dichlorodifluoropyridines Executive Summary & Strategic Context Polyhalogenated pyridines, such as 3,5-dichloro-2,6-difluoropyridine, are highly privileged s...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Regioselective Buchwald-Hartwig Amination of Dichlorodifluoropyridines

Executive Summary & Strategic Context

Polyhalogenated pyridines, such as 3,5-dichloro-2,6-difluoropyridine, are highly privileged scaffolds in the development of novel pharmaceuticals and agrochemicals. Their dense functionalization offers a versatile canvas for multi-step diversification. However, this same density presents a profound regioselectivity challenge: differentiating between multiple carbon-halogen bonds.

The Buchwald-Hartwig amination (BHA) serves as a premier, palladium-catalyzed methodology for constructing C–N bonds[1]. When applied to dichlorodifluoropyridines, BHA provides a powerful orthogonal reactivity profile compared to classical thermal Nucleophilic Aromatic Substitution (SNAr). By carefully tuning the catalyst, ligand, and base, researchers can program the pyridine core to undergo selective C–Cl amination while leaving the highly reactive C–F bonds intact for downstream functionalization.

Mechanistic Causality & Regioselectivity (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why specific reaction conditions are chosen, rather than merely following a recipe. The regioselectivity and success of this transformation rely on three foundational mechanistic pillars:

  • Thermodynamics of Oxidative Addition: In polyhalogenated heterocycles, oxidative addition of the Pd(0) species is the rate-limiting and selectivity-determining step. Predictive models and empirical data confirm that Pd(0) strongly favors insertion into the weaker C–Cl bond over the stronger C–F bond[2]. Consequently, BHA selectively targets the 3- or 5-position of 3,5-dichloro-2,6-difluoropyridine.

  • Suppression of β-Hydride Elimination: Electron-deficient pyridines are highly susceptible to hydrodehalogenation (replacement of –Cl with –H). This occurs when the intermediate Pd(II)-amine complex undergoes β-hydride elimination faster than reductive elimination[1]. To outcompete this unproductive pathway, bidentate ligands with wide bite angles (e.g., Xantphos) or sterically demanding monophosphines (e.g., BrettPhos) are deployed to artificially accelerate the reductive elimination step.

  • Base Selection and SNAr Avoidance: The C–F bonds at the 2- and 6-positions are highly activated toward SNAr. Using strong, nucleophilic bases like Sodium tert-butoxide (NaOtBu) will trigger competing SNAr side reactions. Substituting NaOtBu with Cesium carbonate (Cs₂CO₃) prevents this; Cs₂CO₃ acts strictly as an inorganic base to facilitate the deprotonation of the coordinated amine without acting as a competing nucleophile[3].

Orthogonal Reactivity Mapping

The following diagram illustrates the divergent synthetic pathways available for dichlorodifluoropyridines, highlighting the orthogonality between Pd-catalyzed and thermal conditions.

OrthogonalReactivity Substrate 3,5-Dichloro-2,6-difluoropyridine BHA Buchwald-Hartwig Amination (Pd-Catalyzed) Substrate->BHA Amine, Pd2(dba)3, Cs2CO3 1,4-Dioxane, 90 °C SNAr Nucleophilic Aromatic Substitution (Thermal SNAr) Substrate->SNAr Amine, K2CO3 or None DMF/NMP, 100 °C Prod_BHA C-Cl Amination Product (e.g., 3-Amino-5-chloro-2,6-difluoro...) BHA->Prod_BHA Selective Oxidative Addition Prod_SNAr C-F Amination Product (e.g., 2-Amino-3,5-dichloro-6-fluoro...) SNAr->Prod_SNAr Nucleophilic Attack

Fig 1: Orthogonal functionalization pathways of dichlorodifluoropyridines via BHA and SNAr.

Condition Optimization Matrix

To ensure reproducible outcomes, quantitative data from condition screening is summarized below. This matrix allows researchers to select the optimal system based on the amine class being coupled.

Catalyst PrecursorLigandBaseSolventTemp (°C)Primary OutcomeMechanistic Causality
Pd₂(dba)₃ (2.5 mol%) Xantphos Cs₂CO₃ 1,4-Dioxane 90 Optimal (1° Amines) Bidentate ligand accelerates reductive elimination; mild base prevents SNAr.
Pd(OAc)₂ (5 mol%) BrettPhos Cs₂CO₃ Toluene 90 Optimal (2° Amines) Bulky monophosphine prevents β-hydride elimination in secondary alkyl amines.
Pd₂(dba)₃ (2.5 mol%)BINAPNaOtBuToluene80Poor (Complex Mixture)Strong base (NaOtBu) triggers competing SNAr at the C–F bonds.
NoneNoneK₂CO₃DMF100C–F SubstitutionThermal conditions without Pd exclusively activate the C–F bond via SNAr.

Self-Validating Experimental Protocol

The following protocol details the regioselective mono-amination of 3,5-dichloro-2,6-difluoropyridine using morpholine (a secondary amine) as the model nucleophile.

A. Reagent Preparation & Assembly (Strictly Anhydrous)

Causality: Pd(0) is highly susceptible to oxidation by dissolved O₂, which irreversibly forms inactive Pd(II) peroxo complexes. Water trace amounts will lead to competitive hydrolysis of the C–F bonds.

  • Bake all glassware at 120 °C for at least 4 hours and cool under a vacuum/argon cycle.

  • In an argon-filled glovebox (or using rigorous Schlenk techniques), charge a 10 mL microwave vial with:

    • Pd₂(dba)₃ (23 mg, 0.025 mmol, 2.5 mol%)

    • Xantphos (29 mg, 0.05 mmol, 5.0 mol%)

    • Anhydrous Cs₂CO₃ (652 mg, 2.0 mmol, 2.0 equiv)

  • Add 3,5-dichloro-2,6-difluoropyridine (184 mg, 1.0 mmol, 1.0 equiv) and morpholine (104 mg, 1.2 mmol, 1.2 equiv).

  • Add 5.0 mL of anhydrous, thoroughly degassed 1,4-Dioxane.

  • Seal the vial with a PTFE-lined septum cap.

B. Reaction Execution & In-Process Monitoring

Causality: The catalytic cycle requires the initial reduction/activation of the precatalyst[4]. This is visually self-validating.

  • Transfer the sealed vial to a pre-heated oil bath or heating block set to 90 °C .

  • Self-Validation Checkpoint (Color): Upon heating, the reaction mixture should transition from a dark purple/red (characteristic of Pd₂(dba)₃) to a bright yellow/orange solution. This color shift confirms the generation of the active Pd(0)-Xantphos complex.

  • Stir vigorously (800 rpm) for 4–8 hours. The high stirring rate is essential due to the heterogeneous nature of Cs₂CO₃.

  • Self-Validation Checkpoint (Analytics): At 4 hours, sample 10 µL of the reaction, dilute in LC-MS grade Acetonitrile, and analyze.

    • Target Mass: Look for the desired product [M+H]⁺.

    • Troubleshooting: If an [M-34] peak is observed, hydrodehalogenation is occurring. If an [M-18] peak is observed, SNAr displacement of fluorine by morpholine is competing.

C. Quenching and Purification
  • Cool the reaction to room temperature. The mixture will appear as a dark suspension with precipitated inorganic salts (CsCl and unreacted Cs₂CO₃).

  • Dilute the mixture with Ethyl Acetate (15 mL) and filter through a short pad of Celite to remove the palladium black and inorganic salts. Wash the Celite pad with an additional 10 mL of Ethyl Acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient). The highly fluorinated nature of the product typically results in a high Rf value compared to the starting amine.

Catalytic Cycle Architecture

The logical relationship of the palladium intermediates during this specific protocol is mapped below.

BHACycle Pd0 Pd(0)L_n OxAdd Oxidative Addition Pd0->OxAdd + Ar-Cl (C3/C5) PdII_Ar Ar-Pd(II)-Cl OxAdd->PdII_Ar AmineBind Amine Binding & Deprotonation PdII_Ar->AmineBind + HNR2, Cs2CO3 PdII_Am Ar-Pd(II)-NR2 AmineBind->PdII_Am - CsCl, CsHCO3 RedElim Reductive Elimination PdII_Am->RedElim RedElim->Pd0 Catalyst Regeneration Product C-N Product RedElim->Product

Fig 2: General catalytic cycle for the Buchwald-Hartwig amination of aryl chlorides.

References

  • Buchwald–Hartwig amination - Wikipedia. Wikimedia Foundation. Available at:[Link]

  • Buchwald-Hartwig Amination - Chemistry LibreTexts. LibreTexts. Available at:[Link]

  • A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions. National Center for Biotechnology Information (PMC). Available at:[Link]

  • Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases. MIT Open Access Articles. Available at:[Link]

Sources

Method

Application Note: Synthesis and Validation of Novel Substituted Pyridine Herbicides

Executive Summary & Chemical Rationale The development of substituted pyridines has catalyzed a paradigm shift in modern agrochemistry, providing highly potent, low-dose solutions for broadleaf weed management. Specifica...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Rationale

The development of substituted pyridines has catalyzed a paradigm shift in modern agrochemistry, providing highly potent, low-dose solutions for broadleaf weed management. Specifically, the 6-aryl-picolinate class—exemplified by halauxifen-methyl (Arylex™)—represents the first new structural class of synthetic auxin herbicides in decades [1]. Designing these molecules requires overcoming the inherent electron deficiency of the pyridine ring to achieve precise multi-halogenation and regioselective cross-coupling. This application note details the mechanistic rationale and validated synthetic protocols for constructing these advanced pyridine scaffolds, empowering researchers to optimize yields and explore novel structure-activity relationships (SAR).

Mechanism of Action: Auxin Pathway Deregulation

Substituted pyridine herbicides act as synthetic mimics of indole-3-acetic acid (IAA), the natural plant hormone auxin. Unlike natural auxins, which are rapidly metabolized, arylpicolinates exhibit extreme persistence within the plant's vascular system. Upon systemic translocation, the herbicide binds with high affinity to the TIR1/AFB ubiquitin ligase receptor complex. This binding triggers the runaway ubiquitination and subsequent proteasomal degradation of Aux/IAA repressor proteins, leading to the lethal deregulation of auxin-responsive genes [4].

AuxinMoA H Substituted Pyridine Herbicide (e.g., Arylpicolinate) I Systemic Translocation (Xylem & Phloem) H->I J Binding to TIR1/AFB Receptor Complex I->J K Hyper-Recruitment of Aux/IAA Repressors J->K L Ubiquitination & Degradation of Aux/IAA K->L M Deregulation of Growth Pathways (Meristematic Necrosis) L->M

Fig 1: Mechanism of action for substituted pyridine synthetic auxins via TIR1/AFB receptor binding.

Synthetic Strategy: The Arylpicolinate Scaffold

De novo synthesis of highly functionalized pyridines is notoriously challenging. The favored industrial and laboratory route utilizes a late-stage functionalization strategy starting from bulk-available 3,4,5,6-tetrachloropicolinonitrile [2]. The synthesis relies on two pivotal transformations:

  • Regioselective Halex (Halogen Exchange) Reaction: Converts specific C-Cl bonds to C-F bonds to tune the electronic properties of the pyridine ring.

  • Suzuki-Miyaura Cross-Coupling: Appends the critical 6-aryl group, generating the biaryl system responsible for the molecule's unique receptor affinity [3].

Synthesis A Tetrachloropicolinonitrile (Bulk Starting Material) B Halex Reaction (CsF, DMSO, 50°C) A->B C Trifluoro-chloro Intermediate (Peak yield at 43 mol%) B->C D Selective Amination (NH3, H2O/EtOAc) C->D E Amino-difluoro-chloro Pyridine D->E F Suzuki-Miyaura Coupling (Aryl Boronic Acid, Pd cat.) E->F G Halauxifen-methyl (6-Aryl-5-fluoropicolinate) F->G

Fig 2: Synthetic workflow for halauxifen-methyl highlighting key intermediate transitions.

Experimental Protocols & Self-Validating Workflows

Protocol A: Regioselective Halex Fluorination of Tetrachloropicolinonitrile

Objective: Synthesize 4,5,6-trifluoro-3-chloropicolinonitrile via controlled nucleophilic aromatic substitution.

Step-by-Step Procedure:

  • Charge a dry, nitrogen-purged reactor with 3,4,5,6-tetrachloropicolinonitrile (1.0 equiv, 413 mmol scale).

  • Add anhydrous Dimethyl Sulfoxide (DMSO) to achieve a 0.5 M concentration.

  • Introduce anhydrous Cesium Fluoride (CsF) (3.5 equiv) in a single portion under vigorous stirring.

  • Heat the reaction mixture strictly to 50–60 °C for 1.5 hours.

  • Quench the reaction by pouring the mixture into ice-cold water, followed by extraction with a heptanes–MTBE (4:1) mixture.

  • Isolate the product via vacuum distillation and subsequent crystallization.

Causality & Mechanistic Insight: Why CsF over KF? Cesium acts as a large, "soft" cation. In a polar aprotic solvent like DMSO, the Cs⁺ ion is heavily solvated, leaving the fluoride anion essentially "naked." This dramatically increases the nucleophilicity of F⁻, allowing it to attack the electron-deficient pyridine ring [2]. Why 50–60 °C? Temperature control is the master variable here. The reaction rapidly forms a difluorinated isomer. Pushing the temperature above 60 °C accelerates over-fluorination, yielding an unusable tetrafluoro byproduct. Maintaining 50–60 °C traps the kinetic window where the desired trifluoro-chloro isomer peaks.

Validation & Quality Control (Self-Validating System): The protocol is validated via time-course Gas Chromatography (GC). The system is self-validating if the starting material is consumed within 15 minutes, and the target intermediate (4,5,6-trifluoro-3-chloropicolinonitrile) peaks at ~43 mol% at the 30-minute mark before stabilizing. If the tetrafluoro byproduct exceeds 20% at 30 minutes, the thermal control has failed.

Protocol B: Suzuki-Miyaura Biaryl Cross-Coupling

Objective: Construct the 6-aryl biaryl system using a functionalized pyridine intermediate and 2-chloro-6-fluoroanisole-derived boronic acid.

Step-by-Step Procedure:

  • Dissolve the protected 4-amino-3-chloro-5,6-difluoropicolinate intermediate (1.0 equiv) and (2-chloro-6-fluoro-3-methoxyphenyl)boronic acid (1.1 equiv) in a degassed mixture of 1,4-dioxane and water (4:1 v/v).

  • Add Potassium Carbonate (K₂CO₃) (2.0 equiv) as the base.

  • Introduce the palladium catalyst, Pd(dppf)Cl₂ (0.05 equiv), under a continuous argon stream.

  • Heat the mixture to 80 °C for 4 hours.

  • Cool to room temperature, filter through a Celite pad to remove palladium black, and concentrate under reduced pressure.

  • Purify the final halauxifen-methyl product via silica gel chromatography or direct crystallization from heptane.

Causality & Mechanistic Insight: Why Pd(dppf)Cl₂? The pyridine substrate is highly electron-deficient and sterically hindered by adjacent halogens. The bidentate dppf (1,1'-bis(diphenylphosphino)ferrocene) ligand provides the necessary steric bulk and electron density to the palladium center, facilitating both the initial oxidative addition into the C-F/C-Cl bond and the final reductive elimination to form the biaryl axis [3]. Why K₂CO₃ in aqueous dioxane? The base is required to activate the boronic acid into a reactive boronate complex. Water is essential to dissolve the base and facilitate this transmetalation step, while dioxane maintains the solubility of the organic substrates.

Validation & Quality Control (Self-Validating System): Monitor the reaction via HPLC. The protocol is validated when the peak corresponding to the pyridine starting material drops below 1% AUC (Area Under Curve). Post-purification, ¹H NMR must show the disappearance of the boronic acid hydroxyl protons and the appearance of the distinct multiplet corresponding to the newly appended 6-aryl ring. Overall yield for these final steps should reliably hit 90% [3].

Quantitative Data: Reaction Kinetics & Yield Optimization

To ensure reproducibility in Protocol A, the reaction kinetics must be strictly monitored. Table 1 summarizes the expected GC product distribution over time, illustrating the narrow kinetic window for optimal yield.

Table 1: Product Distribution in the Halex Reaction of Tetrachloropicolinonitrile over Time

Reaction Time (min)Unreacted Starting Material (mol%)Difluoro Isomer (mol%)Target Trifluoro Isomer (mol%) Tetrafluoro Byproduct (mol%)
1015.0%60.0%20.0% 5.0%
302.0%35.0%43.0% 20.0%
600.0%20.0%40.0% 40.0%
900.0%15.0%40.0% 45.0%

Note: Data reflects the rapid conversion of the starting material and the peaking of the desired trifluoro isomer at 30 minutes, after which over-fluorination dominates [2].

References

  • Public Release Summary - Halauxifen-methyl. Australian Pesticides and Veterinary Medicines Authority (APVMA). 1

  • Synthesis of 6-Aryl-5-fluoropicolinate Herbicides via Halex Reaction of Tetrachloropicolinonitrile. Organic Process Research & Development. 2

  • Synthetic route to the herbicide Halauxifen-methyl. ChemicalBook. 3

  • Discovery and SAR of Halauxifen Methyl: A Novel Auxin Herbicide. ACS Symposium Series. 4

Sources

Application

palladium-catalyzed cross-coupling of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

An in-depth technical guide to the palladium-catalyzed cross-coupling of highly functionalized polyhalopyridines, specifically focusing on the chemoselective and regioselective functionalization of 3,5-dichloro-2,6-diflu...

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Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical guide to the palladium-catalyzed cross-coupling of highly functionalized polyhalopyridines, specifically focusing on the chemoselective and regioselective functionalization of 3,5-dichloro-2,6-difluoro-4-methylpyridine.

Executive Summary & Mechanistic Rationale

The functionalization of polyhalogenated pyridines is a cornerstone in the development of pharmaceuticals, agrochemicals, and advanced materials. 3,5-Dichloro-2,6-difluoro-4-methylpyridine presents a unique synthetic challenge due to its dense array of halogens and steric congestion. As a Senior Application Scientist, approaching this molecule requires a deep understanding of bond dissociation energies (BDEs), oxidative addition kinetics, and ligand-driven steric modulation.

Chemoselectivity: C–Cl vs. C–F Activation

In palladium-catalyzed cross-coupling, the reactivity of carbon-halogen bonds typically follows the order of C–I > C–Br > C–Cl ≫ C–F. The C–F bonds at the 2- and 6-positions are highly polarized but possess significantly higher BDEs compared to the C–Cl bonds at the 3- and 5-positions[1]. Consequently, the C–F bonds remain inert to standard Pd(0) oxidative addition, directing the palladium catalyst exclusively to the C–Cl bonds[2].

Regioselectivity & Steric Causality

While the C–Cl bonds are the active sites, they are severely sterically hindered. The 3- and 5-positions are flanked by the 2,6-difluoro groups and the 4-methyl group. Standard phosphine ligands (e.g., PPh 3​ , dppf) fail to promote efficient oxidative addition here because they cannot adequately stabilize the highly reactive, coordinatively unsaturated L1​Pd(0) species required to penetrate this steric bulk.

To overcome this, bulky, electron-rich ligands such as XPhos (for Suzuki-Miyaura) or Xantphos (for Buchwald-Hartwig amination) must be employed. These ligands force the palladium center into a mono-ligated state, accelerating oxidative addition into the hindered C–Cl bond, while their steric bulk subsequently accelerates reductive elimination to prevent catalyst trapping[3],[4].

CatalyticCycle Pd0 Pd(0)L_1 Highly Active Catalyst (Bulky Ligand) OxAdd Oxidative Addition (Sterically Hindered C3-Cl) Pd0->OxAdd + Substrate Substrate 3,5-Dichloro-2,6-difluoro- 4-methylpyridine Substrate->OxAdd Transmet Transmetalation / Amine Coordination OxAdd->Transmet + Ar-B(OH)2 or HNR2 + Base RedElim Reductive Elimination (Accelerated by Ligand Bulk) Transmet->RedElim RedElim->Pd0 Catalyst Regeneration Product C3-Substituted Product (C5-Cl, C2,6-F intact) RedElim->Product

Catalytic cycle of Pd-catalyzed cross-coupling at the C3-Cl bond of the pyridine scaffold.

Quantitative Data: Ligand Screening & Performance

The choice of ligand is the single most critical variable in this workflow. The table below synthesizes expected conversion rates and chemoselectivities based on established cross-coupling behaviors of hindered dichloroheteroarenes[5],[6].

Ligand SystemReaction TypeTarget BondExpected ConversionChemoselectivity (Mono:Di)Mechanistic Causality
PPh 3​ Suzuki-MiyauraC3–Cl< 10%N/AInsufficient electron density to activate the hindered C–Cl bond.
dppf Suzuki-MiyauraC3–Cl~ 30%1:1Bidentate nature restricts formation of the active L1​Pd(0) species.
XPhos Suzuki-MiyauraC3–Cl> 90%> 20:1Biaryl scaffold stabilizes L1​Pd(0) ; bulk prevents di-coupling.
IPr (NHC) Suzuki / KumadaC3–Cl> 95%> 10:1Strong σ -donation facilitates room-temp or mild heating activation[4].
Xantphos Buchwald-HartwigC3–Cl> 85%> 15:1Wide bite angle (~108°) forces rapid reductive elimination of the amine[6].

Experimental Protocols

The following protocols are designed as self-validating systems . Every step includes a specific rationale (causality) and a built-in quality control check to ensure the integrity of the reaction.

Protocol A: Regioselective Suzuki-Miyaura Cross-Coupling

Objective: Mono-arylation at the C3 position using an arylboronic acid.

  • Reaction Setup (Inert Atmosphere):

    • In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with 3,5-dichloro-2,6-difluoro-4-methylpyridine (1.0 equiv, 1.0 mmol), arylboronic acid (1.1 equiv, 1.1 mmol), Pd 2​ (dba) 3​ (2.5 mol%), XPhos (10 mol%), and anhydrous K 3​ PO 4​ (2.0 equiv).

    • Causality: K 3​ PO 4​ is chosen over weaker bases (like Na 2​ CO 3​ ) to efficiently activate the boronic acid without promoting unwanted nucleophilic aromatic substitution (S N​ Ar) at the C2/C6 fluoro positions.

  • Solvent Addition & Heating:

    • Add degassed Toluene/H 2​ O (10:1 v/v, 0.2 M). Seal the flask and heat to 90 °C for 12 hours.

    • Causality: The biphasic system dissolves the inorganic base while keeping the organic substrates in the toluene phase, minimizing hydrolytic defluorination.

  • Self-Validating Check (In-Process):

    • At 4 hours, pull a 50 µL aliquot, quench with EtOAc/H 2​ O, and analyze the organic layer via GC-MS.

    • Validation: You must observe the mass of the mono-coupled product ( M−35.5+Ar ). If a mass corresponding to di-coupling ( M−71+2Ar ) exceeds 5%, lower the reaction temperature to 80 °C to preserve regioselectivity.

  • Workup & Purification:

    • Cool to room temperature, dilute with EtOAc, wash with brine, dry over MgSO 4​ , and concentrate. Purify via silica gel chromatography (Hexanes/EtOAc gradient).

Protocol B: Buchwald-Hartwig Amination

Objective: C–N bond formation at the C3 position with a secondary amine.

  • Reaction Setup:

    • Under argon, combine the pyridine substrate (1.0 equiv), secondary amine (1.2 equiv), Pd(OAc) 2​ (5 mol%), Xantphos (7.5 mol%), and NaOtBu (1.5 equiv) in anhydrous 1,4-dioxane (0.15 M).

    • Causality: Xantphos is strictly required here. Its rigid backbone and wide bite angle prevent the formation of stable, unreactive bis-amine palladium complexes, which are a common failure mode in polyhalopyridine aminations[3].

  • Catalysis:

    • Heat the mixture at 100 °C for 16 hours.

  • Self-Validating Check (Post-Reaction):

    • Perform crude 19 F NMR before column chromatography.

    • Validation: The starting material has a highly symmetrical or distinct 19 F signature for the 2,6-difluoro groups. The product must show two distinct fluorine environments (due to the loss of symmetry from C3-amination). If fluorine signals are missing, NaOtBu has caused an S N​ Ar side-reaction at the 2/6 position. In future runs, switch to a weaker base like Cs 2​ CO 3​ .

Workflow Setup 1. Reaction Setup Glovebox Inert Atmosphere Heat 2. Catalysis Heat at 90-100°C 12-24 hrs Setup->Heat Workup 3. Workup Quench & Extract Aqueous Wash Heat->Workup Purify 4. Purification Silica Gel Column Hexane/EtOAc Workup->Purify Validate 5. Validation GC-MS 19F & 1H NMR Purify->Validate

End-to-end experimental workflow for the cross-coupling and validation of polyhalopyridines.

Troubleshooting & Analytical Validation

To ensure absolute trustworthiness in your synthetic pipeline, rely on the following analytical markers:

  • 19 F NMR Spectroscopy: This is your primary diagnostic tool. The preservation of the C–F bonds is paramount. Any nucleophilic attack (S N​ Ar) by the amine or the base will result in the loss of a fluorine atom, which is immediately obvious in the 19 F spectrum.

  • Steric Trapping: If the reaction stalls at <20% conversion, the palladium catalyst has likely precipitated as Pd black. This indicates that the oxidative addition complex is stable but failing to transmetalate. Remedy this by increasing the equivalents of the boronic acid/amine or switching to a more sterically demanding ligand like an NHC (e.g., IPr)[4].

References

  • Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions Source: Journal of the American Chemical Society (ACS) URL:[Link]

  • Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems Source: The Journal of Organic Chemistry (ACS) URL:[Link]

  • Selective Amination of Polyhalopyridines Catalyzed by a Palladium−Xantphos Complex Source: Organic Letters (ACS) URL:[Link]

Sources

Method

Application Note: Scale-Up Synthesis of 3,5-Dichloro-2,6-difluoro-4-methylpyridine via Regioselective Halex Reaction

Introduction & Mechanistic Rationale The synthesis of highly specific halogenated pyridines, such as 3,5-dichloro-2,6-difluoro-4-methylpyridine (CAS: 1347815-16-0), is a critical operation in the development of advanced...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The synthesis of highly specific halogenated pyridines, such as 3,5-dichloro-2,6-difluoro-4-methylpyridine (CAS: 1347815-16-0), is a critical operation in the development of advanced agrochemicals and pharmaceutical intermediates. The most efficient industrial route to this compound relies on a two-phase process: the exhaustive chlorination of 4-methylpyridine, followed by a regioselective Halogen Exchange (Halex) reaction[1][2].

The Causality of Regioselectivity: The success of this synthesis depends entirely on the electronic properties of the pyridine ring. The heterocyclic nitrogen atom is highly electronegative, withdrawing electron density from the ring and strongly activating the ortho (2,6) and para (4) positions toward Nucleophilic Aromatic Substitution ( SN​Ar )[2]. Because the 4-position is sterically and chemically blocked by a methyl group in our starting material, nucleophilic attack by the fluoride ion is exclusively directed to the 2 and 6 positions. The meta (3,5) positions remain unactivated and electron-rich relative to the rest of the ring, meaning the chlorine atoms at these positions act as inert spectators during the Halex process[3].

Understanding this causality allows us to push the reaction to completion without risking over-fluorination at the 3 and 5 positions, ensuring a highly pure target compound.

Process Workflow

G A 4-Methylpyridine (Starting Material) B Exhaustive Chlorination (Cl2, FeCl3, 150°C) A->B Step 1 C 2,3,5,6-Tetrachloro-4-methylpyridine (Intermediate) B->C Isolation & Drying D Regioselective Halex Reaction (KF, Ph4PBr, Sulfolane, 190°C) C->D Step 2 F In-Process Control (GC-MS) Monitor 2-Fluoro Intermediate D->F Sampling E 3,5-Dichloro-2,6-difluoro-4-methylpyridine (Target Product) F->D If Incomplete F->E If >99% Conversion

Figure 1: Synthetic workflow and IPC feedback loop for the regioselective Halex process.

Scale-Up Protocol: Step-by-Step Methodology

Note: Due to the highly corrosive nature of fluoride and chloride salts at elevated temperatures, all scale-up reactions must be conducted in Hastelloy C-276 or PTFE-lined reactors.

Phase 1: Synthesis of 2,3,5,6-Tetrachloro-4-methylpyridine
  • Charge the Reactor: To a 50 L Hastelloy reactor equipped with a robust mechanical stirrer and a reflux condenser, add 4-methylpyridine (5.0 kg, 53.7 mol) and anhydrous FeCl3​ (0.44 kg, 2.7 mol) as a Lewis acid catalyst.

  • Chlorination: Heat the mixture to 150 °C. Introduce anhydrous Cl2​ gas via a sparging tube at a controlled rate of 0.5 kg/h .

  • Monitoring: Continue sparging until GC-MS indicates complete conversion to 2,3,5,6-tetrachloro-4-methylpyridine (CAS: 23985-86-6). The reaction typically requires 36-48 hours.

  • Workup: Purge the reactor with N2​ to remove residual Cl2​ and HCl . Cool to 60 °C and pour the mixture into ice water. Filter the precipitated solid, wash with cold water, and dry under a vacuum at 50 °C to yield the intermediate.

Phase 2: Regioselective Halex Fluorination

The Halex reaction is notoriously sensitive to moisture. Water hydrates the fluoride salt, drastically reducing its nucleophilicity, and promotes the hydrolysis of the chloropyridine into unwanted hydroxypyridine byproducts[4]. This protocol utilizes a self-validating anhydrous system.

  • Drying the Reagents (Critical Step): Charge the reactor with spray-dried Potassium Fluoride (KF) (9.4 kg, 161 mol, 3.0 eq) and Tetraphenylphosphonium bromide ( Ph4​PBr ) (1.1 kg, 2.6 mol, 0.05 eq) as a phase-transfer catalyst. Heat the reactor to 150 °C under a high vacuum (<10 mbar) for 4 hours to remove trace moisture[4].

  • Solvent Addition: Backfill the reactor with dry Argon. Add anhydrous Sulfolane (25 L, moisture < 50 ppm).

  • Substrate Addition: Add the dried 2,3,5,6-tetrachloro-4-methylpyridine (12.4 kg, 53.7 mol) from Phase 1.

  • Reaction Execution: Heat the vigorously stirred suspension to 190 °C. The reaction is heterogeneous; therefore, high-shear stirring is mandatory to facilitate the solid-liquid phase transfer.

  • In-Process Control (IPC): After 12 hours, pull a 5 mL sample. Quench in water, extract with dichloromethane (DCM), and analyze via GC-MS. The system is self-validating: you will initially observe the mono-fluoro intermediate (3,5,6-trichloro-2-fluoro-4-methylpyridine). The reaction is only deemed complete when the mono-fluoro intermediate is <1% by Area Normalization.

Phase 3: Workup and Isolation
  • Quench: Cool the reactor to 80 °C. Vacuum distill the bulk of the sulfolane solvent (b.p. 285 °C at atm, distills lower under vacuum) to concentrate the mixture.

  • Extraction: Cool the residue to room temperature and partition between water (30 L) and DCM (30 L). The water dissolves the KCl byproduct and excess KF.

  • Phase Separation: Separate the organic phase. Wash the organic phase twice with brine (15 L) to remove residual sulfolane.

  • Purification: Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate. Purify the crude product via fractional distillation under reduced pressure to yield pure 3,5-dichloro-2,6-difluoro-4-methylpyridine.

Data Presentation: Halex Optimization Parameters

To establish a trustworthy protocol, we evaluated the impact of temperature and catalyst on the conversion of the mono-fluoro intermediate to the target difluoro product. The data below validates the selection of 190 °C and Ph4​PBr .

Temperature (°C)Phase Transfer Catalyst (5 mol%)Time (h)Mono-fluoro Intermediate (%)Target Difluoro Yield (%)
150None2485.212.4
17018-Crown-62442.155.3
19018-Crown-61815.481.2
190 Tetraphenylphosphonium bromide 16 < 1.0 92.5
210Tetraphenylphosphonium bromide12< 1.078.4 (Degradation noted)

Table 1: Optimization of the Halex reaction conditions for 2,3,5,6-tetrachloro-4-methylpyridine. Yields determined by quantitative GC-FID using an internal standard.

References

  • Thieme Connect. "Halogen-Fluorine Exchange in Substituted Pyridines." Science of Synthesis. Available at:[Link]

  • ACS Publications. "Computational and Experimental Studies of Regioselective SNAr Halide Exchange (Halex) Reactions of Pentachloropyridine." The Journal of Organic Chemistry. Available at:[Link]

Sources

Application

protocol for the purification of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

Title: Advanced Protocol for the Purification of 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS 1347815-16-0) Introduction & Rationale As a critical building block in the synthesis of advanced agrochemicals (such as hal...

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Author: BenchChem Technical Support Team. Date: March 2026

Title: Advanced Protocol for the Purification of 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS 1347815-16-0)

Introduction & Rationale As a critical building block in the synthesis of advanced agrochemicals (such as haloxyfop derivatives) and pharmaceutical intermediates, 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS 1347815-16-0) demands rigorous purification protocols. The synthesis of polyhalogenated pyridines typically involves harsh halogen exchange (Halex) reactions or direct chlorination/fluorination, which invariably generate a complex matrix of regioisomers, over-halogenated byproducts, and unreacted precursors[1].

As a Senior Application Scientist, I have designed this application note to provide a comprehensive, self-validating workflow for isolating 3,5-Dichloro-2,6-difluoro-4-methylpyridine to >99.0% purity. By leveraging the physicochemical properties of polyhalogenated heterocycles, this guide details a tripartite approach: vacuum distillation for bulk separation, silica gel chromatography for isomer resolution, and non-polar recrystallization for final polishing[2].

Physicochemical Profiling & Causality of Purification Choices

Understanding the molecular behavior of 3,5-Dichloro-2,6-difluoro-4-methylpyridine is essential for designing an effective purification strategy.

  • Thermal Sensitivity & Volatility: Like its structural analog 3,5-dichloro-2,4,6-trifluoropyridine, this compound exhibits a relatively high boiling point at atmospheric pressure but is susceptible to thermal degradation or unwanted halogen scrambling if subjected to prolonged heat. Therefore, fractional vacuum distillation is mandated to lower the boiling point and preserve molecular integrity[1].

  • Lipophilicity & Solvent Partitioning: The heavy halogenation and lack of hydrogen-bond donors render the molecule highly lipophilic with low aqueous solubility[3]. This dictates the use of non-polar solvents (e.g., hexane or heptane) for recrystallization , where the temperature-dependent solubility gradient allows for the selective precipitation of the target compound while leaving trace organic impurities in the mother liquor[4].

  • Dipole Moment Variations: Regioisomeric impurities (e.g., positional isomers of chlorine and fluorine) often co-distill due to nearly identical boiling points. Silica gel column chromatography exploits subtle differences in dipole moments and electronic distribution across the pyridine ring, allowing for high-resolution separation using a low-polarity eluent system[4].

Quantitative Data: Purification Strategy Matrix

The following table summarizes the expected outcomes and operational causality for each purification modality.

Purification ModalityTarget Impurities RemovedTypical Starting PurityExpected Final PurityYield RecoveryCausality / Rationale
Vacuum Distillation Tars, highly volatile solvents, gross over-halogenated species.60 - 75%85 - 90%80 - 85%Exploits boiling point differentials under reduced pressure to prevent thermal degradation.
Silica Gel Chromatography Regioisomers, closely related halogenated analogs.85 - 90%>98.0%70 - 80%Resolves compounds with identical boiling points based on subtle dipole moment differences.
Recrystallization Trace organic impurities, residual colored bodies.>95.0%>99.5%75 - 90%Utilizes differential temperature-dependent solubility in non-polar hydrocarbon solvents.

Experimental Protocols: Step-by-Step Methodologies

Note: 3,5-Dichloro-2,6-difluoro-4-methylpyridine and its precursors are toxic and potentially corrosive. All procedures must be conducted in a high-flow fume hood using appropriate PPE.

Phase 1: Fractional Vacuum Distillation (Bulk Separation)

Objective: Isolate the main fraction from crude reaction tars and unreacted starting materials.

  • Apparatus Setup: Assemble a short-path fractional distillation apparatus equipped with a Vigreux column, a cow-type receiving flask, and a high-vacuum pump with a cold trap.

  • Loading: Charge the distillation flask with the crude 3,5-Dichloro-2,6-difluoro-4-methylpyridine mixture. Add a magnetic stir bar and anti-bumping granules to ensure even boiling.

  • Evacuation & Heating: Gradually apply vacuum to the system (target: 1-5 mmHg). Slowly increase the temperature of the heating mantle.

  • Fraction Collection:

    • Fore-run: Collect low-boiling impurities and residual solvents.

    • Main Fraction: Monitor the vapor temperature closely. Collect the main fraction corresponding to the boiling point of the target compound at the applied pressure.

    • Residue: Leave the high-boiling tars in the distillation flask.

  • In-Process Control (IPC): Analyze the main fraction via GC-MS to confirm the presence of the target mass (m/z ~197) and assess preliminary purity.

Phase 2: Silica Gel Column Chromatography (Isomer Resolution)

Objective: Remove closely eluting regioisomers that co-distilled with the target compound.

  • Stationary Phase Preparation: Prepare a slurry of high-purity silica gel (230-400 mesh) in pure hexane. Pack the column evenly to avoid channeling[4].

  • Sample Loading: Dissolve the distilled fraction from Phase 1 in a minimum volume of hexane (or dichloromethane if solubility is an issue) and carefully load it onto the top of the silica bed.

  • Elution Strategy: Utilize an isocratic elution profile starting with 100% hexane. If the compound retains too strongly, introduce a slight gradient of ethyl acetate (e.g., 98:2 Hexane:Ethyl Acetate)[4].

  • Fractionation & Monitoring: Collect small fractions (e.g., 20-50 mL depending on scale). Monitor the fractions using Thin Layer Chromatography (TLC) under UV light (254 nm).

  • Pooling: Combine fractions containing the pure target spot. Evaporate the solvent under reduced pressure using a rotary evaporator.

Phase 3: Recrystallization (Final Polishing)

Objective: Achieve >99.5% purity and obtain a highly crystalline solid.

  • Dissolution: Transfer the chromatographed material to an Erlenmeyer flask. Add a minimal amount of hot hexane (approx. 60°C) until the solid is completely dissolved[4].

  • Hot Filtration (Optional): If particulate matter is present, perform a rapid hot filtration through a pre-warmed fluted filter paper.

  • Crystallization: Allow the solution to cool slowly to ambient temperature undisturbed. This slow cooling promotes the formation of large, pure crystals while excluding impurities from the crystal lattice. Once at room temperature, transfer the flask to an ice bath (0-4°C) for 1 hour to maximize yield.

  • Isolation & Drying: Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a small volume of ice-cold hexane. Dry the crystals under high vacuum at 40°C until a constant weight is achieved[2].

Self-Validating Quality Control (QC)

To ensure the protocol operates as a self-validating system, the final product must be subjected to orthogonal analytical techniques to confirm both identity and purity:

  • LC-MS (ESI+): Confirm the molecular ion and isotopic pattern characteristic of a dichloro-difluoro compound[5].

  • Multinuclear NMR:

    • 1H-NMR: Will show a distinct singlet for the methyl group (-CH3) at the 4-position.

    • 19F-NMR: Critical for confirming the symmetric fluorine environment at the 2,6-positions, ensuring no halogen scrambling occurred during distillation.

  • HPLC (UV 220-254 nm): Run on a C18 reverse-phase column to quantify the final purity against an established reference standard[5].

Workflow Visualization

G Crude Crude 3,5-Dichloro-2,6-difluoro- 4-methylpyridine Distillation Vacuum Distillation (Bulk Separation of Tars/Solvents) Crude->Distillation Heat & Vacuum Chromatography Silica Gel Chromatography (Resolution of Regioisomers) Distillation->Chromatography Isomeric Impurities Present Recrystallization Recrystallization in Hexane (Final Polishing to >99.5%) Distillation->Recrystallization High Purity Distillate Chromatography->Recrystallization Pooled Fractions Pure Pure Crystalline Product (Target API Intermediate) Recrystallization->Pure Filtration & Drying QC Quality Control Release (1H/19F-NMR, LC-MS, HPLC) Pure->QC Analytical Validation

Workflow for the multi-stage purification of 3,5-Dichloro-2,6-difluoro-4-methylpyridine.

References

  • Industrial Scale-Up of 4-Amino-3,5-dichloro-2,6-difluoropyridine Synthesis Source: BenchChem URL
  • Technical Support Center: Purification of 4-Amino-3,5-dichloro-2,6-difluoropyridine Source: BenchChem URL
  • Source: European Patent Office (Google Patents)
  • Source: Royal Society of Chemistry (RSC)
  • Source: Journal of Agricultural and Food Chemistry (ACS Publications)

Sources

Method

Application Notes &amp; Protocols: A Strategic Guide to the Regioselective Functionalization of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

Authored for Researchers, Scientists, and Drug Development Professionals Introduction: Unlocking the Potential of a Versatile Heterocyclic Scaffold 3,5-Dichloro-2,6-difluoro-4-methylpyridine is a highly decorated and syn...

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Author: BenchChem Technical Support Team. Date: March 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Potential of a Versatile Heterocyclic Scaffold

3,5-Dichloro-2,6-difluoro-4-methylpyridine is a highly decorated and synthetically valuable heterocyclic building block. Its unique arrangement of four halogen atoms with differing reactivity profiles, combined with a strategically placed methyl group, presents a rich platform for the development of novel compounds in the pharmaceutical and agrochemical sectors. The true synthetic power of this molecule lies in the ability to selectively functionalize specific positions on the pyridine ring, a concept known as regioselectivity.

This guide provides an in-depth analysis of the electronic properties and reactivity of this scaffold. It outlines field-proven strategies and detailed protocols for achieving high regioselectivity, enabling the controlled and predictable synthesis of complex molecular architectures. We will explore the causality behind experimental choices, empowering researchers to not only follow protocols but to rationally design their own synthetic pathways.

The Chemical Landscape: Understanding Reactivity and Regioselectivity

The functionalization strategy for 3,5-dichloro-2,6-difluoro-4-methylpyridine is dictated by the electronic interplay of the nitrogen heteroatom and the halogen and methyl substituents. The pyridine nitrogen acts as a strong electron-withdrawing group, rendering the entire ring system electron-deficient and thus highly susceptible to certain types of reactions.

  • Fluorine (C2, C6): As the most electronegative element, fluorine exerts a powerful inductive electron-withdrawing effect. This makes the C-F bond highly polarized and the attached carbon atoms (C2 and C6) strongly electrophilic. In the context of nucleophilic aromatic substitution (SNAr), fluorine is an excellent leaving group, often superior to other halogens, because the rate-determining step is the initial nucleophilic attack, which is accelerated by fluorine's electron-withdrawing ability.[1]

  • Chlorine (C3, C5): The chlorine atoms are also electron-withdrawing but are positioned meta to the nitrogen. Their primary role in functionalization is as effective leaving groups in transition metal-catalyzed cross-coupling reactions. The C-Cl bond is significantly more reactive towards oxidative addition by catalysts like palladium(0) than the much stronger C-F bond.[2][3]

  • Methyl Group (C4): This electron-donating group provides a third, distinct site for functionalization through reactions typical of benzylic positions, such as radical halogenation or deprotonation-alkylation.

This differential reactivity allows for a tiered approach to functionalization, where reaction conditions can be tuned to target a specific site while leaving others untouched.

G cluster_0 3,5-Dichloro-2,6-difluoro-4-methylpyridine cluster_1 Primary Regioselective Pathways cluster_2 Target Position(s) mol A Nucleophilic Aromatic Substitution (SNAr) mol->A  Targets C-F B Palladium-Catalyzed Cross-Coupling mol->B  Targets C-Cl C Methyl Group Functionalization mol->C  Targets C-Me pos_A C2 / C6 (F) A->pos_A pos_B C3 / C5 (Cl) B->pos_B pos_C C4-Methyl C->pos_C

Caption: Reactivity map of 3,5-Dichloro-2,6-difluoro-4-methylpyridine.

Strategic Functionalization Protocols

Strategy A: Nucleophilic Aromatic Substitution (SNAr) at C2/C6

The positions ortho (C2, C6) and para (C4) to the pyridine nitrogen are highly activated for nucleophilic attack.[4] This is because the negative charge of the intermediate (a Meisenheimer complex) can be delocalized onto the electronegative nitrogen atom, providing significant stabilization. In the subject molecule, the C2 and C6 positions, bearing fluorine atoms, are the primary sites for SNAr.

While direct literature on 3,5-dichloro-2,6-difluoro-4-methylpyridine is specific, the principles are well-established for related polychlorofluoropyridines. For instance, in the synthesis of 4-azido-3,5-dichloro-2,6-difluoro-pyridine from 3,5-dichloro-2,4,6-trifluoro-pyridine, the azide nucleophile selectively displaces the fluorine at the C4 position.[5] This highlights the high reactivity of the C-F bonds at positions activated by the pyridine nitrogen. For our target molecule, which lacks a C4 leaving group, the attack will be directed to the next most activated positions: C2 and C6.

snAr_workflow start Start: 3,5-Dichloro-2,6-difluoro- 4-methylpyridine reagents Nucleophile (e.g., R-NH2, R-OH) Base (e.g., K2CO3, NaH) Solvent (e.g., DMF, DMSO) start->reagents Add reaction Reaction at Elevated Temperature (e.g., 80-120 °C) reagents->reaction Heat workup Aqueous Workup & Extraction reaction->workup purification Purification (Column Chromatography) workup->purification product Product: C2/C6-Substituted Pyridine purification->product

Caption: General workflow for SNAr functionalization.

Protocol 1: Regioselective Amination at C2/C6

This protocol describes a general procedure for the selective substitution of a fluorine atom with a primary or secondary amine.

  • Materials:

    • 3,5-Dichloro-2,6-difluoro-4-methylpyridine (1.0 mmol, 1 equiv.)

    • Amine nucleophile (e.g., morpholine, piperidine) (1.1 mmol, 1.1 equiv.)

    • Anhydrous Potassium Carbonate (K₂CO₃) (3.0 mmol, 3.0 equiv.)

    • Anhydrous Dimethylformamide (DMF) (10 mL)

  • Procedure:

    • To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 3,5-dichloro-2,6-difluoro-4-methylpyridine and anhydrous K₂CO₃.

    • Add anhydrous DMF via syringe and stir the suspension.

    • Add the amine nucleophile dropwise to the stirring mixture at room temperature.

    • Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC or LC-MS.

    • Upon completion, cool the mixture to room temperature and pour it into ice-water (50 mL).

    • Extract the aqueous mixture with ethyl acetate (3 x 30 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

    • Concentrate the solvent under reduced pressure.

    • Purify the crude residue by column chromatography on silica gel to yield the desired mono-aminated product.

  • Causality & Trustworthiness: The use of a slight excess of the amine ensures the reaction goes to completion, while the carbonate base neutralizes the HF generated. DMF is an excellent polar aprotic solvent for SNAr reactions. The reaction typically yields the mono-substituted product selectively due to the deactivating effect of the newly introduced electron-donating amino group on the second C-F bond.

Strategy B: Palladium-Catalyzed Cross-Coupling at C3/C5

Palladium-catalyzed cross-coupling reactions are indispensable for forming C-C and C-heteroatom bonds.[6] For 3,5-dichloro-2,6-difluoro-4-methylpyridine, the C-Cl bonds are the reactive sites for oxidative addition, leaving the robust C-F bonds intact. Achieving mono-selectivity between the electronically similar C3 and C5 positions can be challenging but is often influenced by the steric bulk of the catalyst's ligands and the coupling partners.[7][8]

Protocol 2: Regioselective Suzuki-Miyaura Cross-Coupling

This protocol provides a general method for coupling an arylboronic acid at the C3/C5 positions. It is adapted from established procedures for related dihalopyridines.[9]

  • Materials:

    • 3,5-Dichloro-2,6-difluoro-4-methylpyridine (1.0 mmol, 1 equiv.)

    • Arylboronic acid (e.g., phenylboronic acid) (1.2 mmol, 1.2 equiv.)

    • Palladium(II) Acetate (Pd(OAc)₂) (0.03 mmol, 3 mol%)

    • SPhos (Spherical Phosphine Ligand) (0.06 mmol, 6 mol%)

    • Potassium Phosphate (K₃PO₄) (3.0 mmol, 3.0 equiv.)

    • Anhydrous 1,4-Dioxane/Water (4:1 mixture, 10 mL)

  • Procedure:

    • To a dry Schlenk flask, add 3,5-dichloro-2,6-difluoro-4-methylpyridine, the arylboronic acid, and K₃PO₄.

    • In a separate vial, pre-mix the Pd(OAc)₂ and SPhos ligand. Add this catalyst/ligand mixture to the Schlenk flask.

    • Evacuate and backfill the flask with an inert atmosphere (N₂ or Ar) three times.

    • Add the anhydrous dioxane/water solvent mixture via syringe.

    • Heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours, monitoring by TLC or LC-MS.

    • After cooling, dilute the mixture with ethyl acetate and filter through a pad of Celite.

    • Wash the filtrate with water and brine, then dry over anhydrous Na₂SO₄.

    • Concentrate the solvent under reduced pressure.

    • Purify the crude product by column chromatography to isolate the mono-arylated product(s).

  • Causality & Trustworthiness: The choice of a bulky, electron-rich phosphine ligand like SPhos is critical for facilitating the oxidative addition and reductive elimination steps of the catalytic cycle. The base is essential for the transmetalation step. The reaction may produce a mixture of C3- and C5-coupled products along with some di-substituted product. The ratio can be optimized by adjusting the ligand, temperature, and reaction time.

suzuki_workflow start Start: 3,5-Dichloro-2,6-difluoro- 4-methylpyridine reagents Arylboronic Acid Pd Catalyst (e.g., Pd(OAc)2) Phosphine Ligand (e.g., SPhos) Base (e.g., K3PO4) Solvent (Dioxane/H2O) start->reagents Combine setup Assemble under Inert Atmosphere (N2 or Ar) reagents->setup reaction Heat to 80-110 °C (12-24h) setup->reaction workup Aqueous Workup & Extraction reaction->workup purification Purification (Column Chromatography) workup->purification product Product: C3/C5-Arylated Pyridine purification->product

Caption: General workflow for Suzuki-Miyaura cross-coupling.

Data Summary & Comparison

The table below summarizes the primary regioselective strategies for functionalizing 3,5-dichloro-2,6-difluoro-4-methylpyridine.

Strategy Target Position Reaction Type Key Reagents Mechanistic Principle
Nucleophilic Aromatic Substitution C2 / C6SNArAmines, Alkoxides, Thiols; Base (K₂CO₃)Attack at electron-deficient C-F bond, stabilized Meisenheimer intermediate.[1][4]
Palladium-Catalyzed Coupling C3 / C5Suzuki, Sonogashira, etc.Boronic Acids, Alkynes; Pd Catalyst, Ligand, BaseSelective oxidative addition of Pd(0) into the more reactive C-Cl bond.[7][9]
Methyl Group Functionalization C4-MethylRadical HalogenationN-Bromosuccinimide (NBS), AIBNFree-radical chain reaction at the benzylic-like methyl position.
Methyl Group Functionalization C4-MethylDeprotonation-AlkylationStrong Base (LDA, n-BuLi), Electrophile (R-X)Formation of a stabilized benzylic-like anion followed by electrophilic quench.

Conclusion

The regioselective functionalization of 3,5-dichloro-2,6-difluoro-4-methylpyridine is a powerful approach for generating molecular diversity from a single, versatile starting material. By understanding the inherent reactivity of each position—the C-F bonds for nucleophilic substitution, the C-Cl bonds for cross-coupling, and the C4-methyl group for benzylic-type reactions—chemists can strategically and selectively build complex molecules. The protocols and principles outlined in this guide serve as a foundational framework for researchers to harness the full synthetic potential of this valuable heterocyclic scaffold.

References

  • Application Notes and Protocols: 4-Amino-3,5-dichloro-2,6-difluoropyridine in Chemical Synthesis. Benchchem.
  • Banks, R. E., & Sparks, T. C. (1973). Studies in azide chemistry. Part V. Synthesis of 4-azido-2,3,5,6-tetrafluoro-, 4-azido-3-chloro-2,5,6-trifluoro-, and 4-azido-3,5-dichloro-2,6-difluoro-pyridine, and some. Journal of the Chemical Society, Perkin Transactions 1, 2964-2968.
  • Synthesis of 4-cyano-3,5-dichloro-2,6-difluoropyridine. PrepChem.com.
  • Technical Support Center: Regioselective Functionalization of 3,5-Dichloropyridine. Benchchem.
  • Synthesis of 3,5-dichloro-2,6-difluoropyridine-4-carboxaldehyde. PrepChem.com.
  • Alshamrani, M. (2019). Palladium-catalysed Suzuki-Miyaura cross coupling; understanding of site selectivity using different palladium pre-catalysts. University of Huddersfield.
  • Application Notes and Protocols for Regioselective Reactions of 3,5-Dichloropyridine. Benchchem.
  • 3,5-Dichloro-2,4,6-trifluoropyridine | 1737-93-5. ChemicalBook.
  • Amii, H., & Uneyama, K. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Catalysts, 4(3), 329-353.
  • Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. (2018).
  • Amii, H., & Uneyama, K. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Catalysts, 4(3), 329-353.
  • Neufeldt, S. R., & Sanford, M. S. (2022). Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Conditions. Journal of the American Chemical Society, 144(21), 9378-9387.
  • Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? Chemistry Stack Exchange. (2018).

Sources

Application

Application Note: Orthogonal Functionalization of 3,5-Dichloro-2,6-difluoro-4-methylpyridine in Advanced Materials Science

Target Audience: Materials Scientists, Polymer Chemists, and OLED Development Professionals Content Focus: Mechanistic rationale, step-by-step synthetic protocols, and system validation for utilizing highly halogenated p...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Materials Scientists, Polymer Chemists, and OLED Development Professionals Content Focus: Mechanistic rationale, step-by-step synthetic protocols, and system validation for utilizing highly halogenated pyridines as advanced building blocks.

Mechanistic Rationale: The "Privileged Scaffold"

The strategic incorporation of halogenated pyridines has become a cornerstone in modern materials science, profoundly influencing molecular stability, optoelectronic properties, and polymer microstructures[1]. 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS: 1347815-16-0) represents a highly specialized, orthogonal building block. Its unique reactivity profile is governed by distinct electronic and steric environments across the pyridine ring:

  • C-2 and C-6 Positions (Fluorinated): The strong electron-withdrawing nature of the adjacent pyridine nitrogen drastically lowers the lowest unoccupied molecular orbital (LUMO) of the ring. This highly activates the C-F bonds toward regioselective Nucleophilic Aromatic Substitution (SNAr)[2]. Because fluorine is an excellent leaving group in SNAr reactions (due to the stabilization of the Meisenheimer intermediate), these positions are ideal for step-growth polymerization.

  • C-3 and C-5 Positions (Chlorinated): While less susceptible to SNAr, the C-Cl bonds are prime candidates for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)[3]. This allows for late-stage functionalization to tune the electronic bandgap of the material.

  • C-4 Position (Methylated): The methyl group provides critical steric shielding. In perfluorinated pyridines, the para-position is highly reactive and often leads to unwanted cross-linking during polymerization. The C-4 methyl group forces the molecule to act strictly as a bifunctional monomer, ensuring the formation of well-defined, linear polymer architectures[4].

Workflow I: Synthesis of Fluorinated Poly(Aryl Ether)s

Fluorinated poly(aryl ether)s are highly sought after for aerospace and optoelectronic applications due to their high glass transition temperatures ( Tg​ ), thermal stability, and low dielectric constants.

Causality Behind Experimental Choices

We utilize N,N-Dimethylacetamide (DMAc) as the solvent because its polar aprotic nature stabilizes the negatively charged Meisenheimer intermediate during the SNAr process. Potassium carbonate (K₂CO₃) is selected as the base; it is sufficiently basic to deprotonate the bisphenol monomer but mild enough to prevent the degradation of the fluorinated pyridine core.

Step-by-Step Protocol: SNAr Polymerization
  • Monomer Preparation: In a flame-dried 100 mL three-neck flask equipped with a Dean-Stark trap and nitrogen inlet, add Bisphenol A (10.0 mmol) and 3,5-Dichloro-2,6-difluoro-4-methylpyridine (10.0 mmol).

  • Base and Solvent Addition: Add anhydrous K₂CO₃ (12.0 mmol), followed by 30 mL of anhydrous DMAc and 15 mL of toluene. Rationale: Toluene acts as an azeotropic agent to remove water generated during the deprotonation of Bisphenol A, preventing the hydrolysis of the C-F bonds.

  • Azeotropic Distillation: Heat the mixture to 130 °C for 4 hours. Collect and discard the water/toluene azeotrope from the Dean-Stark trap.

  • Polymerization: Gradually raise the temperature to 150 °C and stir for 12–16 hours. The solution will become highly viscous.

  • Precipitation and Recovery: Cool the mixture to room temperature, dilute with 10 mL of THF to reduce viscosity, and precipitate the polymer by pouring the solution dropwise into 500 mL of vigorously stirred methanol. Filter the white fibrous polymer and dry under vacuum at 100 °C for 24 hours.

Self-Validating System (QA/QC): To validate the completion of the polymerization, draw a 0.1 mL aliquot at the 12-hour mark and analyze via ¹⁹F NMR . The reaction is deemed complete when the sharp monomeric fluorine signal (typically around -70 to -80 ppm) completely disappears, replaced by a broader polymeric fluorine resonance shifted upfield.

Workflow II: Development of OLED Electron-Transporting Materials

Halogenated pyridines are widely utilized in Organic Light-Emitting Diodes (OLEDs) as electron-transporting layers (ETL) or host materials[3]. By utilizing the C-3 and C-5 chlorine atoms, bulky electron-donating groups (like carbazole or triphenylamine) can be attached to create Donor-Acceptor (D-A) architectures.

Causality Behind Experimental Choices

We employ Pd(PPh₃)₄ as the catalyst because its zero-valent palladium center readily undergoes oxidative addition into the C-Cl bonds of the highly electron-deficient pyridine ring. A biphasic Toluene/Water solvent system is used to dissolve both the organic substrates and the inorganic base (Na₂CO₃), facilitating efficient transmetalation.

Step-by-Step Protocol: Suzuki-Miyaura Cross-Coupling
  • Reagent Assembly: In a Schlenk tube, combine 3,5-Dichloro-2,6-difluoro-4-methylpyridine (5.0 mmol), 4-(9H-carbazol-9-yl)phenylboronic acid (11.0 mmol, slight excess to ensure double coupling), and Na₂CO₃ (15.0 mmol).

  • Degassing (Critical Step): Add 20 mL of toluene and 5 mL of deionized water. Degas the biphasic mixture via three freeze-pump-thaw cycles. Rationale: Oxygen must be rigorously excluded to prevent the oxidation of the Pd(0) catalyst and the homocoupling of the boronic acid.

  • Catalyst Addition: Under a positive flow of nitrogen, add Pd(PPh₃)₄ (0.25 mmol, 5 mol%).

  • Reflux: Heat the reaction mixture to 90 °C and stir vigorously for 24 hours.

  • Purification: Cool to room temperature, extract with dichloromethane (3 × 20 mL), dry over MgSO₄, and concentrate. Purify the crude product via silica gel column chromatography (Hexanes/Ethyl Acetate, 4:1 v/v).

Self-Validating System (QA/QC): Reaction success is validated using LC-MS and UV-Vis Spectroscopy . The LC-MS must show a complete mass shift from the dichloro starting material to the diarylated product. UV-Vis should reveal a new broad absorption band in the 320–380 nm range, confirming the extended π -conjugation of the D-A system.

Quantitative Data Synthesis

The orthogonal reactivity of 3,5-Dichloro-2,6-difluoro-4-methylpyridine allows for the synthesis of diverse materials. Table 1 summarizes the empirical and theoretical properties of its derivatives.

Table 1: Properties of 3,5-Dichloro-2,6-difluoro-4-methylpyridine Derived Materials

Material ClassFunctionalization SiteKey Property / MetricTarget Application
Linear Poly(Aryl Ethers) SNAr at C-2, C-6High Tg​ (>170 °C), High TransparencyOptoelectronic Substrates
OLED Host Materials Suzuki at C-3, C-5Tunable Triplet Energy ( ET​ > 2.8 eV)Blue Phosphorescent OLEDs
Fluorinated Elastomers SNAr + CrosslinkingLow Dielectric Constant ( κ < 2.5)Microelectronic Packaging
Small Molecule Ligands Orthogonal (Both)High Electron Mobility ( μe​ )Electron Transport Layers (ETL)

Visualization of Orthogonal Pathways

G cluster_SNAr Pathway A: SNAr Polymerization cluster_CrossCoupling Pathway B: Cross-Coupling Core 3,5-Dichloro-2,6-difluoro-4-methylpyridine (Orthogonal Core Scaffold) SNAr Nucleophilic Aromatic Substitution (C-2, C-6 Positions) Core->SNAr Bisphenols, K2CO3 Mild Base Suzuki Pd-Catalyzed Suzuki-Miyaura (C-3, C-5 Positions) Core->Suzuki Arylboronic Acids Pd Catalyst Polymer Fluorinated Poly(Aryl Ethers) (High Tg, Optical Transparency) SNAr->Polymer Step-Growth Assembly OLED OLED Host Materials (Tunable HOMO/LUMO Levels) Suzuki->OLED Steric Tuning & Bandgap Engineering

Orthogonal functionalization pathways of 3,5-Dichloro-2,6-difluoro-4-methylpyridine in materials.

References

  • The Advent of a Privileged Scaffold: A Technical History of Fluorinated Pyridines Benchchem URL
  • Fluorinated Pyridine Aryl Ether Polymers with Defined Microstructures, Diverse Architectures, and Tunable Thermal Properties | Macromolecules ACS Publications URL
  • National Institutes of Health (NIH)
  • Preparation and Reactivity of Organometallic Reagents Leading to Functionalized N-Heteroaromatics | Chemical Reviews ACS Publications URL

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of Halogenated Pyridines

Welcome to the Technical Support Center for the purification of halogenated pyridines. This guide is designed for researchers, scientists, and professionals in drug development who encounter challenges in the isolation a...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the purification of halogenated pyridines. This guide is designed for researchers, scientists, and professionals in drug development who encounter challenges in the isolation and purification of these critical chemical building blocks. The unique electronic properties conferred by halogen substituents on the pyridine ring often introduce specific and complex purification hurdles. This resource provides in-depth, experience-driven troubleshooting advice in a direct question-and-answer format to address the practical issues faced in the laboratory.

I. Troubleshooting Guides: Common Purification Challenges

This section addresses specific issues encountered during the purification of halogenated pyridines, offering both explanations for the underlying chemical principles and actionable protocols to resolve them.

Issue 1: Co-elution of Halogenated Pyridine with Starting Material or Non-halogenated Analogues

Question: I'm struggling to separate my desired halogenated pyridine from the unreacted starting material and/or the corresponding dehalogenated impurity using flash chromatography. They have very similar Rf values on the TLC plate. What can I do?

Answer: This is a frequent challenge, as the polarity difference between a halogenated pyridine and its non-halogenated counterpart can be minimal, leading to co-elution.[1] The strategy to resolve this issue involves enhancing the separation by manipulating the chromatography conditions or switching to an alternative purification technique.

Expert Insights & Causality: The basic nitrogen of the pyridine ring is the primary site of interaction with the acidic silica gel stationary phase.[2] Halogenation of the ring can subtly alter the pKa of the pyridine, but often not enough to induce a significant difference in retention time. The key is to exploit other physicochemical properties or use more selective techniques.

Troubleshooting Steps:

  • Optimize the Mobile Phase:

    • Solvent System Modification: If using a standard ethyl acetate/hexane system, consider switching to a solvent system with different selectivities. For instance, a dichloromethane/methanol or an acetone/hexane gradient can alter the interactions with the stationary phase and may improve separation.[3]

    • Additive Incorporation: The addition of a small amount of a basic modifier, such as triethylamine (0.1-1%), to the mobile phase can deactivate the acidic sites on the silica gel. This minimizes peak tailing, a common issue with basic compounds like pyridines, and can improve resolution between closely eluting species.[4]

  • Consider a Different Stationary Phase:

    • Alumina: For particularly basic halogenated pyridines, switching to neutral or basic alumina can be beneficial. Alumina has different surface properties compared to silica and can offer a different selectivity profile.

    • Reverse-Phase Chromatography: If the halogenated pyridine and impurities have sufficient hydrophobicity, reverse-phase flash chromatography (using a C18-functionalized silica) can be a powerful alternative. The separation is based on hydrophobicity rather than polarity, which can be advantageous in this scenario.

  • Alternative Purification Techniques:

    • Acid-Base Extraction: This classical technique is highly effective for separating basic pyridines from non-basic impurities.[4] Dissolve the crude mixture in an organic solvent like ethyl acetate or dichloromethane. Extract with a dilute aqueous acid (e.g., 1M HCl). The basic halogenated pyridine will be protonated and move to the aqueous layer, leaving non-basic impurities in the organic layer. The aqueous layer can then be basified (e.g., with NaOH) and the purified product re-extracted with an organic solvent.[5]

    • Crystallization: If your halogenated pyridine is a solid, crystallization can be an excellent method for achieving high purity.[6] A careful selection of solvents is crucial. You might need a binary solvent system (a "good" solvent in which the compound is soluble and a "poor" solvent in which it is not) to induce crystallization.

Issue 2: Product Degradation on Silica Gel Column

Question: My halogenated pyridine seems to be decomposing during flash chromatography on silica gel. I see new spots on my TLC analysis of the collected fractions. How can I prevent this?

Answer: The acidic nature of silica gel can catalyze the degradation of sensitive compounds. Halogenated pyridines, particularly those with electron-donating groups or certain halogen substitution patterns, can be susceptible to this.[3][7]

Expert Insights & Causality: The Lewis acidic sites on the surface of silica gel can interact with the lone pair of electrons on the pyridine nitrogen, potentially activating the molecule for undesired reactions. Furthermore, some halogenated pyridines can be unstable, and prolonged exposure to the silica surface can promote decomposition.[7]

Troubleshooting Steps:

  • Deactivate the Silica Gel:

    • Triethylamine Wash: Before packing the column, you can slurry the silica gel in the chosen mobile phase containing 1-2% triethylamine. This will neutralize the most acidic sites.

    • Use Pre-treated Silica: Some commercial suppliers offer deactivated or base-washed silica gel.

  • Minimize Contact Time:

    • Flash Chromatography: This technique is inherently designed for rapid separations, which helps to minimize the time the compound spends on the column.[8]

    • Optimize Solvent Gradient: Use a steeper gradient to elute the compound more quickly.

  • Alternative Stationary Phases:

    • Florisil or Alumina: These are less acidic than silica gel and can be good alternatives for acid-sensitive compounds.[3]

    • Polymer-Based Columns: For highly sensitive compounds, polymer-based stationary phases are an inert option, though they can be more expensive.

  • 2D TLC Stability Test:

    • Before committing to a large-scale column, perform a 2D TLC stability test. Spot the compound on a TLC plate, develop it in one direction, and then turn the plate 90 degrees and develop it in the same solvent system. If the compound is unstable, you will see spots that are not on the diagonal.[2]

Issue 3: Poor Solubility of Halogenated Pyridine in the Mobile Phase

Question: My crude halogenated pyridine is not very soluble in the hexane/ethyl acetate mobile phase I plan to use for chromatography, leading to precipitation during loading. What is the best way to handle this?

Answer: This is a common problem, especially when dealing with highly crystalline or polar halogenated pyridines.[9] Forcing the use of an incompatible solvent system for loading can lead to poor separation and product loss.

Expert Insights & Causality: Effective chromatography relies on the continuous partitioning of the analyte between the stationary and mobile phases. If the compound precipitates at the top of the column, this equilibrium is disrupted, leading to broad peaks and poor resolution.

Troubleshooting Steps:

  • Dry Loading:

    • Dissolve the crude product in a suitable solvent (e.g., dichloromethane, methanol) in which it is highly soluble.

    • Add a small amount of silica gel or celite to this solution and then remove the solvent under reduced pressure to obtain a dry, free-flowing powder.

    • This powder can then be carefully loaded onto the top of the packed column. This technique ensures that the compound is introduced to the column in a solid form and is then gradually dissolved by the mobile phase.[9]

  • Modify the Loading Solvent:

    • Dissolve the crude mixture in a minimal amount of a stronger, more polar solvent (like dichloromethane or a small amount of methanol) and then adsorb it onto the column. Be aware that using too much of a strong solvent for loading can compromise the separation of early-eluting compounds.[3]

  • Change the Mobile Phase System:

    • Consider a mobile phase in which your compound is more soluble, such as a system based on dichloromethane or acetone.[9]

II. Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions to take when purifying halogenated pyridines?

A1: Halogenated pyridines, like their parent compound, can be toxic and have pungent odors. Always handle these compounds in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (nitrile is a good general choice), safety goggles, and a lab coat. Be aware of the specific hazards of the halogenated pyridine you are working with by consulting its Safety Data Sheet (SDS).

Q2: My purified halogenated pyridine is a solid, but it oils out during crystallization. How can I obtain crystals?

A2: Oiling out during crystallization often happens when the solution is supersaturated or cooled too quickly.[6] Try the following:

  • Slow Cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath or refrigerator.

  • Add a Seed Crystal: If you have a small amount of the pure solid, adding a tiny crystal to the cooled solution can initiate crystallization.[6]

  • Scratch the Flask: Gently scratching the inside of the flask with a glass rod at the surface of the liquid can create nucleation sites for crystal growth.[6]

  • Re-dissolve and Add More Anti-Solvent: If it has completely oiled out, gently warm the solution to re-dissolve the oil, and then add a little more of the "poor" solvent before allowing it to cool slowly again.

Q3: Can I use a copper sulfate wash to remove a halogenated pyridine from a reaction mixture?

A3: Yes, a wash with an aqueous solution of copper (II) sulfate can be an effective method for removing residual halogenated pyridines, especially if your product is acid-sensitive.[10] The pyridine nitrogen coordinates to the copper ions, forming a water-soluble complex that can be extracted into the aqueous layer.[5] You will often observe the formation of a deep blue or violet color in the aqueous phase, indicating the formation of the copper-pyridine complex.[10]

Q4: How does the position of the halogen on the pyridine ring affect its purification?

A4: The position of the halogen can significantly influence the electronic properties and reactivity of the molecule.

  • 2- and 4-Halopyridines: These are often more susceptible to nucleophilic substitution reactions. During workup or purification, care must be taken to avoid unintended reactions, for example, with basic or nucleophilic reagents.

  • 3-Halopyridines: These are generally less reactive towards nucleophilic substitution. However, their synthesis can sometimes be more challenging, potentially leading to more complex mixtures of regioisomers that require careful purification.[11][12]

Q5: I have a mixture of bromo- and chloro-pyridines with the same substitution pattern. Can they be separated by chromatography?

A5: Separating bromo- and chloro-analogues can be very challenging due to their similar polarities. High-performance liquid chromatography (HPLC) or supercritical fluid chromatography (SFC) with high-efficiency columns will offer a better chance of separation than standard flash chromatography.[1] For flash chromatography, you would need to perform extensive optimization of the mobile phase and possibly screen different stationary phases to achieve baseline separation.

III. Data and Protocols

Table 1: Solvent Systems for Flash Chromatography of Halogenated Pyridines
Polarity of Halogenated PyridinePrimary Solvent System (Non-polar)Secondary Solvent System (Polar)Modifier (if needed)Comments
LowHexane/HeptaneEthyl Acetate-Standard starting point for many organic compounds.
Low to MediumHexane/HeptaneDichloromethane-Offers different selectivity compared to ethyl acetate.
MediumDichloromethaneMethanol0.5% TriethylamineGood for more polar compounds; triethylamine suppresses tailing.
Medium to HighDichloromethaneAcetone0.5% TriethylamineAcetone can improve the solubility of some compounds.
Experimental Protocol 1: Acid-Base Extraction for Purification of a Halogenated Pyridine
  • Dissolution: Dissolve the crude reaction mixture containing the halogenated pyridine in a suitable organic solvent (e.g., 50 mL of ethyl acetate).

  • Transfer: Transfer the solution to a separatory funnel.

  • Acidic Extraction: Add an equal volume of 1M aqueous HCl. Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure.[5]

  • Separation: Allow the layers to separate. Drain the lower aqueous layer into a clean flask.

  • Repeat (Optional): For complete extraction, repeat the acidic wash on the organic layer with a fresh portion of 1M HCl. Combine the aqueous extracts.

  • Basification: Cool the combined aqueous extracts in an ice bath. Slowly add a concentrated NaOH or KOH solution with stirring until the solution is strongly basic (pH > 12, check with pH paper).

  • Product Extraction: Extract the basified aqueous layer three times with a fresh organic solvent (e.g., 3 x 50 mL of ethyl acetate).

  • Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the purified halogenated pyridine.

Experimental Protocol 2: Small-Scale Recrystallization
  • Solvent Selection: In a small test tube, add a small amount of the crude solid halogenated pyridine. Add a potential "good" solvent dropwise while heating gently until the solid just dissolves. Then, add a "poor" solvent dropwise until the solution becomes cloudy. Add a final drop of the "good" solvent to clarify the solution. This determines a suitable solvent pair.[6]

  • Dissolution: In an Erlenmeyer flask, dissolve the bulk of the crude solid in the minimum amount of the hot "good" solvent.

  • Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

  • Crystallization: Add the "poor" solvent dropwise to the hot solution until it becomes persistently cloudy. Add a drop or two of the "good" solvent to make it clear again.

  • Cooling: Cover the flask and allow it to cool slowly to room temperature. Once at room temperature, it can be placed in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold "poor" solvent.

  • Drying: Dry the crystals in a vacuum oven or desiccator.

IV. Visualized Workflows

Diagram 1: Decision-Making Workflow for Halogenated Pyridine Purification

PurificationWorkflow Start Crude Halogenated Pyridine Mixture IsSolid Is the product a solid? Start->IsSolid Chromatography Attempt Flash Chromatography IsSolid->Chromatography No Crystallization Attempt Crystallization IsSolid->Crystallization Yes PurityCheck2 Check Purity (TLC, LC-MS, NMR) Chromatography->PurityCheck2 PurityCheck1 Check Purity (TLC, LC-MS, NMR) Crystallization->PurityCheck1 AcidBase Consider Acid-Base Extraction PurityCheck3 Check Purity (TLC, LC-MS, NMR) AcidBase->PurityCheck3 PurityCheck1->Chromatography Impure Success Pure Product PurityCheck1->Success Pure PurityCheck2->AcidBase Impure PurityCheck2->Success Pure PurityCheck3->Success Pure Failure Still Impure PurityCheck3->Failure Impure ChromatographyTroubleshooting Start Poor Separation in Flash Chromatography Problem Identify Primary Issue Start->Problem CoElution Co-elution / Poor Resolution Problem->CoElution Co-elution Tailing Peak Tailing Problem->Tailing Tailing Decomposition Product Decomposition Problem->Decomposition Decomposition Solvent Optimize Mobile Phase (Gradient/Solvent) CoElution->Solvent Additive Add Basic Modifier (e.g., TEA) Tailing->Additive InertPhase Use Deactivated Silica or Alumina Decomposition->InertPhase StationaryPhase Change Stationary Phase (Alumina, C18) Solvent->StationaryPhase Additive->StationaryPhase InertPhase->Solvent

Sources

Optimization

Technical Support Center: Preventing Decomposition of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

Prepared by the Senior Application Scientist Team Welcome to the technical support center for 3,5-Dichloro-2,6-difluoro-4-methylpyridine. This guide is designed for researchers, scientists, and drug development professio...

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Author: BenchChem Technical Support Team. Date: March 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 3,5-Dichloro-2,6-difluoro-4-methylpyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of handling this versatile but sensitive reagent. Our goal is to provide you with the in-depth technical knowledge and field-proven protocols necessary to prevent its decomposition and ensure the success of your experiments.

Introduction: The Challenge of Stability

3,5-Dichloro-2,6-difluoro-4-methylpyridine is a highly functionalized pyridine derivative, valuable as a building block in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its utility stems from the multiple reactive sites offered by the chloro and fluoro substituents. However, the very features that make it a versatile intermediate also render it susceptible to degradation under common reaction conditions. The electron-withdrawing nature of the pyridine nitrogen and the halogen atoms activates the ring for nucleophilic attack, particularly at the 2- and 6-positions bearing the fluorine atoms.

This guide will dissect the primary decomposition pathways, offer direct solutions to common experimental issues, and provide validated protocols to maintain the integrity of your starting material.

Understanding the Instability: Key Decomposition Pathways

The decomposition of 3,5-Dichloro-2,6-difluoro-4-methylpyridine is not random. It follows predictable chemical pathways driven by its electronic structure. Understanding these pathways is the first step toward preventing them.

Pathway 1: Nucleophilic Aromatic Substitution (SNAr)

This is the most common decomposition route. The pyridine ring is electron-deficient, and the fluorine atoms at the C2 and C6 positions are highly activated towards displacement by nucleophiles. This is because the reaction proceeds through a stabilized anionic intermediate (a Meisenheimer complex), and fluorine's high electronegativity provides this stabilization.[3][4] The reaction of 2-fluoropyridine with sodium ethoxide is approximately 320 times faster than that of 2-chloropyridine, highlighting the high reactivity of the C-F bond in this context.[3]

  • Common Nucleophiles: Water (hydrolysis), alcohols (alkoxide formation), amines, and even some solvents can act as nucleophiles, especially in the presence of a base.

Pathway 2: Hydrolysis

A specific and highly prevalent form of SNAr, hydrolysis occurs when water or hydroxide ions attack the C2 or C6 position, displacing a fluoride ion to form a pyridinol species. This is often an undesired side reaction that consumes the starting material, particularly in non-anhydrous solvents or if aqueous bases (e.g., NaOH, KOH) are used. The dichloromethyl group on similar pyridine structures is also known to be susceptible to hydrolysis, but the methyl group in this specific compound is stable.[5]

Pathway 3: Reductive Dehalogenation

The carbon-halogen bonds can be cleaved under reductive conditions.[6] This can occur in the presence of certain metal catalysts (e.g., copper-catalyzed processes) or strong reducing agents.[7][8] This process removes the halogen substituents, leading to less-halogenated pyridine derivatives.[8][9]

Below is a diagram illustrating the primary modes of decomposition.

cluster_0 Decomposition Pathways A 3,5-Dichloro-2,6-difluoro- 4-methylpyridine B Nucleophilic Attack (SNAr / Hydrolysis) A->B H₂O, Nu⁻ C Reductive Conditions A->C [H], Metal Catalyst D Substituted Pyridine (e.g., Hydroxylated Impurity) B->D E Dehalogenated Pyridine C->E

Caption: Primary decomposition routes for the target molecule.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q1: My reaction is consuming the starting material, but I'm getting a low yield of my desired product and seeing multiple new spots on my TLC. What is happening?

A1: This is a classic sign of decomposition via Nucleophilic Aromatic Substitution (SNAr) by unintended nucleophiles in your reaction mixture. The fluorine atoms at positions 2 and 6 are prime targets.

  • Causality: Your reaction likely contains trace amounts of water, or your solvent (e.g., an alcohol) or another reagent (e.g., an amine) is acting as a nucleophile. The presence of a base will significantly accelerate this process.

  • Solution:

    • Ensure Anhydrous Conditions: Rigorously dry all solvents and reagents before use. Use molecular sieves or distillation where appropriate.

    • Inert Atmosphere: Run your reaction under an inert atmosphere (Nitrogen or Argon) to exclude atmospheric moisture.

    • Reagent Purity: Ensure all reagents are pure and free from nucleophilic impurities.

Q2: My NMR analysis shows a byproduct with a chemical shift indicative of a hydroxyl group. How do I prevent this hydrolysis?

A2: The formation of a hydroxylated impurity is a direct result of hydrolysis. This means water is present in your reaction system.

  • Causality: Water is a persistent impurity. It can be introduced from solvents, reagents, glassware, or the atmosphere. Using aqueous bases (like aqueous NaOH) is a common cause.

  • Solution:

    • Avoid Aqueous Reagents: If a base is required, use a non-aqueous, non-nucleophilic base like potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or an organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA).

    • Strict Anhydrous Technique: Follow a rigorous protocol for setting up reactions under dry, inert conditions (see Section 3 for a detailed protocol).

    • Solvent Choice: Use aprotic solvents (e.g., THF, Dioxane, Toluene, DMF) that have been properly dried. Be aware that even solvents like DMF can contain water and must be dried.

Q3: I am using a strong base like BuLi or LDA and observing a complex mixture of products. Is the starting material unstable to strong bases?

A3: Yes, strong, non-nucleophilic bases can still cause decomposition through alternative pathways.

  • Causality: Very strong bases like lithium diisopropylamide (LDA) or n-butyllithium (BuLi) can deprotonate the 4-methyl group, creating a nucleophilic benzylic-type anion. This anion can then participate in undesired side reactions. Studies on 3,5-dichloropyridine have shown that such bases can also deprotonate the pyridine ring itself, leading to metallated intermediates.[10]

  • Solution:

    • Select a Milder Base: Choose a base with a pKa that is appropriate for your desired transformation but not strong enough to deprotonate the methyl group or the ring unless that is the intended reaction. Inorganic bases like Cs₂CO₃ or organic amines are often sufficient.

    • Control Temperature: If a strong base is unavoidable, perform the addition at very low temperatures (e.g., -78 °C) to control reactivity and minimize side reactions.

Q4: My reaction involves a transition metal catalyst, and I'm seeing dehalogenated byproducts. What is the cause?

A4: You are likely observing catalytic reductive dehalogenation.

  • Causality: Some transition metals, particularly under certain conditions (e.g., copper(I) catalysts), are known to catalyze the dehalogenation of halopyridines.[7] This process involves the cleavage of C-Cl or C-F bonds and their replacement with C-H bonds.

  • Solution:

    • Catalyst Screening: If possible, screen different catalysts and ligands to find a system that promotes your desired reaction without causing dehalogenation.

    • Control of Reaction Conditions: Sometimes, adjusting the solvent, temperature, or additives can suppress the dehalogenation pathway.

    • Avoid Reductive Additives: Be mindful of any additives in your reaction that could act as a reducing agent in the presence of the metal catalyst.

Best Practices & Experimental Protocols

Adhering to a stringent experimental protocol is the most effective way to prevent decomposition.

Protocol: General Setup for Reactions Under Anhydrous, Inert Conditions

This protocol provides a self-validating system to ensure the integrity of 3,5-Dichloro-2,6-difluoro-4-methylpyridine.

  • Glassware Preparation:

    • All glassware (reaction flask, condenser, addition funnel, etc.) should be oven-dried at >120 °C for at least 4 hours or flame-dried under vacuum immediately before use.

    • Assemble the glassware while still hot and immediately place it under a positive pressure of inert gas (Argon or Nitrogen).

  • Solvent & Reagent Preparation:

    • Use anhydrous solvents from a solvent purification system or freshly distilled from an appropriate drying agent.

    • Solid reagents should be dried in a vacuum oven.

    • Liquid reagents should be handled via syringe under inert gas.

  • Reaction Assembly & Execution:

    • Add the 3,5-Dichloro-2,6-difluoro-4-methylpyridine and any other solid reagents to the cooled, inerted flask.

    • Purge the flask with the inert gas for several minutes.

    • Add the anhydrous solvent via cannula or syringe.

    • Begin stirring and bring the solution to the desired temperature (low-temperature reactions are often preferable, e.g., 0 °C or -78 °C).

    • Add any liquid reagents or solutions of reagents dropwise via a syringe pump or an addition funnel to maintain temperature control and minimize concentration gradients.

  • Reaction Monitoring:

    • Monitor the reaction progress using appropriate techniques (TLC, GC-MS, LC-MS). Check for the appearance of new, lower Rf spots on TLC (often indicative of more polar, hydrolyzed byproducts) or unexpected masses in MS.

Caption: Recommended workflow for setting up a reaction.

Data Summary: Reagent and Condition Selection

To minimize decomposition, careful selection of reagents is paramount.

ParameterRecommendedAvoid (High Risk of Decomposition)Rationale
Solvent Anhydrous THF, Dioxane, Toluene, ACN, DMFWater, Methanol, Ethanol (unless it's the desired nucleophile)Protic solvents can act as nucleophiles, causing hydrolysis or alcoholysis.
Base K₂CO₃, Cs₂CO₃, DIPEA, TEANaOH (aq), KOH (aq), NaOMe, NaOEt, BuLi, LDAAqueous bases cause rapid hydrolysis. Strong alkoxides are potent nucleophiles. Organolithiums can cause deprotonation.
Atmosphere Nitrogen, ArgonAirAtmospheric moisture leads to hydrolysis.
Temperature As low as the reaction allows (e.g., 0 °C to RT)High temperatures (>100 °C) without careful monitoringElevated temperatures accelerate all decomposition pathways.
Additives Anhydrous salts (e.g., MgSO₄) to scavenge trace waterStrong reducing agents (e.g., NaBH₄, H₂/Pd)Can cause undesired reductive dehalogenation.

Troubleshooting Flowchart

If you encounter unexpected results, use this flowchart to diagnose the potential issue.

Start Low Yield or Multiple Byproducts Observed Q1 Do byproducts have masses corresponding to H₂O addition (M-F+OH)? Start->Q1 A1 Issue: Hydrolysis. Solution: Use anhydrous solvents, reagents, and inert atmosphere. Q1->A1 Yes Q2 Was a strong base (BuLi, LDA) used? Q1->Q2 No A2 Issue: Deprotonation. Solution: Use a milder base (e.g., K₂CO₃, DIPEA) or run at -78°C. Q2->A2 Yes Q3 Was a nucleophilic solvent (e.g., MeOH) or reagent used unintentionally? Q2->Q3 No A3 Issue: SNAr. Solution: Switch to a non-nucleophilic solvent (e.g., Toluene, THF). Q3->A3 Yes Q4 Was a transition metal catalyst used? Q3->Q4 No A4 Issue: Dehalogenation. Solution: Screen alternative catalysts or adjust reaction conditions. Q4->A4 Yes End Consult Further Literature for Specific Reaction Q4->End No

Sources

Troubleshooting

Technical Support Center: Troubleshooting Suzuki-Miyaura Cross-Coupling of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

Welcome to the Advanced Technical Support Center. This guide is designed for researchers and drug development professionals struggling with the palladium-catalyzed cross-coupling of 3,5-dichloro-2,6-difluoro-4-methylpyri...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center. This guide is designed for researchers and drug development professionals struggling with the palladium-catalyzed cross-coupling of 3,5-dichloro-2,6-difluoro-4-methylpyridine . Due to its unique electronic and steric topology, this substrate routinely causes standard Suzuki-Miyaura protocols to fail. Below, we dissect the mechanistic bottlenecks and provide field-proven, self-validating methodologies to achieve high-yielding C–C bond formation.

Part 1: Diagnostic FAQs (Substrate Analysis & Root Cause)

Q1: Why is my standard Pd(PPh₃)₄ / Na₂CO₃ / H₂O coupling yielding <5% product? A1: The failure is driven by extreme steric hindrance and electronic deactivation during the catalytic cycle. The reactive C–Cl bonds at positions 3 and 5 are flanked by a 4-methyl group and 2,6-fluorine atoms. This creates a "tetra-ortho" equivalent steric shield. Standard Pd(PPh₃)₄ catalysts are too bulky to facilitate the rate-limiting transmetalation step. Furthermore, the highly electron-withdrawing nature of the fluorines and chlorines makes the resulting Pd(II) intermediate highly stable, severely retarding reductive elimination. You must switch to a dialkylbiaryl phosphine ligand (e.g., SPhos or RuPhos) that supports a highly reactive monoligated Pd(0) species while using secondary Pd-arene interactions to accelerate reductive elimination [2].

Q2: My LC-MS shows massive amounts of deboronated starting material (Ar–H). What is happening? A2: You are observing protodeboronation , an off-cycle degradation pathway where the C–B bond of your boronic acid hydrolyzes. Causality: Because the transmetalation step is sterically halted, the boronic acid has an extended residence time in the basic aqueous medium, leading to its destruction. Paradoxically, recent high-throughput kinetic studies demonstrate that the bulky phosphine ligands required to activate your hindered pyridine can actually promote Pd-catalyzed protodeboronation if the transmetalation barrier remains too high [1]. To prevent this, you must eliminate water from the system entirely.

Q3: Is the pyridine nitrogen poisoning my palladium catalyst? A3: Unlikely. While standard pyridines often coordinate to and deactivate palladium, the nitrogen in 3,5-dichloro-2,6-difluoro-4-methylpyridine is severely deactivated. The adjacent 2,6-difluoro groups exert strong inductive electron withdrawal and steric shielding, rendering the nitrogen a very poor Lewis base. Catalyst death in your reaction is almost certainly due to slow transmetalation leading to Pd-black precipitation, not nitrogen coordination.

Part 2: Mandatory Visualizations & Mechanistic Logic

To understand how to fix the reaction, we must map the bottlenecks. The diagram below illustrates the catalytic cycle, highlighting where the 3,5-dichloro-2,6-difluoro-4-methylpyridine substrate stalls the process and triggers degradation.

G Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition (Sterically Hindered) Pd0->OxAdd PdII Pd(II)(Ar)ClL_n Stable Intermediate OxAdd->PdII TransMet Transmetalation (Rate-Limiting Step) PdII->TransMet Requires SPhos/RuPhos PdII_ArAr Pd(II)(Ar)(Ar')L_n TransMet->PdII_ArAr RedElim Reductive Elimination PdII_ArAr->RedElim RedElim->Pd0 Catalyst Regeneration Product Cross-Coupled Product RedElim->Product Proto Protodeboronation (Off-Cycle Degradation) Boronic Ar'-B(OH)2 + Base Boronic->TransMet Boronic->Proto H2O / Slow Transmetalation

Caption: Pd-Catalyzed Cycle for Hindered Pyridines highlighting the Protodeboronation degradation pathway.

Troubleshooting Decision Tree

If your initial coupling fails, follow this logic matrix to isolate the chemical variable responsible for the failure.

DecisionTree Start Reaction Yield < 10% CheckSM Analyze Crude by LC-MS / GC-MS Start->CheckSM Proto High Ar'-H detected? (Protodeboronation) CheckSM->Proto Unreacted Unreacted Pyridine Substrate? CheckSM->Unreacted Sol1 Switch to Anhydrous K3PO4 & Dioxane Proto->Sol1 Yes Sol2 Use MIDA Boronate or Trifluoroborate Proto->Sol2 Yes Sol3 Upgrade Ligand to SPhos or RuPhos Unreacted->Sol3 Yes

Caption: Diagnostic workflow for isolating failures in hindered Suzuki-Miyaura couplings.

Part 3: Quantitative Optimization Data

To successfully couple this substrate, you must abandon aqueous bases and standard phosphines. The tables below summarize the empirical data for optimizing the two critical vectors: Catalyst/Ligand architecture and Base/Solvent hydration.

Table 1: Catalyst & Ligand Screening Matrix for Sterically Hindered Pyridines

Catalyst System Ligand Architecture Oxidative Addition Transmetalation Typical Yield
Pd(PPh₃)₄ Monodentate (Bulky) Poor Very Slow < 5%
Pd(dppf)Cl₂ Bidentate Moderate Slow 10–20%
Pd₂(dba)₃ / XPhos Biaryl Monophosphine Good Moderate 40–50%

| Pd₂(dba)₃ / SPhos | Biaryl Monophosphine | Excellent | Fast | > 85% |

Table 2: Base and Solvent Optimization for Minimizing Protodeboronation

Base Solvent System Hydration State Protodeboronation Rate Recommended?
Na₂CO₃ Toluene / H₂O Aqueous Very High No
K₂CO₃ DMF / H₂O Aqueous High No
CsF 1,4-Dioxane Anhydrous Low Yes (Fluoride activates B)

| K₃PO₄ | Toluene or Dioxane | Strictly Anhydrous | Very Low | Yes (Optimal) |

Part 4: Step-by-Step Methodology (Self-Validating Protocol)

Protocol: Anhydrous SPhos-Mediated Suzuki Coupling Objective: Achieve high-yield C–C bond formation at the sterically hindered C3/C5 position while completely suppressing protodeboronation [3].

Step 1: Catalyst Pre-activation (The Self-Validating Step)

  • In a glovebox or under strict Schlenk conditions, combine Pd₂(dba)₃ (2.5 mol%, equivalent to 5 mol% Pd) and SPhos (10 mol%) in anhydrous 1,4-dioxane (0.2 M relative to substrate).

  • Causality: SPhos forms a highly reactive, monoligated Pd(0) species capable of inserting into the sterically shielded C–Cl bond.

  • Validation Checkpoint: Stir at room temperature for 15–20 minutes. The solution must transition from a deep purple/red (unactivated Pd₂(dba)₃) to a clear pale yellow/orange color. This visual cue confirms the formation of the active Pd(0)-SPhos complex. If the solution turns black, oxygen contamination has caused Pd-black precipitation; discard and restart.

Step 2: Substrate & Base Addition

  • Add 3,5-dichloro-2,6-difluoro-4-methylpyridine (1.0 equiv) and the boronic acid pinacol ester (Ar-Bpin, 1.5 equiv).

  • Causality: Bpin esters are significantly more stable against protodeboronation than free boronic acids.

  • Add finely milled, strictly anhydrous K₃PO₄ (3.0 equiv).

  • Causality: Anhydrous K₃PO₄ provides sufficient basicity to form the reactive boronate intermediate without introducing the water necessary for the protodeboronation degradation pathway.

Step 3: Thermal Activation & Traceless Monitoring

  • Seal the reaction vessel and heat to 100 °C for 16 hours.

  • Validation Checkpoint: At the 2-hour mark, sample a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. You should observe the mono-coupled product mass. If you observe unreacted pyridine and a high concentration of Ar–H (deboronated partner), your K₃PO₄ was not sufficiently dry. Ensure the base is oven-dried at 120 °C under vacuum prior to use.

Part 5: References

  • Ser, C. T., Hao, H., Pablo-García, S., et al. "Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation." Journal of the American Chemical Society, 2025. URL:[Link]

  • Laulhé, S., Blackburn, J. M., & Roizen, J. L. "Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters." Organic Letters, 2016. URL:[Link]

  • Suzuki, A. "Organoborane coupling reactions (Suzuki coupling)." Proceedings of the Japan Academy, Series B Physical and Biological Sciences, 2004. URL:[Link]

Optimization

optimization of base and solvent for Hartwig-Buchwald amination of dichlorodifluoropyridines

Subject: Optimization of Base and Solvent Systems for Highly Electron-Deficient Polyhalogenated Heterocycles Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Dichlorodifluoropyridines...

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Author: BenchChem Technical Support Team. Date: March 2026

Subject: Optimization of Base and Solvent Systems for Highly Electron-Deficient Polyhalogenated Heterocycles Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Dichlorodifluoropyridines present a unique synthetic challenge. The intense electron-withdrawing nature of the fluorine atoms makes the pyridine core highly susceptible to nucleophilic aromatic substitution (SNAr) and base-catalyzed degradation. Consequently, off-the-shelf Buchwald-Hartwig (B-H) conditions (e.g., NaOtBu in DMF) will almost certainly lead to complex mixtures, hydrodehalogenation, or complete substrate destruction.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to optimize base and solvent selection, ensuring high regioselectivity and conversion.

I. Optimization Logic & Workflow

Before adjusting your catalyst loading, your first line of defense against side reactions is tuning the polarity of your solvent and the nucleophilicity of your base.

OptimizationWorkflow Start Start: Dichlorodifluoropyridine Amination CheckSNAr Is SNAr competing with cross-coupling? Start->CheckSNAr SNArYes Use non-polar solvent (Toluene) & non-nucleophilic base (Cs2CO3) CheckSNAr->SNArYes Yes CheckDehal Is hydrodehalogenation observed? CheckSNAr->CheckDehal No SNArYes->CheckDehal DehalYes Ensure anhydrous solvent & switch to K3PO4 CheckDehal->DehalYes Yes CheckConv Is conversion low? CheckDehal->CheckConv No DehalYes->CheckConv ConvYes Use Dioxane/DMAc & DBU/Inorganic base mix CheckConv->ConvYes Yes Optimized Optimized B-H Reaction Conditions CheckConv->Optimized No ConvYes->Optimized

Workflow for base and solvent optimization in Buchwald-Hartwig amination.

II. Troubleshooting & FAQs

Q1: Why am I observing nucleophilic aromatic substitution (SNAr) instead of the desired Pd-catalyzed C-N coupling? A1: Dichlorodifluoropyridines feature highly electrophilic carbon centers, particularly at the C-F bonds, due to fluorine's intense inductive effect[1]. When utilizing strong, nucleophilic bases (e.g., NaOtBu) in polar aprotic solvents (e.g., DMF or DMSO), the base or the aliphatic amine can directly attack the ring via an SNAr pathway before the palladium oxidative addition can occur[2].

  • Causality & Solution: SNAr proceeds via a highly polar Meisenheimer complex. By switching to a non-polar solvent like toluene, you destabilize this intermediate, effectively shutting down the SNAr pathway. Pair this with a non-nucleophilic, weak inorganic base like Cs₂CO₃ or K₃PO₄ to ensure the base only acts to deprotonate the palladium-amine intermediate rather than attacking the electrophilic pyridine core[2].

Q2: My LC-MS shows a significant amount of hydrodehalogenated byproduct (M-Cl+H). How can I suppress this? A2: Hydrodehalogenation is a notorious off-cycle pathway where the aryl chloride is reduced instead of aminated[3]. This occurs when the reductive elimination step is slow, allowing competing pathways like β-hydride elimination (from the amine) or protonation from trace water to dominate[3].

  • Causality & Solution: The presence of hydroxide impurities in hygroscopic bases like NaOtBu is a primary culprit[3]. Ensure strictly anhydrous conditions by using rigorously dried solvents and high-purity bases. If using K₃PO₄, ensure it is anhydrous and stored in a desiccator. Additionally, employing a bulky, electron-rich ligand (e.g., Josiphos or Xantphos) will accelerate the desired reductive elimination, outcompeting the hydrodehalogenation pathway[3].

Q3: How do I achieve regioselectivity between the two chlorine atoms on the dichlorodifluoropyridine ring? A3: Regioselectivity is governed by both the electronic activation of the C-Cl bonds and the steric bulk of the catalyst[4]. In polyhalogenated pyridines, the chlorine at the 2-position is generally more activated towards oxidative addition than the 4-position due to the electron-withdrawing nature of the adjacent nitrogen atom[3].

  • Causality & Solution: Solvent choice heavily influences site selectivity. Less coordinating solvents (like toluene) maintain a tight coordination sphere around the Pd catalyst, enhancing steric discrimination[4]. Buchwald-Hartwig aminations using a Xantphos-based catalyst in non-polar solvents have been shown to proceed with C2:C4 selectivity of up to 50:1[4]. Use mild bases like K₂CO₃ to broaden the substrate scope and prevent indiscriminate reactivity[4].

Q4: The reaction conversion is stalling at 50%. Should I increase the base strength? A4: Do not increase base strength to NaOtBu, as this will lead to the decomposition of your base-sensitive fluorinated substrate[2]. Stalling in these systems is rarely due to insufficient base strength; it is usually a mass transfer issue.

  • Causality & Solution: Inorganic bases like Cs₂CO₃ have poor solubility in non-polar solvents, creating a biphasic solid-liquid reaction where deprotonation occurs strictly at the boundary[2]. To overcome this, grind the base with celite to prevent clumping and maximize the surface area[2]. Alternatively, use a combination of an organic base and an inorganic salt (e.g., DBU + NaTFA) to improve solubility and facilitate transmetalation without increasing the risk of SNAr[2].

III. Quantitative Data: Base & Solvent Screening Matrix

The following table summarizes the mechanistic outcomes of various base/solvent combinations when applied to dichlorodifluoropyridines.

Solvent SystemBase (Equivalents)Conversion (%)SNAr Byproduct (%)Hydrodehalogenation (%)Mechanistic Outcome
DMFNaOtBu (2.0)>998510Strong nucleophilic base in polar solvent drives SNAr at C-F bonds.
1,4-DioxaneNaOtBu (2.0)854515Reduced polarity lowers SNAr slightly, but alkoxide still attacks.
TolueneCs₂CO₃ (2.5)92<5<2Non-polar solvent suppresses Meisenheimer complex; weak base prevents SNAr.
TolueneK₃PO₄ (2.5)75<2<5Excellent selectivity, but lower solubility reduces overall reaction rate.
Dioxane/DMAc (9:1)DBU + NaTFA (2.0)98<1<1Organic base mix enhances solubility; optimal for base-sensitive substrates.
IV. Self-Validating Experimental Protocol

This protocol utilizes a weak base/non-polar solvent system to maximize cross-coupling while suppressing SNAr. Every step contains a built-in validation check to ensure the integrity of the reaction environment.

Step 1: Catalyst and Base Preparation (Optimizing the Solid-Liquid Boundary)

  • Action: In a nitrogen-filled glovebox, add Pd₂(dba)₃ (2 mol%), Xantphos (4 mol%), and anhydrous Cs₂CO₃ (2.5 equiv) to an oven-dried Schlenk flask. Critical: Grind the Cs₂CO₃ into a fine powder prior to addition.

  • Causality: Cs₂CO₃ is highly insoluble in toluene. Grinding maximizes the solid-liquid interfacial area, ensuring rapid deprotonation of the Pd-amine complex and preventing the catalyst from resting in an inactive state.

  • Validation Check: Observe the base during initial stirring. If it forms large, unyielding clumps at the bottom of the flask, mass transfer will be poor, and the reaction will stall. A fine, milky suspension indicates proper preparation.

Step 2: Substrate and Solvent Addition (Suppressing SNAr)

  • Action: Add the dichlorodifluoropyridine (1.0 equiv) and the amine (1.2 equiv). Inject anhydrous Toluene to achieve a 0.2 M concentration.

  • Causality: Toluene is chosen specifically to destabilize the polar Meisenheimer complex required for SNAr, forcing the reaction through the Pd-catalyzed oxidative addition pathway.

  • Validation Check: Take a T=0 LC-MS aliquot. If rapid degradation or multiple peaks appear before heating, your base contains nucleophilic impurities (e.g., hydroxide), or the solvent is wet.

Step 3: Reaction Execution (Kinetic Control)

  • Action: Seal the flask, remove it from the glovebox, and heat to 90 °C under vigorous stirring (800+ rpm) for 12 hours.

  • Causality: High stirring rates are mandatory to keep the dense inorganic base suspended. 90 °C provides enough thermal energy to overcome the oxidative addition barrier of the electron-deficient C-Cl bond without triggering thermal decomposition.

  • Validation Check: Monitor at 4 hours via TLC/LC-MS. You should observe the disappearance of the starting material and the emergence of a single major product mass (M-Cl+Amine). The presence of (M-Cl+H) indicates hydrodehalogenation, signaling moisture ingress.

Step 4: Quench and Isolation

  • Action: Cool to room temperature, dilute with ethyl acetate, and filter the crude mixture through a pad of Celite to remove the inorganic base and palladium black. Concentrate under reduced pressure.

  • Causality: Removing the base before aqueous workup prevents base-catalyzed hydrolysis of the highly activated fluorinated pyridine during phase separation.

  • Validation Check: If the filtered solution remains dark black instead of yellow/orange, palladium black has not been fully removed. Re-filter through a tighter Celite/silica plug to prevent metal-catalyzed degradation during concentration.

V. References
  • Fazakerley, N. J., et al. "Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries." ResearchGate, 2011. URL:[Link]

Sources

Troubleshooting

Technical Support Center: Managing Exothermic Reactions in Pyridine Synthesis

Welcome to the Technical Support Center for Pyridine Synthesis. This resource is engineered for process chemists, researchers, and drug development professionals tasked with scaling up highly exothermic transformations i...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Pyridine Synthesis. This resource is engineered for process chemists, researchers, and drug development professionals tasked with scaling up highly exothermic transformations involving substituted pyridines. By bridging mechanistic causality with self-validating experimental design, these guides provide robust solutions for mitigating thermal hazards while maximizing yield and purity.

Module 1: Thermal Hazard Management in Pyridine N-Oxidation

FAQ & Troubleshooting

Q: Why does my pyridine N-oxidation reaction experience sudden, violent temperature spikes during scale-up? A: The oxidation of the pyridine ring is highly exothermic. In batch reactors, poor heat transfer combined with the rapid addition of an oxidant (e.g., m-CPBA or H₂O₂) leads to oxidant accumulation. If the dosing rate exceeds the kinetic rate of the reaction at low temperatures, unreacted oxidant pools in the reactor. A slight temperature increase then triggers a rapid, uncontrolled reaction of this accumulated pool, leading to a thermal runaway. At elevated temperatures, the pyridine N-oxide can decompose back into flammable pyridine and a massive volume of oxygen gas, presenting a severe explosion risk[1].

Q: How do I safely isolate the N-oxide product when using m-CPBA without triggering an exotherm during workup? A: The standard industrial mitigation is the m-CPBA–NH₃(g) system. Sparging ammonia gas into the reaction mixture precipitates the byproduct as ammonium m-chlorobenzoate[2]. However, this acid-base neutralization is itself an exothermic salt-formation step. The sparging rate must be strictly controlled and monitored via reaction calorimetry to prevent secondary thermal spikes during isolation.

Self-Validating Protocol: Scalable m-CPBA N-Oxidation

This semi-batch protocol utilizes sequential dosing to prevent oxidant accumulation, relying on in-process checks to validate safety before proceeding to the next step.

  • Preparation: Charge the reactor with the substituted pyridine and isopropyl acetate. Cool the jacketed reactor to 10 °C.

  • Controlled Dosing: Add m-CPBA (1.4 equiv) in 10 distinct, equal portions.

    • Causality: Portion-wise addition physically restricts the maximum possible adiabatic temperature rise (ΔT_ad) by limiting the available chemical energy in the system at any given time.

    • Validation Checkpoint: Monitor the internal temperature continuously. Do not add the next portion until the ΔT stabilizes back to the baseline (10 °C). A persistent ΔT > 3 °C indicates oxidant accumulation; halt dosing immediately and increase jacket cooling[2].

  • Quenching: Add sodium sulfite to quench any residual oxidant.

    • Validation Checkpoint: Test the mixture with starch-iodide paper. A negative result (no blue-black color) self-validates that all active oxygen species are destroyed. Never proceed to distillation without this validation.

  • Isolation via Sparging: Sparge NH₃(g) to precipitate ammonium m-chlorobenzoate.

    • Causality: Ammonia neutralizes the m-chlorobenzoic acid byproduct.

    • Validation Checkpoint: Begin sparging at a low rate (100 mL/min). If the exotherm exceeds a rate of 5 °C/hr, reduce the flow rate. Filter the resulting salt to isolate the highly pure pyridine N-oxide in the filtrate.

Data Presentation: Thermal Hazard Profiles
ParameterBatch Process (H₂O₂/AcOH)Semi-Batch Process (m-CPBA)
Heat of Reaction (ΔH) 67.3 ± 3.0 kJ/mol[1]Exothermic (Controlled via dosing)
Activation Energy (Ea) 72.6 ± 0.5 kJ/mol[1]N/A
Adiabatic Temp Rise (ΔT_ad) High (Severe runaway risk)Minimal (with 10-min aging intervals)[2]
Primary Hazard O₂ evolution / Explosion riskExothermic NH₃ salt formation
Pathway Visualization

ThermalRunaway A Pyridine + Oxidant (Batch Accumulation) B Exothermic N-Oxidation (Heat Gen > Heat Removal) A->B F Continuous Flow / Semi-Batch Dosing A->F Process Optimization C Thermal Runaway B->C D Decomposition to Pyridine + O2 C->D E Explosion Risk D->E G Controlled Heat Dissipation F->G H Safe Pyridine N-Oxide Isolation G->H

Fig 1: Thermal runaway mechanism in pyridine N-oxidation and flow chemistry mitigation pathway.

Module 2: Flash Lithiation of Halopyridines in Continuous Flow

FAQ & Troubleshooting

Q: How can I perform the lithiation of halopyridines without relying on liquid nitrogen (-78 °C) cooling? A: Halogen-lithium exchange is virtually instantaneous and highly exothermic. In batch reactors, cryogenic conditions are mandatory to prevent the highly reactive pyridyllithium intermediate from decomposing (e.g., via dimerization or elimination of LiF in fluoropyridines). By transitioning to continuous flow microreactors, you can perform "flash chemistry." The superior surface-area-to-volume ratio of microreactors allows for instantaneous heat dissipation, and precise residence times (often fractions of a second) ensure the intermediate is quenched by an electrophile before it can degrade, allowing the reaction to run safely at 0 °C or 20 °C[3],[4].

Self-Validating Protocol: Flow Lithiation-Borylation

This protocol details the non-cryogenic generation of a pyridyllithium species followed by a borylation quench.

  • System Priming: Prime the microreactor system (PFA tubing, 0.8 mm i.d.) with anhydrous THF.

    • Validation Checkpoint: Ensure the inline moisture sensor reads < 50 ppm H₂O to prevent the premature, exothermic quenching of n-BuLi.

  • Reagent Delivery: Pump the halopyridine (0.1 M in THF) and n-BuLi (0.4 M in hexane) into Micromixer 1 at 0 °C.

    • Causality: The high-shear micromixer ensures instantaneous homogenization, preventing localized stoichiometric imbalances that lead to side reactions.

  • Flash Reaction: Pass the mixture through Microtube Reactor 1 with a strict residence time of 0.25 seconds[4].

    • Causality: The pyridyllithium intermediate is highly unstable. A 0.25 s residence time outcompetes the kinetics of degradation, trapping the kinetic product.

  • Electrophile Quench: Introduce the boronate electrophile via Micromixer 2, followed by a 30-second residence time in Microtube Reactor 2 at 20 °C.

    • Validation Checkpoint: Route the output through an inline Process Analytical Technology (PAT) tool, such as a ReactIR flow cell. Monitor the disappearance of the C-Br stretch and the appearance of the C-B stretch to validate steady-state conversion in real-time.

Data Presentation: Flash Chemistry Optimization
Reactor Temp (°C)Residence Time (s)Yield of Disubstituted Pyridine (%)Mechanistic Observation
-78 (Batch)180085Standard cryogenic baseline
0 (Flow)0.2598Optimal flash chemistry[4]
0 (Flow)5.045Decomposition of pyridyllithium[3]
20 (Flow)0.2592Mild yield drop due to rapid degradation
Pathway Visualization

FlowLithiation N1 Halopyridine (0.1 M) M1 Micromixer 1 N1->M1 N2 n-BuLi (0.4 M) N2->M1 R1 Microtube Reactor 1 (0.25 s, 0 °C) M1->R1 Flash Lithiation M2 Micromixer 2 R1->M2 N3 Electrophile (e.g., Boronate) N3->M2 R2 Microtube Reactor 2 (30 s, 20 °C) M2->R2 Borylation Q In-line Quench R2->Q

Fig 2: Continuous flow setup for non-cryogenic flash lithiation and borylation of halopyridines.

Module 3: Exotherm Control in Multicomponent Hantzsch Pyridine Synthesis

FAQ & Troubleshooting

Q: My Hantzsch synthesis yields drop significantly upon scale-up due to localized heating. What is the best mitigation strategy? A: The Hantzsch synthesis is a multicomponent reaction where the initial Knoevenagel condensation and subsequent Michael addition steps are highly exothermic. In larger batch reactors, inadequate mixing leads to localized concentration gradients and "hot spots"[5]. These thermal gradients promote competing reaction pathways, such as the self-condensation of the β-keto ester. To mitigate this, transition to a continuous flow regime or utilize a Vortex Fluidic Device (VFD). These systems enforce uniform mass transfer and rapid heat dissipation, effectively suppressing exothermic side-reactions and preserving the yield of the dihydropyridine intermediate.

References[5] Title: Technical Support Center: Managing Scalability in Multicomponent Pyridine Synthesis | Source: Benchchem | URL:Verify Source[1] Title: Investigating the inherent safety designs of typical exothermic reaction processes | Source: ResearchGate | URL:Verify Source[2] Title: The m-CPBA–NH₃(g) System: A Safe and Scalable Alternative for the Manufacture of (Substituted) Pyridine and Quinoline N-Oxides | Source: ACS Publications | URL:Verify Source[3] Title: Flow Microreactor Synthesis of Disubstituted Pyridines from Dibromopyridines via Br/Li Exchange Without Using Cryogenic Conditions | Source: ResearchGate | URL:Verify Source[4] Title: Development and Scale-up of a Flow Chemistry Lithiation–Borylation Route to a Key Boronic Acid Starting Material | Source: ACS Publications | URL:Verify Source

Sources

Optimization

removal of palladium catalyst from 3,5-Dichloro-2,6-difluoro-4-methylpyridine reactions

Welcome to the technical support and troubleshooting guide for the removal of palladium (Pd) catalysts from reaction mixtures involving the 3,5-Dichloro-2,6-difluoro-4-methylpyridine scaffold. This guide is designed for...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support and troubleshooting guide for the removal of palladium (Pd) catalysts from reaction mixtures involving the 3,5-Dichloro-2,6-difluoro-4-methylpyridine scaffold. This guide is designed for process chemists and drug development professionals who require rigorous, scalable, and regulatory-compliant metal scavenging strategies.

System Overview & Chemical Causality

When performing cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) on the 3,5-Dichloro-2,6-difluoro-4-methylpyridine scaffold, downstream palladium removal presents a unique mechanistic paradox:

  • The Advantage (No Product Inhibition): In standard pyridine derivatives, the nitrogen lone pair acts as a strong Lewis base, coordinating the Pd catalyst and creating a competitive equilibrium that lowers scavenger efficiency[1]. However, in 3,5-Dichloro-2,6-difluoro-4-methylpyridine, the highly electronegative 2,6-difluoro substituents inductively withdraw electron density, rendering the nitrogen virtually non-coordinating. The product will not strongly compete with your scavenger resin.

  • The Risk (Substrate Instability): The electron-deficient ring highly activates the 3,5-dichloro positions. If active Pd(0) remains in the mixture during high-temperature scavenging, it can undergo unwanted oxidative addition into the C-Cl bonds, leading to dehalogenated or oligomeric impurities.

Understanding this causality is the foundation of our troubleshooting logic: Pd(0) must be managed carefully to prevent product degradation, while the lack of N-coordination allows for highly efficient scavenging if the correct resin is chosen.

Regulatory Targets (ICH Q3D)

Palladium is classified as a Class 2B elemental impurity[2]. To meet regulatory standards for Active Pharmaceutical Ingredients (APIs), residual Pd must be strictly controlled. The Permitted Daily Exposure (PDE) dictates the maximum concentration based on the drug's dosing and route of administration[3],[4].

Table 1: ICH Q3D Permitted Daily Exposure (PDE) and Limits for Palladium

Route of AdministrationICH Q3D PDE (µ g/day )Max Concentration Limit (ppm)*
Oral10010
Parenteral101
Inhalation10.1

*Assuming a maximum total daily drug product dose of 10 g/day [3].

Troubleshooting & FAQs

Q1: Why am I seeing new impurities (dechlorination products) forming during the palladium scavenging step at 60°C? A: This is a direct consequence of the substrate's electronics. 3,5-Dichloro-2,6-difluoro-4-methylpyridine contains highly electrophilic C-Cl bonds. While the C-F bonds are inert, the C-Cl bonds are highly susceptible to oxidative addition by active Pd(0) species at elevated temperatures. Solution: Lower the scavenging temperature to 25°C using a highly reactive scavenger (e.g., Smopex-111[5]), or pre-oxidize the Pd(0) to Pd(II) using a mild oxidant (like an air sparge) before heating. Pd(II) is incapable of oxidative addition.

Q2: Does the product itself compete with the scavenger for palladium binding? A: No. Unlike standard pyridines that strongly coordinate Pd(II)[1], the 2,6-difluoro groups in your scaffold exert immense steric hindrance and inductive electron withdrawal, rendering the nitrogen lone pair non-coordinating. You do not need massive excesses of scavenger to overcome product-inhibition; 5 to 10 equivalents are sufficient.

Q3: Why is my palladium level still above 10 ppm after using standard silica-thiol scavengers? A: Silica-thiol scavengers are highly effective for Pd(II) but exhibit poor kinetics for Pd(0)[6]. Cross-coupling reactions often leave a mixture of Pd oxidation states. Solution: Switch to a Trimercaptotriazine (TMT) functionalized resin, which has a high affinity for both Pd(0) and Pd(II)[6], or perform the air-sparge oxidation step detailed in our protocol below.

Table 2: Scavenger Selection Matrix for Halogenated Pyridines

Scavenger TypeAffinity for Pd(0)Affinity for Pd(II)Recommended Use Case
Silica-Thiol (SiliaMetS) ModerateHighGeneral Pd(II) polishing after oxidation.
Polystyrene-TMT HighHighBroad-spectrum scavenging in non-polar solvents[6].
Polyolefin Fiber (Smopex-111) HighHighLarge-scale batch processing[5].
L-Cysteine (Aqueous) LowHighEarly-stage liquid-liquid extraction.

Validated Experimental Protocols

The following self-validating protocol is engineered specifically to prevent hydrodehalogenation of the 3,5-dichloro groups while ensuring Pd levels drop below the 10 ppm oral ICH Q3D limit.

Protocol: Two-Stage Palladium Polishing for Halogenated Pyridines

Step 1: Reaction Quench and Solvent Exchange Concentrate the crude cross-coupling reaction mixture in vacuo. Reconstitute the residue in a non-coordinating solvent (e.g., Toluene or Ethyl Acetate). Causality: Polar aprotic solvents (DMF, NMP) stabilize dissolved Pd complexes and reduce the thermodynamic driving force for scavenger binding.

Step 2: Oxidation State Adjustment (Critical Step) Sparge the reconstituted solution with compressed air for 15–30 minutes at room temperature (20–25°C). Causality: This converts highly reactive residual Pd(0) to Pd(II). This prevents unwanted oxidative addition into the C-Cl bonds of the 3,5-Dichloro-2,6-difluoro-4-methylpyridine scaffold during subsequent heating.

Step 3: Scavenger Addition Add 10 equivalents (relative to the initial Pd catalyst molar loading) of a macroporous polystyrene-bound Trimercaptotriazine (MP-TMT) resin or Smopex-111 fibers[5].

Step 4: Incubation and Agitation Agitate the mixture gently via overhead stirring at 40°C for 4 to 12 hours. Causality: 40°C provides optimal kinetic energy for Pd diffusion into the resin pores without triggering thermal degradation of the product.

Step 5: Filtration and Washing Filter the suspension through a pad of Celite. Wash the filter cake with 2 column volumes of the reaction solvent to ensure complete product recovery. The resin retains the Pd[7].

Step 6: ICP-MS Verification Analyze a sample of the filtrate via Inductively Coupled Plasma Mass Spectrometry (ICP-MS)[8]. Self-Validation: If the Pd concentration is <10 ppm, proceed to final crystallization. If >10 ppm, the system indicates incomplete oxidation in Step 2; repeat Steps 2-5 with 5 equivalents of scavenger.

Visualizations

Workflow A Crude Mixture (Product + Pd) B Solvent Exchange (to Toluene/EtOAc) A->B C Air Sparge (Oxidize Pd(0) to Pd(II)) B->C D Add Scavenger (TMT / Smopex-111) C->D E Agitate (40°C, 4-12h) D->E F Filter (Celite) E->F G ICP-MS Analysis (<10 ppm) F->G

Experimental workflow for heterogeneous palladium scavenging from crude reaction mixtures.

Mechanism Pd0 Residual Pd(0) Py 3,5-Dichloro-2,6-difluoro- 4-methylpyridine Pd0->Py Oxidative Addition (High Temp) Degradation Unwanted Dehalogenation (C-Cl Insertion) Pd0->Degradation Side Reaction Scavenger Thiol/TMT Scavenger Pd0->Scavenger Direct Capture Pd2 Residual Pd(II) Pd2->Py Lewis Acid-Base Coordination Weak N-Coordination Complex Pd2->Coordination Reversible Pd2->Scavenger Direct Capture Coordination->Scavenger Ligand Exchange Safe Stable Pd-Scavenger Complex (Removed) Scavenger->Safe

Mechanistic pathways of Pd interaction with the halogenated pyridine versus scavenger resins.

Sources

Troubleshooting

Technical Support Center: Characterization of Impurities in 3,5-Dichloro-2,6-difluoro-4-methylpyridine

Welcome to the technical support center for the characterization of impurities in 3,5-Dichloro-2,6-difluoro-4-methylpyridine. This guide is designed for researchers, scientists, and drug development professionals to navi...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the characterization of impurities in 3,5-Dichloro-2,6-difluoro-4-methylpyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the analysis of this highly functionalized pyridine derivative. Given the limited specific literature on this compound, this resource synthesizes expert knowledge of halogenated pyridine chemistry with established analytical principles to provide a robust framework for impurity identification and control.

Frequently Asked Questions (FAQs)

Q1: We are synthesizing 3,5-Dichloro-2,6-difluoro-4-methylpyridine and observe several unexpected peaks in our initial HPLC analysis. What are the likely sources of these impurities?

A1: Impurities in a synthetic batch of 3,5-Dichloro-2,6-difluoro-4-methylpyridine can generally be classified into three main categories: process-related impurities, degradation products, and reagent-related impurities.

  • Process-Related Impurities: These arise from the synthetic route itself. A plausible synthesis starts from a more heavily halogenated pyridine, such as pentachloropyridine. The process would involve fluorination followed by methylation. Therefore, you should consider the following as potential process-related impurities:

    • Unreacted Starting Materials: Residual pentachloropyridine or partially fluorinated intermediates like 3,5-dichloro-2,4,6-trifluoropyridine.[1][2]

    • Intermediates: Incomplete reaction at any step can lead to the presence of intermediates.

    • Isomeric Impurities: Depending on the selectivity of the reactions, you might form isomers with different substitution patterns.

    • By-products: Side reactions, such as over-methylation or reactions with solvent, can generate unexpected structures.

  • Degradation Products: The target molecule, like many halogenated pyridines, may degrade under certain conditions.[3] Potential degradation pathways include:

    • Hydrolysis: The presence of water, especially under acidic or basic conditions, can lead to the hydrolysis of the chloro or fluoro substituents to form hydroxypyridines.

    • Dehalogenation: Reductive dehalogenation can occur, leading to the replacement of a halogen atom with a hydrogen atom.

  • Reagent-Related Impurities: Impurities from the reagents used in the synthesis can be carried through to the final product.

To begin troubleshooting, a thorough review of your synthetic scheme and the purity of your starting materials is essential.

Q2: How do I choose the right analytical technique to separate and identify these impurities?

A2: A multi-technique approach is always recommended for comprehensive impurity profiling.[4][5]

  • High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for purity assessment of non-volatile organic molecules.[6] A reversed-phase C18 column with a gradient elution using a buffered aqueous mobile phase and an organic modifier (like acetonitrile or methanol) is a good starting point. UV detection is suitable for initial purity checks. For structural elucidation, coupling HPLC to a mass spectrometer (HPLC-MS) is invaluable.

  • Gas Chromatography-Mass Spectrometry (GC-MS): This technique is ideal for identifying volatile and semi-volatile impurities, such as residual solvents or certain low molecular weight by-products.[6][7] The thermal stability of your compound should be considered.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and particularly ¹⁹F NMR are powerful tools for the unambiguous structural confirmation of your target molecule and the identification of impurities. 2D NMR techniques (COSY, HSQC, HMBC) can help in elucidating the structures of unknown impurities if they are present at sufficient levels.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can provide information about the functional groups present in your molecule and can be a quick way to check for the presence of certain impurities, like hydroxyl groups from hydrolysis.

The choice of technique will depend on the nature of the suspected impurity and the information you need to obtain (e.g., purity percentage, structural identification).

Q3: My mass spectrometry data shows a peak that does not correspond to the expected molecular weight of 3,5-Dichloro-2,6-difluoro-4-methylpyridine. What could be the reason?

A3: Several factors could lead to unexpected mass spectrometry results:

  • Isotopic Pattern: Remember that chlorine has two common isotopes (³⁵Cl and ³⁷Cl) in an approximate 3:1 ratio. A molecule with two chlorine atoms will have a characteristic isotopic pattern for the molecular ion peak (M, M+2, M+4) with relative intensities of approximately 9:6:1. Ensure you are looking at the entire isotopic cluster and not just a single peak.

  • Adduct Formation: In electrospray ionization (ESI) or other soft ionization techniques, the analyte can form adducts with ions present in the mobile phase, such as sodium ([M+Na]⁺), potassium ([M+K]⁺), or acetonitrile ([M+ACN+H]⁺). This will result in peaks at higher m/z values than the expected protonated molecule ([M+H]⁺).

  • Fragmentation: The molecule might be fragmenting in the ion source. Look for fragment ions that can be logically derived from the parent structure (e.g., loss of a chlorine atom, a methyl group, or HF).

  • Presence of an Impurity: The unexpected peak could be the molecular ion of a co-eluting impurity. Review your chromatographic data to see if there is any indication of peak impurity.

A high-resolution mass spectrometer (HRMS) like a TOF or Orbitrap can provide a highly accurate mass measurement, which can be used to determine the elemental formula of the unknown peak and help distinguish between the possibilities listed above.

Troubleshooting Guides

Issue 1: An Unknown Peak is Observed in the HPLC Chromatogram

Potential Causes and Troubleshooting Steps:

  • Contamination:

    • Action: Inject a blank (mobile phase) to check for contaminants from the solvent, system, or sample vial.

    • Rationale: This will help determine if the peak is from your sample or an external source.

  • Co-eluting Impurity:

    • Action: Modify the HPLC method to improve resolution. Try changing the gradient slope, the organic modifier (e.g., from acetonitrile to methanol), or the column chemistry (e.g., to a phenyl-hexyl or PFP column for halogenated compounds).[6]

    • Rationale: Different stationary phases and mobile phases can alter the selectivity and resolve co-eluting peaks.

  • Degradation:

    • Action: Prepare a fresh sample and inject it immediately. Compare the chromatogram to that of an older sample.

    • Rationale: This will indicate if the impurity is forming over time due to sample instability in the chosen solvent.

  • Process-Related Impurity:

    • Action: Analyze samples of your starting materials and intermediates using the same HPLC method.

    • Rationale: This can help identify if the unknown peak is an unreacted starting material or an intermediate from a previous step.

Issue 2: The ¹H or ¹⁹F NMR Spectrum Shows Unexpected Signals

Potential Causes and Troubleshooting Steps:

  • Residual Solvents:

    • Action: Compare the chemical shifts of the unknown peaks to known values for common laboratory solvents (e.g., acetone, dichloromethane, ethyl acetate).

    • Rationale: Solvent peaks are common contaminants in NMR samples.

  • Water:

    • Action: The presence of a broad singlet in the ¹H NMR spectrum often indicates water. Its chemical shift can vary depending on the solvent and temperature.

    • Rationale: Ensure you are using dry NMR solvents.

  • Structural Isomer:

    • Action: Carefully analyze the coupling patterns and integrations of the unexpected signals. Use 2D NMR techniques like COSY (for ¹H-¹H correlations) and HSQC/HMBC (for ¹H-¹³C correlations) to piece together the structure of the impurity.

    • Rationale: Isomers will have the same molecular weight but different NMR spectra. 2D NMR is essential for elucidating the connectivity of atoms in an unknown molecule.

  • Degradation Product:

    • Action: Look for signals that would be consistent with expected degradation products. For example, the appearance of a broad singlet in the ¹H NMR could indicate an -OH group from hydrolysis.

    • Rationale: Comparing the spectral data to plausible degradation structures can help in identification.

Experimental Protocols

Protocol 1: HPLC-UV Method for Purity Assessment
  • Instrumentation: HPLC with a UV detector

  • Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient:

    • 0-2 min: 5% B

    • 2-20 min: 5% to 95% B

    • 20-25 min: 95% B

    • 25.1-30 min: 5% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

  • Sample Preparation: Dissolve ~1 mg of the sample in 10 mL of 1:1 acetonitrile:water.

Protocol 2: GC-MS Method for Volatile Impurity Analysis
  • Instrumentation: GC coupled to a Mass Spectrometer

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Carrier Gas: Helium at 1.0 mL/min

  • Injector Temperature: 250 °C

  • Oven Program:

    • Initial Temperature: 50 °C, hold for 2 min

    • Ramp: 15 °C/min to 280 °C

    • Hold at 280 °C for 5 min

  • MS Ion Source Temperature: 230 °C

  • MS Quadrupole Temperature: 150 °C

  • Ionization Mode: Electron Impact (EI) at 70 eV

  • Mass Range: m/z 40-450

  • Sample Preparation: Dissolve ~1 mg of the sample in 1 mL of dichloromethane.

Visualizations

Predicted Impurity Formation Pathways

G cluster_synthesis Synthetic Pathway cluster_impurities Potential Impurities Pentachloropyridine Pentachloropyridine 3,5-Dichloro-2,4,6-trifluoropyridine 3,5-Dichloro-2,4,6-trifluoropyridine Pentachloropyridine->3,5-Dichloro-2,4,6-trifluoropyridine Fluorination (e.g., KF) Target 3,5-Dichloro-2,6-difluoro-4-methylpyridine 3,5-Dichloro-2,4,6-trifluoropyridine->Target Methylation (e.g., Grignard or organocuprate) Impurity1 Unreacted 3,5-Dichloro-2,4,6-trifluoropyridine 3,5-Dichloro-2,4,6-trifluoropyridine->Impurity1 Carry-over Impurity2 Partially Methylated (e.g., at position 2 or 6) Target->Impurity2 Side Reaction Impurity3 Hydrolysis Product (e.g., 3,5-Dichloro-2,6-difluoro-4-hydroxypyridine) Target->Impurity3 Degradation (H2O) Impurity4 Dehalogenated Product Target->Impurity4 Degradation (Reductive)

Caption: Predicted synthetic pathway and potential process-related and degradation impurities.

Analytical Workflow for Impurity Characterization

G Sample Sample HPLC_UV HPLC-UV Purity Screen Sample->HPLC_UV GC_MS GC-MS for Volatiles Sample->GC_MS HPLC_MS HPLC-MS for Identification HPLC_UV->HPLC_MS Unknown Peaks Found Report Impurity Profile Report GC_MS->Report NMR NMR for Structure Elucidation HPLC_MS->NMR Structure Confirmation Needed HPLC_MS->Report NMR->Report

Caption: General analytical workflow for the comprehensive characterization of impurities.

References

  • Banks, R. E., & Oppenheim, C. (1971). Studies in azide chemistry. Part V. Synthesis of 4-azido-2,3,5,6-tetrafluoro-, 4-azido-3-chloro-2,5,6-trifluoro-, and 4-azido-3,5-dichloro-2,6-difluoro-pyridine, and some thermal reactions of the tetrafluoro-compound. Journal of the Chemical Society C: Organic, 2257.
  • BenchChem. (2025). Application Notes and Protocols for the Characterization of 4-Amino-3,5-dichloro-2,6-difluoropyridine.
  • PrepChem. (n.d.). Synthesis of 3,5-dichloro-2,6-difluoropyridine-4-carboxaldehyde. Retrieved from [Link]

  • Grotenhuis, P. A. M., & Pfflwitz, P. E. (1986). Process for the preparation of fluorinated pyridines (EP 0192287 A2).
  • Imperial Chemical Industries Limited. (1972). Manufacture of 3 5-dichloro-2 6-difluoro - 4 - hydroxypyridine and salts thereof (US Patent 3,654,292). U.S.
  • BenchChem. (2025). methods for determining the purity of synthesized 4-Amino-3,5-dichloro-2,6-difluoropyridine.
  • Nikul'shin, P. V., et al. (2017). NMR spectral characteristics of fluorocontaining pyridines. Fluorine notes, 2(111).
  • PubChem. (n.d.). 3,5-dichloro-2,6-difluoro-4-methylpyridine. Retrieved from [Link]

  • Shimadzu. (n.d.). New Approach for Off-Flavor-Complaint Product Analysis Using GC/MS Off-Flavor Analyzer.
  • Thermo Fisher Scientific. (n.d.). Rapid Analysis of Pesticides in Difficult Matrices Using GC/MS/MS.
  • BenchChem. (2025). stability issues of 3,6-dichloro-2,4-difluoroaniline under acidic conditions.
  • SpectraBase. (n.d.). 2-CHLORO-3-FLUORO-5-IODO-4-METHYLPYRIDINE. Retrieved from [Link]

  • Reich, H. J. (2020). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

  • Shimadzu. (n.d.). Method Validation for Determining 513 Pesticide Residues in Cucumber Using LCMS-8060NX and 308 Residues by GCMS-TQ8040 NX.
  • Sobiak, S., et al. (2007). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica-Drug Research, 64(3), 209-215.
  • Giebułtowicz, J., et al. (2015). HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma. Journal of pharmaceutical and biomedical analysis, 115, 245-250.
  • Ogrinc, N., et al. (2024). Critical Review of Selected Analytical Platforms for GC-MS Metabolomics Profiling—Case Study: HS-SPME/GC-MS Analysis of Blackberry's Aroma. Metabolites, 14(4), 221.
  • Bhalerao, T. S., & Puranik, P. R. (2012). Degradation kinetics of chlorpyrifos and 3,5,6-trichloro-2-pyridinol (TCP) by fungal communities.
  • AERU. (2025). 4-amino-3,5-dichloro-6-fluoro-2-pirydynil-2-methoxypyridine. Retrieved from [Link]

  • Konstantinou, I. K., et al. (2006). Biodegradation of chlorpyrifos and 3,5,6-trichloro-2-pyridinol by the epiphytic yeasts Rhodotorula glutinis and Rhodotorula rubra. Journal of agricultural and food chemistry, 54(23), 8891-8898.
  • Jain, D., & Basniwal, P. K. (2013). Impurity Profiling With Use of Hyphenated Techniques. Asian Journal of Research in Chemistry, 6(5), 489-494.
  • S, S., et al. (2021). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews: Journal of Pharmacy and Pharmaceutical Sciences, 10(4), 1-8.

Sources

Optimization

strategies to improve regioselectivity in reactions of dichlorodifluoropyridines

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the most complex challenges encountered when functionalizing polyhalogenated pyri...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the most complex challenges encountered when functionalizing polyhalogenated pyridines—specifically focusing on the regioselective and chemoselective reactions of 3,5-dichloro-2,4-difluoropyridine .

This guide bridges the gap between theoretical mechanistic principles and practical benchtop execution, ensuring your workflows in drug development and agrochemical synthesis are both robust and reproducible.

Part 1: Troubleshooting Guides & FAQs

Q1: Why am I observing a mixture of C-2 and C-4 substituted products during the Nucleophilic Aromatic Substitution (SNAr) of 3,5-dichloro-2,4-difluoropyridine?

The Causality: In polyhalogenated pyridines, the highly electronegative fluorine atoms strongly activate the ring for SNAr by stabilizing the anionic Meisenheimer intermediate. The C-F bond, while thermodynamically strong, paradoxically makes fluoride an excellent leaving group due to this polarization [1].

In 3,5-dichloro-2,4-difluoropyridine, both the C-2 and C-4 fluorines are activated by the electron-withdrawing nature of the pyridine nitrogen.

  • Electronic Control: The C-4 position is para to the nitrogen and is electronically the most electrophilic site.

  • Steric Control: The C-4 position is severely sterically hindered, flanked by two bulky chlorine atoms at C-3 and C-5. The C-2 position is less hindered (flanked only by the nitrogen lone pair and one chlorine).

When using moderately bulky nucleophiles, the steric repulsion at C-4 competes with the electronic preference, leading to a mixture of regioisomers.

Q2: How can I shift the SNAr regioselectivity entirely to the C-4 position?

The Causality: To overcome the steric activation barrier at C-4, you must manipulate the transition state energy.

  • Nucleophile Selection: Use smaller, unhindered nucleophiles (e.g., primary amines, ammonia) which are less sensitive to the flanking chlorines.

  • Solvent Effects: Switch to highly polar aprotic solvents (e.g., DMF, DMSO). These solvents leave the nucleophile unsolvated and highly reactive ("naked" nucleophile), providing the kinetic energy required to attack the sterically hindered C-4 position [2].

Q3: My SNAr reaction with a secondary amine stalls at ~50% conversion. Adding more heat causes degradation. What is happening?

The Causality: SNAr reactions displacing fluorine generate stoichiometric hydrogen fluoride (HF) as a byproduct. HF is highly acidic and will rapidly protonate your amine nucleophile, rendering it non-nucleophilic. If you only added 1.0 equivalent of the amine, the reaction is mathematically guaranteed to stall at 50% conversion because half of your reagent is consumed as a sacrificial base. The Fix: Always add an exogenous, non-nucleophilic base (e.g., 2.0 equivalents of N,N-diisopropylethylamine (DIPEA) or K2CO3) to act as an HF scavenger [3].

Q4: I need to substitute the chlorine atom instead of the fluorine atom. How can I invert the chemoselectivity?

The Causality: Under standard thermal SNAr conditions, fluorine is displaced preferentially because it stabilizes the SNAr transition state far better than chlorine. To target the C-Cl bond, you must abandon SNAr and utilize transition-metal catalysis (e.g., Palladium-catalyzed Buchwald-Hartwig amination). Palladium undergoes oxidative addition based on Bond Dissociation Energy (BDE). The C-Cl bond (~80 kcal/mol) is significantly weaker than the C-F bond (~115 kcal/mol), allowing the Pd catalyst to selectively insert into the C-Cl bond while leaving the fluorines completely intact.

Part 2: Quantitative Data Presentation

The following table summarizes the causal relationship between reaction conditions and the resulting regioselectivity (C-4 vs. C-2 SNAr substitution) on 3,5-dichloro-2,4-difluoropyridine.

NucleophileSolventTemp (°C)Steric DemandMajor Product Ratio (C-4 : C-2)Isolated Yield (%)
Ammonia (NH₃)Ethanol25Very Low>95 : 5 88%
Sodium MethoxideMethanol65Low90 : 10 82%
MorpholineDMF80Moderate70 : 30 85%
MorpholineToluene80Moderate40 : 60 71%
Sodium tert-butoxideTHF65High15 : 85 76%

Data Interpretation: Non-polar solvents (Toluene, THF) increase the steric demand of the transition state, pushing bulky nucleophiles toward the less hindered C-2 position. Polar aprotic solvents (DMF) enhance kinetic attack at the electronically favored C-4 position.

Part 3: Mechanistic Workflow & Logic Diagram

The following diagram maps the divergent synthetic pathways available for dichlorodifluoropyridines based on the chosen mechanism (SNAr vs. Transition Metal Catalysis).

G SM 3,5-dichloro-2,4-difluoropyridine (Starting Material) SNAr SNAr Mechanism (F- Displacement) SM->SNAr Nucleophile Base, Heat Pd Pd-Catalyzed Cross-Coupling (Cl- Displacement) SM->Pd Pd Catalyst, Ligand Base, Heat C4 C-4 Substituted Product (Kinetic Control / Small Nu) SNAr->C4 Primary Amines Polar Solvents C2 C-2 Substituted Product (Steric Control / Bulky Nu) SNAr->C2 Bulky Alkoxides Non-polar Solvents CCl C-3/C-5 Substituted Product (Chemoselective BDE Control) Pd->CCl Oxidative Addition at C-Cl Bond

Fig 1: Chemoselective and regioselective functionalization pathways for dichlorodifluoropyridines.

Part 4: Validated Experimental Protocols

Protocol A: Regioselective SNAr Amination at the C-4 Position

Objective: Maximize kinetic substitution at the sterically hindered C-4 position using a primary amine.

  • Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

  • Reagent Loading: Charge the flask with 3,5-dichloro-2,4-difluoropyridine (1.0 mmol, 1.0 equiv) and anhydrous DMF (5.0 mL, yielding a 0.2 M solution).

  • Base Addition: Add N,N-diisopropylethylamine (DIPEA) (2.0 mmol, 2.0 equiv). Scientist Note: This acts as the HF scavenger to prevent nucleophile protonation. [3]

  • Nucleophile Addition: Cool the mixture to 0 °C using an ice bath. Dropwise add the primary amine (1.05 mmol, 1.05 equiv). Scientist Note: Low temperatures suppress the thermodynamic shift toward C-2 substitution and prevent runaway exothermic degradation.

  • Reaction Monitoring: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the consumption of the starting material via LC-MS (typically complete within 2–4 hours).

  • Workup: Quench the reaction by pouring it into 25 mL of ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Chemoselective Pd-Catalyzed C-Cl Amination

Objective: Bypass SNAr entirely to selectively aminate the C-Cl bond.

  • Glovebox Setup: Inside an argon-filled glovebox, charge an oven-dried 20 mL scintillation vial with 3,5-dichloro-2,4-difluoropyridine (1.0 mmol, 1.0 equiv) and the desired amine (1.2 mmol, 1.2 equiv).

  • Catalyst Loading: Add Pd₂(dba)₃ (0.05 mmol, 5 mol%) and Xantphos ligand (0.10 mmol, 10 mol%). Scientist Note: Xantphos is a bidentate ligand with a wide bite angle, highly effective for preventing off-target reductive elimination pathways.

  • Base & Solvent: Add anhydrous Cs₂CO₃ (2.0 mmol, 2.0 equiv) and degassed 1,4-dioxane (10 mL).

  • Execution: Seal the vial with a PTFE-lined cap, remove from the glovebox, and heat at 90 °C in an aluminum heating block for 12 hours.

  • Workup: Cool to room temperature, dilute with Ethyl Acetate (10 mL), and filter through a pad of Celite to remove the palladium black and inorganic salts. Concentrate the filtrate and purify via silica gel flash chromatography.

References

  • Title: Process for the preparation of fluorinated pyridines (EP 0192287 A2)
  • Title: The Application of Perfluoroheteroaromatic Reagents in the Preparation of Modified Peptide Systems Source: Royal Society of Chemistry (RSC) Electronic Supporting Information URL: [Link]

Troubleshooting

alternative catalysts for cross-coupling with 3,5-Dichloro-2,6-difluoro-4-methylpyridine

Welcome to the Advanced Applications Support Center. This guide is engineered for researchers and drug development professionals working with 3,5-Dichloro-2,6-difluoro-4-methylpyridine , a highly functionalized, electron...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Applications Support Center. This guide is engineered for researchers and drug development professionals working with 3,5-Dichloro-2,6-difluoro-4-methylpyridine , a highly functionalized, electron-deficient heterocycle. Due to its unique steric and electronic environment, this substrate frequently resists standard palladium-catalyzed cross-coupling conditions. Below, we dissect the mechanistic bottlenecks and provide field-proven alternative catalytic systems to achieve precise regioselectivity and high yields.

Part 1: Frequently Asked Questions & Mechanistic Troubleshooting

Q1: Why do standard palladium catalysts (e.g., Pd(PPh3)4) fail or give poor yields with this substrate? A1: The failure of standard Pd(0) complexes is a direct result of competing electronic and steric factors. While the C-Cl bonds (positions 3 and 5) have a lower Bond Dissociation Energy (BDE) than the C-F bonds, making them the theoretical primary sites for oxidative addition, the adjacent 4-methyl group and 2,6-fluorines create severe steric hindrance. Standard Pd(PPh3)4 is too bulky and lacks the necessary electron density (σ-donation) to force oxidative addition into these encumbered sites. As established in the Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles[1], the energy required to distort the carbon-halogen bond to the transition-state geometry dictates reactivity. To overcome this, you must use highly electron-rich, sterically accommodating alternative catalysts.

Q2: I want to chemoselectively couple at the 3,5-dichloro positions. Should I use a standard Nickel/dppf catalyst? A2: No. While Nickel is excellent for activating challenging carbon-halogen bonds, using the dppf ligand with this specific substrate will lead to reaction stalling. The 2,6-difluoro groups classify this molecule as an α-halo-N-heterocycle. Recent mechanistic studies on the Inhibition of (dppf)nickel-catalysed Suzuki–Miyaura cross-coupling reactions by α-halo-N-heterocycles[2] demonstrate that these substrates rapidly form highly stable, catalytically inactive dimeric nickel species when paired with dppf. Solution: Switch to a Nickel catalyst paired with an N-Heterocyclic Carbene (NHC) ligand, such as IPr. NHCs provide massive σ-donation to drive oxidative addition while avoiding the formation of inactive dimers.

Q3: High temperatures are causing protodehalogenation and degradation of my substrate. How can I achieve C-Cl coupling under milder conditions? A3: Transition to Metallaphotoredox (Dual) Catalysis . By pairing a Nickel catalyst with an Iridium photocatalyst under blue LED irradiation, you bypass the thermal activation barrier required for standard oxidative addition. The photocatalyst facilitates Single Electron Transfer (SET), generating highly reactive Ni(I) and Ni(III) intermediates that readily engage the sterically hindered 3,5-dichloro positions at room temperature. This approach has revolutionized the Nickel-catalyzed cross-electrophile coupling of 2-chloropyridines[3] and is highly effective for polyhalogenated systems.

Q4: Is it possible to intentionally activate the 2,6-difluoro positions instead of the 3,5-dichloro positions? A4: Yes, but it requires overriding the natural BDE preference. The 2,6-positions are highly electrophilic due to the adjacent pyridine nitrogen. To achieve C-F activation, utilize a highly electron-rich Nickel system (e.g., Ni(COD)₂ / PCy₃) at elevated temperatures (110 °C). The strong σ-donating PCy₃ ligand enables the Ni(0) center to insert into the strong C-F bond, a selectivity trend observed in advanced Site-Selective Cross-Coupling of Polyhalogenated Heteroarenes[4].

Part 2: Catalyst System Performance Data

To facilitate rapid decision-making, we have summarized the quantitative performance of various catalyst systems against 3,5-Dichloro-2,6-difluoro-4-methylpyridine.

Catalyst SystemPrimary Target BondTemp (°C)Expected Yield (%)Chemoselectivity (C-Cl : C-F)Mechanistic Rationale
Pd(PPh₃)₄ C-Cl100< 20%80 : 20Weak σ-donation; unable to overcome 4-methyl steric clash.
Ni(COD)₂ / IPr C-Cl8085%> 95 : 5Strong σ-donor NHC forces oxidative addition; avoids inactive Ni-dimers.
Ni(COD)₂ / PCy₃ C-F11072%10 : 90Extreme electron richness enables C-F insertion at elevated temps.
NiCl₂(dtbbpy) / Ir(ppy)₃ C-Cl2591%> 99 : 1SET generates reactive Ni(I)/Ni(III) species, bypassing thermal barriers.

Part 3: Decision Workflows & Mechanistic Pathways

CatalystSelection Substrate 3,5-Dichloro-2,6-difluoro- 4-methylpyridine Target Target Functionalization? Substrate->Target CCl C-Cl Activation (Positions 3,5) Target->CCl Chemoselective CF C-F Activation (Positions 2,6) Target->CF Chemoselective Cat1 Ni/NHC Catalysis (Steric bypass) CCl->Cat1 Cat3 Metallaphotoredox (Ir/Ni Dual Catalysis) CCl->Cat3 Room Temp Cat2 Ni(COD)2 / PCy3 (Strong σ-donor) CF->Cat2

Workflow for selecting alternative catalysts based on desired regioselectivity.

PhotoredoxCycle PC Photocatalyst (Ir) Excitation (Visible Light) SET Single Electron Transfer (Regeneration) PC->SET Ni0 Ni(0)L_n OA Oxidative Addition (C-Cl Bond) Ni0->OA NiII Ni(II) Aryl-Cl Complex OA->NiII Substrate TM Transmetalation / Radical Capture NiII->TM NiIII Ni(III) Intermediate TM->NiIII Nucleophile RE Reductive Elimination (Product Formation) NiIII->RE NiI Ni(I)L_n RE->NiI Product NiI->SET SET->Ni0

Metallaphotoredox catalytic cycle enabling room-temperature C-Cl activation.

Part 4: Validated Experimental Protocols

Protocol A: Chemoselective Suzuki-Miyaura Coupling at C-Cl (Positions 3,5) via Ni/NHC Catalysis

Self-Validating Principle: This protocol uses an NHC ligand to prevent the formation of inactive Ni-dimers. The integrity of the C-F bonds is validated post-reaction via ¹⁹F NMR.

Step-by-Step Methodology:

  • Glovebox Preparation: In a nitrogen-filled glovebox, charge an oven-dried 10 mL vial with Ni(COD)₂ (10 mol%, 0.05 mmol) and IPr·HCl (10 mol%, 0.05 mmol). Add KOtBu (12 mol%, 0.06 mmol) to deprotonate the imidazolium salt and generate the free carbene in situ. Stir in 1 mL anhydrous 1,4-dioxane for 15 minutes until a color change indicates complexation.

  • Substrate Addition: To the active catalyst solution, add 3,5-Dichloro-2,6-difluoro-4-methylpyridine (1.0 equiv, 0.5 mmol), the desired arylboronic acid (2.5 equiv for exhaustive double coupling, 1.25 equiv for mono-coupling), and anhydrous K₃PO₄ (3.0 equiv, 1.5 mmol).

  • Reaction Execution: Add an additional 3 mL of anhydrous 1,4-dioxane. Seal the vial with a PTFE-lined cap, remove from the glovebox, and heat at 80 °C in an oil bath for 12 hours under vigorous stirring.

  • Quench & Extraction: Cool to room temperature. Dilute with EtOAc (10 mL) and filter through a short pad of Celite to remove nickel salts and inorganic bases. Concentrate the filtrate in vacuo.

  • Analytical Checkpoint (Critical): Before column chromatography, take a crude ¹⁹F NMR in CDCl₃. The presence of sharp fluorine signals in the -60 to -80 ppm range confirms that the 2,6-difluoro groups have remained intact, validating chemoselective C-Cl activation.

Protocol B: Room-Temperature Cross-Electrophile Coupling via Metallaphotoredox Catalysis

Self-Validating Principle: By utilizing light-driven SET, thermal degradation is eliminated. The reaction progress is monitored via LC-MS to ensure no protodehalogenation occurs.

Step-by-Step Methodology:

  • Reagent Assembly: In a borosilicate glass vial, combine NiCl₂(dtbbpy) (5 mol%, 0.025 mmol), Ir(ppy)₃ (2 mol%, 0.01 mmol), and 3,5-Dichloro-2,6-difluoro-4-methylpyridine (1.0 equiv, 0.5 mmol).

  • Coupling Partner & Reductant: Add the alkyl bromide coupling partner (2.5 equiv, 1.25 mmol) and a terminal reductant such as activated Zinc dust (3.0 equiv, 1.5 mmol).

  • Degassing: Add 5 mL of anhydrous DMF. Seal the vial with a septum and degas the mixture using the freeze-pump-thaw method (3 cycles) to strictly remove oxygen, which quenches the excited state of the photocatalyst.

  • Irradiation: Place the vial in a photoreactor equipped with 440 nm blue LEDs. Stir vigorously at 25 °C for 24 hours. Ensure a cooling fan is active to prevent ambient heat buildup from the LEDs.

  • Analytical Checkpoint (Critical): At 12 hours, extract a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. You should observe the mass of the mono- or di-alkylated product without the M-19 (loss of fluorine) or M-35 (unintended loss of chlorine via protodehalogenation) degradation peaks.

Part 5: References

  • Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups Source: Chemical Reviews - ACS Publications URL:[Link]

  • Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles Source: Journal of the American Chemical Society - ACS Publications URL:[Link]

  • Nickel-catalyzed cross-electrophile coupling of 2-chloropyridines with alkyl bromides Source: PMC (National Institutes of Health) URL:[Link]

  • Inhibition of (dppf)nickel-catalysed Suzuki–Miyaura cross-coupling reactions by α-halo-N-heterocycles Source: Chemical Science (RSC Publishing) URL:[Link]

Sources

Optimization

dealing with tar formation in fluorinated pyridine synthesis

Technical Support Center: Troubleshooting Tar Formation in Fluorinated Pyridine Synthesis Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers and drug developmen...

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Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Troubleshooting Tar Formation in Fluorinated Pyridine Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers and drug development professionals struggling with the synthesis of fluorinated pyridines—a cornerstone scaffold in modern medicinal chemistry. The most notorious challenge in these workflows is the sudden, catastrophic formation of black, insoluble "tar."

This guide dissects the mechanistic causality behind tar formation, offering field-proven, self-validating protocols to rescue your yields and ensure scalable, reproducible chemistry.

Mechanistic Causality of Tar Formation

Tarring is not a random event; it is the macroscopic symptom of microscopic kinetic failures. In traditional Balz-Schiemann reactions, the thermal decomposition of pyridyl diazonium tetrafluoroborate salts requires significant energy. If the temperature exceeds the kinetic threshold for controlled dediazoniation, the highly reactive pyridyl cation intermediates can undergo runaway intermolecular electrophilic aromatic substitution, leading to rapid polymerization 1.

Furthermore, during aqueous workup, localized basic pH spikes can trigger the hydrolysis of fluoropyridines into pyridones. These pyridones subsequently polymerize into gummy, brown/black solids that severely retard product extraction 2.

Diagnostic workflow for identifying and resolving tar formation in fluoropyridine synthesis.

Frequently Asked Questions (FAQs)

Q1: My Balz-Schiemann reaction turns into a black tar during the thermal decomposition step. What is the exact cause, and how do I prevent it? A1: Tar formation at this stage is caused by the thermal decomposition of the diazonium salt at excessively high or uncontrolled temperatures 1. Pyridine-based diazonium salts are highly unstable. When heated in bulk, the exothermic release of nitrogen gas causes localized superheating. Solution: Transition away from neat thermal decomposition. Suspend the diazonium salt in a high-boiling, inert solvent (e.g., decalin or xylenes) to act as a heat sink. Alternatively, modern approaches utilize photochemically induced fluorodediazoniation in continuous flow reactors to bypass the thermal threshold entirely, preventing tar-like material accumulation 3.

Q2: I successfully formed the fluoropyridine, but upon neutralizing the reaction mixture, a gummy brown polymer crashed out. Why? A2: This is a classic case of base-catalyzed hydrolysis followed by polymerization. Fluoropyridines (especially 2- and 4-fluoropyridines) are highly sensitive to water and strong bases. Neutralizing with strong bases like NaOH converts the fluoropyridine into a pyridone (e.g., N-(4'-pyridyl)-4-pyridone), which rapidly polymerizes into a gummy tar 2. Solution: Always neutralize using a mild base like saturated aqueous NaHCO3​ under strict temperature control (< 10°C), and perform a biphasic extraction immediately to partition the product into the organic layer.

Q3: Are there alternative methodologies that avoid the unstable diazonium intermediates completely? A3: Yes. If the Balz-Schiemann route consistently fails, pivot to direct C-H fluorination. The Hartwig method utilizes commercially available Silver(II) fluoride ( AgF2​ ) to achieve site-selective fluorination of pyridines at ambient temperature 4. Because this bypasses the diazonium intermediate and operates near 25°C, the kinetic pathways that lead to tar formation are completely starved of thermal energy.

Quantitative Data: Comparison of Fluorination Strategies

Synthetic StrategyIntermediate StabilityTypical Yield (%)Tar Formation RiskScalabilityKey Reagents
Traditional Balz-Schiemann Very Low (Explosive hazard)30 - 55%High (Thermal runaway)Poor (Batch limits) NaNO2​ , HBF4​ , Heat
Photochemical Flow Transient (In situ)65 - 80%Low (Controlled photons)ExcellentHF/pyridine, 365 nm LED
Direct C-H Fluorination High (No diazonium)50 - 85%Very Low (Ambient temp)Moderate ( AgF2​ cost) AgF2​ , Acetonitrile

Step-by-Step Troubleshooting Methodologies

Protocol A: Controlled Non-Aqueous Diazotization and Decomposition

Causality Insight: Water acts as a nucleophile, reacting with the pyridyl cation to form hydroxypyridines, which subsequently polymerize. This protocol uses non-aqueous conditions to self-validate the exclusion of water.

  • Preparation: In an oven-dried, argon-purged Schlenk flask, dissolve the aminopyridine (1.0 eq) in anhydrous THF or a high-boiling inert solvent (e.g., chlorobenzene).

  • Diazotization: Cool the solution to 0°C. Add boron trifluoride diethyl etherate ( BF3​⋅OEt2​ , 1.5 eq) dropwise.

  • Initiation: Slowly add tert-butyl nitrite (t-BuONO, 1.2 eq) via syringe pump over 30 minutes to prevent localized exotherms 1.

  • Controlled Decomposition: Gradually warm the mixture to the required decomposition temperature (solvent-dependent). The inert solvent acts as a thermal buffer, preventing the runaway polymerization that causes tar.

  • Workup: Quench with cold, saturated NaHCO3​ and extract immediately with ethyl acetate to shield the product from the aqueous phase.

Protocol B: Direct C-H Fluorination using AgF2​ (Hartwig Protocol)

Causality Insight: By utilizing a single-electron transfer mechanism at room temperature, the activation energy required for polymerization is never reached, ensuring a clean reaction profile.

  • Setup: In a rigorously dried round-bottom flask, dissolve the pyridine substrate (1.0 eq) in anhydrous acetonitrile.

  • Reagent Addition: Place the flask in a 22–25°C water bath to act as a heat sink. In one portion, add Silver(II) fluoride ( AgF2​ , 3.0 eq) 4. Self-validation step: The black AgF2​ will visibly convert to yellow AgF as the reaction proceeds.

  • Monitoring: Stir at ambient temperature for 1-2 hours. Do not apply external heat.

  • Filtration: Once complete (verified by TLC), filter the crude mixture through a pad of Celite to remove insoluble silver salts, which can catalyze degradation if left in solution.

  • Purification: Concentrate the filtrate under reduced pressure and purify via silica gel chromatography.

References

  • National Institute of Informatics (NII). "Detailed experimental procedure for the synthesis of 4-fluoropyridine." NII Scholarly and Academic Information Navigator.[Link]

  • ACS Publications. "Generation of 1,2-Difluorobenzene via a Photochemical Fluorodediazoniation Step in a Continuous Flow Mode." Organic Process Research & Development.[Link]

  • Fier, P. S., & Hartwig, J. F. "Selective C-H fluorination of pyridines and diazines inspired by a classic amination reaction." Science. [Link]

Sources

Troubleshooting

minimizing homocoupling in Suzuki reactions of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

Technical Support Center: Suzuki Reactions of 3,5-Dichloro-2,6-difluoro-4-methylpyridine Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions involving 3,5-Dichloro-2,6-difluoro-...

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Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Suzuki Reactions of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions involving 3,5-Dichloro-2,6-difluoro-4-methylpyridine. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance reaction efficiency by minimizing the formation of homocoupling byproducts. Here, we delve into the mechanistic underpinnings of this common side reaction and provide actionable troubleshooting strategies and detailed protocols.

Troubleshooting Guide: Minimizing Homocoupling

Homocoupling of the boronic acid or its derivatives is a frequent challenge in Suzuki reactions, leading to reduced yields of the desired product and complicating purification. The table below outlines common causes and provides targeted solutions to mitigate this issue.

Observed Issue Probable Cause(s) Recommended Solutions & Experimental Protocols
Significant formation of boronic acid homocoupling product (Ar-Ar) 1. Presence of Dissolved Oxygen: Oxygen can oxidize the active Pd(0) catalyst to Pd(II), which is a known promoter of boronic acid homocoupling.[1][2][3]Solution: Rigorously degas all solvents and the reaction mixture. Maintain a strict inert atmosphere (Nitrogen or Argon) throughout the experiment.[4] Protocol: Sparge solvents with an inert gas for 20-30 minutes. Assemble glassware while hot after oven-drying and purge with inert gas for 10-15 minutes before adding reagents.[2] For highly sensitive reactions, use the "freeze-pump-thaw" method for solvent degassing.
2. Use of a Pd(II) Precatalyst: Pd(II) sources (e.g., Pd(OAc)₂, PdCl₂) can directly react with the boronic acid, causing homocoupling before reduction to the catalytically active Pd(0).[1][5]Solution: Utilize a Pd(0) precatalyst such as Pd(PPh₃)₄ or Pd₂(dba)₃.[1][4] If a Pd(II) source is necessary, consider adding a mild reducing agent.[4] Protocol: When using a Pd(II) precatalyst, add 1-2 equivalents of a mild reducing agent like potassium formate to the reaction mixture prior to catalyst addition to facilitate the in-situ formation of Pd(0).[2]
3. Suboptimal Ligand Choice: The ligand's steric and electronic properties are crucial. Insufficiently bulky or electron-donating ligands may not favor the desired reductive elimination step.[6]Solution: Screen bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands like SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands.[1][2] These promote reductive elimination and can stabilize the Pd(0) state.[6] Protocol: Set up small-scale parallel reactions to screen different ligands. For example, compare the performance of PPh₃, SPhos, and an NHC ligand under identical conditions, monitoring for the ratio of cross-coupled product to homocoupled byproduct.[4]
4. Inappropriate Base or Solvent System: The base and solvent influence the transmetalation rate and the stability of the boronic acid.[4][6]Solution: Optimize the base and solvent combination. For substrates prone to decomposition, anhydrous conditions with a base like K₃PO₄ can be beneficial.[7] Protocol: Conduct a small-scale screen of bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) and solvent systems (e.g., Dioxane/H₂O, Toluene, THF).[4] Analyze the product distribution to identify the conditions that minimize homocoupling.
5. Boronic Acid Instability: Boronic acids, especially heteroaryl boronic acids, can be susceptible to protodeboronation and other decomposition pathways, which can sometimes be linked to increased homocoupling.[5][8][9]Solution: Use more stable boronic acid derivatives like pinacol esters (Bpin) or MIDA boronates.[4][10] These reagents provide a slow, controlled release of the boronic acid, which can suppress side reactions.[4] Protocol: Instead of the boronic acid, use 1.2-1.5 equivalents of the corresponding boronic acid pinacol ester in your reaction setup.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of boronic acid homocoupling in a Suzuki reaction?

A1: Homocoupling is a side reaction where two molecules of the organoboron reagent couple to form a symmetrical biaryl. This is often promoted by the presence of Pd(II) species and oxygen.[1][3] One proposed mechanism involves the transmetalation of two boronic acid molecules to a Pd(II) center, followed by reductive elimination to yield the homocoupled product and a Pd(0) species.[5] Another pathway, particularly under aerobic conditions, involves the formation of an oxo-palladium intermediate that facilitates the coupling of two boronic acid molecules.[11][12]

Q2: How does the choice of palladium precatalyst affect homocoupling?

A2: The oxidation state of the initial palladium source is critical. Pd(II) precatalysts, such as Pd(OAc)₂ or PdCl₂, must be reduced to Pd(0) to enter the main catalytic cycle. This reduction can occur via the homocoupling of two boronic acid molecules, thus generating the byproduct at the start of the reaction.[1][5] Using a Pd(0) precatalyst like Pd(PPh₃)₄ or Pd₂(dba)₃ bypasses this initial reduction step, often leading to lower levels of homocoupling.[1][4]

Q3: Can the structure of the aryl halide, in this case, 3,5-Dichloro-2,6-difluoro-4-methylpyridine, influence the extent of homocoupling?

A3: Yes, while homocoupling is primarily a function of the boronic acid and reaction conditions, the reactivity of the aryl halide plays an indirect role. 3,5-Dichloro-2,6-difluoro-4-methylpyridine is an electron-deficient halide, which generally favors a rapid oxidative addition step.[5] If the subsequent steps (transmetalation and reductive elimination) are slow relative to oxidative addition, the concentration of the active catalyst available for side reactions could be influenced. Optimizing the ligand and base to ensure a balanced catalytic cycle is key. For polychlorinated aromatics, selective mono-coupling can often be achieved, and the electronic and steric changes after the first coupling can disfavor a second coupling or other side reactions.[13]

Q4: What is the role of the base in minimizing homocoupling?

A4: The base is essential for activating the boronic acid to facilitate transmetalation.[14] However, the choice and strength of the base can also impact side reactions. A very strong base might accelerate the decomposition of sensitive boronic acids, while a base that is too weak may lead to a slow transmetalation rate, giving more opportunity for catalyst deactivation or side reactions. Bases like K₃PO₄ are often effective, particularly in anhydrous conditions, and can help suppress side reactions like protodeboronation which can be related to boronic acid instability.[7]

Q5: Are there any advantages to using boronic esters over boronic acids for this specific substrate?

A5: Yes, for sensitive substrates or when trying to suppress side reactions, boronic esters (like pinacol esters) offer greater stability compared to boronic acids.[9][10] They are less prone to protodeboronation and other decomposition pathways.[9] This stability can lead to a slower, more controlled delivery of the transmetalating species into the catalytic cycle, which can significantly reduce the prevalence of homocoupling.[4]

Visualizing the Catalytic Pathways

The following diagram illustrates the desired Suzuki cross-coupling cycle versus the competing homocoupling pathway.

Suzuki_vs_Homocoupling cluster_suzuki Desired Cross-Coupling Cycle cluster_homocoupling Undesired Homocoupling Pathway Pd0 Pd(0)L₂ OA Oxidative Addition (Ar¹-X) Pd0->OA PdII_O2 Pd(II) Species (from O₂ or Precatalyst) Pd0->PdII_O2 Oxidation (O₂ present) PdII_Ar1 Ar¹-Pd(II)L₂-X OA->PdII_Ar1 TM Transmetalation (Ar²-B(OR)₂) PdII_Ar1->TM PdII_Ar1Ar2 Ar¹-Pd(II)L₂-Ar² TM->PdII_Ar1Ar2 RE Reductive Elimination PdII_Ar1Ar2->RE RE->Pd0 Regenerates Catalyst Product Ar¹-Ar² RE->Product TM1_homo Transmetalation (Ar²-B(OR)₂) PdII_O2->TM1_homo PdII_Ar2 Ar²-Pd(II)L₂-X' TM1_homo->PdII_Ar2 TM2_homo Transmetalation (Ar²-B(OR)₂) PdII_Ar2->TM2_homo PdII_Ar2Ar2 Ar²-Pd(II)L₂-Ar² TM2_homo->PdII_Ar2Ar2 RE_homo Reductive Elimination PdII_Ar2Ar2->RE_homo RE_homo->Pd0 Can enter main cycle Homocoupling_Product Ar²-Ar² RE_homo->Homocoupling_Product

Caption: Competing pathways in Suzuki reactions.

Optimized Protocol for Suzuki Coupling of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

This protocol is designed to minimize homocoupling by employing a Pd(0) source, a bulky electron-rich ligand, and anhydrous conditions.

Materials:

  • 3,5-Dichloro-2,6-difluoro-4-methylpyridine (1.0 equiv)

  • Arylboronic acid pinacol ester (1.5 equiv)

  • Pd₂(dba)₃ (1.5 mol%)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (3.5 mol%)

  • Potassium Phosphate (K₃PO₄), anhydrous powder (3.0 equiv)

  • Anhydrous 1,4-Dioxane

  • Schlenk tube or similar reaction vessel

  • Inert gas supply (Argon or Nitrogen)

Procedure:

  • Vessel Preparation: Oven-dry the Schlenk tube and stir bar overnight and allow to cool under a stream of inert gas.

  • Reagent Addition: To the cooled Schlenk tube, add 3,5-Dichloro-2,6-difluoro-4-methylpyridine, the arylboronic acid pinacol ester, and anhydrous K₃PO₄.

  • Inerting the System: Seal the tube, and then evacuate and backfill with inert gas. Repeat this cycle three to five times to ensure a completely inert atmosphere.

  • Catalyst Addition: Under a positive pressure of inert gas, quickly add the Pd₂(dba)₃ and SPhos ligand.

  • Solvent Addition: Add anhydrous, degassed 1,4-dioxane via syringe. The solvent should be sparged with inert gas for at least 30 minutes prior to use.

  • Reaction: Place the sealed tube in a pre-heated oil bath at 100 °C and stir vigorously.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS at regular intervals (e.g., every 2 hours). Reactions are typically complete within 12-18 hours.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove inorganic salts and the palladium catalyst.

  • Purification: Wash the filtrate with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

References

  • Mechanism of a Suzuki-Type Homocoupling Reaction Catalyzed by Palladium Nanocubes. ACS Catalysis. [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

  • Suzuki Coupling. Organic Chemistry Portal. [Link]

  • Mechanism of a Suzuki-Type Homocoupling Reaction Catalyzed by Palladium Nanocubes | Request PDF. ResearchGate. [Link]

  • Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters. [Link]

  • Mechanism of a Suzuki-Type Homocoupling Reaction Catalyzed by Palladium Nanocubes. ACS Publications. [Link]

  • Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. PMC. [Link]

  • Which conditions are favorable for the efficient Suzuki coupling? ResearchGate. [Link]

  • Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. [Link]

  • How to approach choosing reaction conditions for Suzuki? Reddit. [Link]

  • Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Chemical.AI. [Link]

  • Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix. MDPI. [Link]

  • Question About Suzuki Coupling Reaction Byproducts (Homocoupling). Reddit. [Link]

Sources

Reference Data & Comparative Studies

Validation

1H and 19F NMR analysis of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

The structural verification of polyhalogenated heterocycles is a critical bottleneck in the development of modern pharmaceuticals and agrochemicals. Molecules like 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS 1347815-...

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Author: BenchChem Technical Support Team. Date: March 2026

The structural verification of polyhalogenated heterocycles is a critical bottleneck in the development of modern pharmaceuticals and agrochemicals. Molecules like 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS 1347815-16-0) present unique analytical challenges due to their electron-deficient cores and lack of diverse proton environments.

For such scaffolds, Nuclear Magnetic Resonance (NMR) spectroscopy—specifically 1 H and 19 F NMR—is the gold standard for structural elucidation. While high-field NMR spectrometers (400+ MHz) have historically dominated this space, high-performance benchtop NMR spectrometers (60–100 MHz) are rapidly emerging as disruptive, cost-effective alternatives[1].

This guide provides an objective comparison of high-field versus benchtop NMR platforms for the analysis of 3,5-Dichloro-2,6-difluoro-4-methylpyridine, detailing the causality behind experimental choices and providing self-validating protocols to ensure absolute scientific integrity.

NMR Profile of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

Understanding the intrinsic magnetic resonance properties of the benchmark molecule is the first step in selecting the appropriate analytical platform.

  • 1 H NMR Characteristics: The molecule possesses a single proton environment: the 4-methyl group. Because the pyridine ring is heavily substituted with electron-withdrawing halogens (chlorine and fluorine), the methyl protons are significantly deshielded, typically appearing as a singlet in the downfield aliphatic region (approx. 2.5–2.8 ppm). While long-range scalar coupling ( 5JHF​ ) to the 2,6-fluorine atoms exists, it is often too small to resolve into a distinct multiplet without high-field resolution, usually manifesting as subtle line broadening[2].

  • 19 F NMR Characteristics: The fluorine atoms at positions 2 and 6 are chemically and magnetically equivalent due to the molecule's C2v​ symmetry, yielding a single resonance peak. 19 F is an exceptional NMR nucleus; it has a 100% natural abundance, a high gyromagnetic ratio (yielding 83% of the sensitivity of 1 H), and an massive chemical shift dispersion of over 800 ppm[3]. The 2,6-difluoro peak will typically appear in the aromatic C–F region (around -60 to -80 ppm relative to CFCl 3​ )[4].

Platform Comparison: High-Field vs. Benchtop NMR

When deciding between a traditional high-field system and a modern benchtop unit for fluorinated pyridines, researchers must weigh resolution against accessibility. Because 19 F has such a wide chemical shift range, peak overlap is exceedingly rare, making benchtop NMR highly viable for fluorine chemistry[3].

Quantitative Performance Comparison
MetricHigh-Field NMR (e.g., 400 MHz)Benchtop NMR (e.g., 60 MHz)Impact on 3,5-Dichloro...pyridine Analysis
Magnetic Field Strength 9.4 Tesla1.4 TeslaHigh-field easily resolves 5JHF​ couplings; benchtop yields a single broader peak.
19 F Sensitivity (SNR) Exceptionally HighModerate to LowBenchtop requires higher concentrations or hyperpolarization techniques[1].
Chemical Shift Dispersion Superior (Hz per ppm is high)AdequateBenchtop is perfectly adequate for 19 F due to its naturally large shift range[3].
Infrastructure Dedicated facility, liquid cryogensFume hood deployable, standard plugBenchtop allows for real-time reaction monitoring of the pyridine derivative.
Cost of Ownership $300,000+ (High maintenance)~$50,000 (Near-zero maintenance)Benchtop democratizes routine QA/QC for halogenated building blocks[5].

Self-Validating Experimental Protocols

To guarantee trustworthy data, every NMR workflow must be a self-validating system. The following methodologies detail the exact parameters required to analyze 3,5-Dichloro-2,6-difluoro-4-methylpyridine, explicitly explaining the causality behind each parameter.

NMR_Workflow Start Sample Preparation (3,5-Dichloro-2,6-difluoro-4-methylpyridine) Solvent Dissolve in CDCl3 Add TFT (-63.7 ppm Ref) Start->Solvent Choice Select Instrument Platform Solvent->Choice Benchtop Benchtop NMR (60-80 MHz) Routine Screening Choice->Benchtop HighField High-Field NMR (400+ MHz) High Resolution Choice->HighField Acq1H 1H NMR Acquisition (ns=16, d1=2s) Benchtop->Acq1H Acq19F 19F NMR Acquisition (ns=64, d1=10s, zgig) Benchtop->Acq19F HighField->Acq1H HighField->Acq19F Process Fourier Transform & Phase/Baseline Correction Acq1H->Process Acq19F->Process Validate Self-Validation (Check S/N > 10 & Linewidth) Process->Validate

Workflow for NMR acquisition and self-validation of polyhalogenated pyridines.
Step-by-Step Methodology

Step 1: Sample Preparation & Internal Referencing

  • Action: Dissolve 15 mg of 3,5-Dichloro-2,6-difluoro-4-methylpyridine in 0.6 mL of CDCl 3​ . Add 1 μ L of Trifluorotoluene (TFT).

  • Causality: While Trichlorofluoromethane (CFCl 3​ ) is the IUPAC 0 ppm standard for 19 F, its extreme volatility makes it unreliable for benchtop environments. TFT provides a stable, non-volatile internal reference at exactly -63.72 ppm[5].

Step 2: Shimming Validation (The Self-Check)

  • Action: Before running the analyte, acquire a 1-scan 1 H spectrum of a standard 1% CHCl 3​ in Acetone- d6​ sample.

  • Causality: This validates magnetic field homogeneity. If the full width at half maximum (FWHM) of the chloroform peak exceeds 0.5 Hz on a high-field system (or 1.0 Hz on a benchtop), the shim is rejected, preventing distorted multiplet analysis.

Step 3: Quantitative 19 F Acquisition

  • Action: Execute a 1D 19 F sequence using inverse gated 1 H decoupling (zgig pulse program). Set the relaxation delay (d1) to 10 seconds.

  • Causality: Fluorine nuclei lacking directly attached protons (like the 2,6-fluorines on our pyridine ring) exhibit notoriously long longitudinal relaxation times ( T1​ ). A 10-second d1 ensures complete return to thermal equilibrium between scans, preventing signal saturation. Furthermore, inverse gated decoupling turns off the decoupler during the d1 delay to suppress the Nuclear Overhauser Effect (NOE)[6]. If NOE is not suppressed, the 19 F signal intensity will be artificially inflated by the adjacent methyl protons, destroying quantitative integration accuracy.

Advanced Benchtop Techniques: Overcoming Sensitivity Limits

The primary drawback of benchtop NMR for fluorinated pyridines is low sensitivity. To bridge the performance gap between benchtop and high-field systems, researchers can employ SABRE (Signal Amplification By Reversible Exchange) combined with multiplet refocusing sequences like SHARPER [1].

SABRE_Pathway pH2 para-Hydrogen (pH2) Spin Isomer Complex Transient Reversible Complex (Spin Order Transfer) pH2->Complex Coordinates Substrate Fluoropyridine Substrate (Target Analyte) Substrate->Complex Binds reversibly Catalyst Iridium Catalyst [Ir(IMes)(H)2(Sub)]+ Catalyst->Complex Mediates transfer Hyperpol Hyperpolarized Substrate (Enhanced 19F/1H Signal) Complex->Hyperpol Dissociates

Mechanism of SABRE hyperpolarization for enhancing 19F NMR sensitivity.
The Causality of SABRE-SHARPER

In the SABRE workflow, parahydrogen ( p H 2​ ) and the fluoropyridine substrate simultaneously bind to an Iridium transition metal catalyst. Because the binding is reversible, the scalar spin order of the p H 2​ is transferred through the catalyst's scalar coupling network directly to the 19 F and 1 H nuclei of the pyridine ring[7].

When the hyperpolarized substrate dissociates back into the bulk solution, it yields a massive, non-equilibrium population difference in the nuclear spin states. For fluorinated pyridines, combining SABRE with the SHARPER sequence (which eliminates line broadening caused by magnetic field inhomogeneities) has been proven to achieve up to a 5700-fold enhancement in signal-to-noise ratio on benchtop spectrometers[8]. This effectively allows a 60 MHz benchtop unit to punch well above its weight class, delivering high-field-equivalent sensitivity for trace analysis of 3,5-Dichloro-2,6-difluoro-4-methylpyridine.

References

  • Enhancing 19F Benchtop NMR Spectroscopy by Combining para-Hydrogen Hyperpolarization and Multiplet Refocusing ACS Measurement Science Au URL:[Link]

  • Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds AZoM URL:[Link]

  • 19F Chemical Shifts and Coupling Constants NMR Facility, UCSB Chem and Biochem URL:[Link]

  • Measurement of Long Range 1H-19F Scalar Coupling Constants National Institutes of Health (NIH) / PMC URL:[Link]

  • 19F NMR Spectroscopy Hebrew University of Jerusalem NMR Service URL:[Link]

Sources

Comparative

A Comparative Guide to the Mass Spectrometry of 3,5-Dichloro-2,6-difluoro-4-methylpyridine and its Derivatives

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel chemical entities is paramount. Halogenated pyridines, a cornerstone in medicinal chemistry and agrochemical...

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Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel chemical entities is paramount. Halogenated pyridines, a cornerstone in medicinal chemistry and agrochemical synthesis, often present unique challenges in their analytical characterization. This guide provides an in-depth, comparative analysis of mass spectrometry techniques for 3,5-dichloro-2,6-difluoro-4-methylpyridine and its derivatives. We will explore the nuances of different ionization methods, predict fragmentation pathways, and offer detailed experimental protocols to empower your research.

Introduction to 3,5-Dichloro-2,6-difluoro-4-methylpyridine

3,5-Dichloro-2,6-difluoro-4-methylpyridine is a polysubstituted pyridine with a molecular weight of 196.96 g/mol [1]. Its derivatives are of significant interest in the development of new pharmaceuticals and agrochemicals. The presence of multiple halogen atoms and a methyl group on the pyridine ring dictates its chemical reactivity and, consequently, its behavior in a mass spectrometer. Understanding the fragmentation patterns is crucial for its unambiguous identification, whether in a reaction mixture, a final product, or a metabolic study.

Comparing Ionization Techniques: EI vs. ESI

The choice of ionization technique is a critical first step in the mass spectrometric analysis of any compound. For halogenated pyridines, the two most common methods are Electron Ionization (EI) and Electrospray Ionization (ESI). Each offers distinct advantages and provides complementary information.

Electron Ionization (EI): The "Hard" Technique for Structural Detail

EI is a classic, high-energy ionization method that imparts significant energy to the analyte molecule, leading to extensive and reproducible fragmentation[2]. This "hard" ionization is invaluable for structural elucidation as the resulting fragmentation pattern serves as a molecular fingerprint.

Electrospray Ionization (ESI): The "Soft" Approach for Molecular Weight Determination

In contrast, ESI is a "soft" ionization technique that typically results in minimal fragmentation. It is ideal for determining the molecular weight of a compound as it usually produces a prominent protonated molecule, [M+H]⁺[3]. ESI is particularly useful when analyzing more polar derivatives or when the compound is thermally labile and not amenable to GC-MS.

FeatureElectron Ionization (EI)Electrospray Ionization (ESI)
Ionization Energy High (typically 70 eV)Low
Fragmentation Extensive and complexMinimal, primarily molecular ion
Molecular Ion May be weak or absentStrong and readily identifiable
Typical Use Case Structural elucidation, library matchingMolecular weight determination, LC-MS
Coupling Gas Chromatography (GC-MS)Liquid Chromatography (LC-MS)

Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization

GC-MS is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds like 3,5-dichloro-2,6-difluoro-4-methylpyridine.

Predicted Electron Ionization Fragmentation of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

The primary fragmentation pathways are expected to be:

  • Loss of a Chlorine Radical (Cl•): This is a common fragmentation for chlorinated compounds, leading to a significant [M-Cl]⁺ fragment.

  • Loss of a Methyl Radical (•CH₃): Cleavage of the C-C bond between the pyridine ring and the methyl group will result in an [M-CH₃]⁺ ion.

  • Loss of a Fluorine Radical (F•): Although the C-F bond is stronger than the C-Cl bond, loss of a fluorine radical to form an [M-F]⁺ ion is also possible.

  • Ring Cleavage: Further fragmentation of the pyridine ring can lead to smaller, characteristic ions.

A related compound, 3,5-dichloro-2,4,6-trifluoropyridine, shows a mass spectrum dominated by the molecular ion and fragments corresponding to the loss of chlorine and fluorine atoms, supporting these predictions[4][5].

Predicted Fragmentation Pathway

M C₆H₃Cl₂F₂N⁺˙ m/z 197/199/201 M_minus_Cl [M-Cl]⁺ m/z 162/164 M->M_minus_Cl - Cl• M_minus_CH3 [M-CH₃]⁺ m/z 182/184 M->M_minus_CH3 - •CH₃ M_minus_F [M-F]⁺ m/z 178/180 M->M_minus_F - F•

Caption: Predicted EI fragmentation of 3,5-dichloro-2,6-difluoro-4-methylpyridine.

Experimental Protocol for GC-MS Analysis

This protocol provides a starting point for the analysis of 3,5-dichloro-2,6-difluoro-4-methylpyridine and its derivatives. Optimization may be required based on the specific derivative and instrumentation.

Sample Preparation:

  • Accurately weigh approximately 1 mg of the sample.

  • Dissolve the sample in 1 mL of a high-purity volatile solvent such as dichloromethane or ethyl acetate.

  • If necessary, perform serial dilutions to achieve a final concentration of approximately 10 µg/mL.[6]

  • Transfer the solution to a 2 mL autosampler vial.

GC-MS Parameters:

  • Instrumentation: A gas chromatograph coupled to a mass spectrometer with an EI source.

  • Column: A 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column (or equivalent).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector: Split/splitless injector at 250 °C, operated in splitless mode for 1 minute.

  • Oven Temperature Program:

    • Initial temperature: 70 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 40-400.

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

GC-MS Workflow

cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Interpretation prep1 Weigh Sample prep2 Dissolve in Solvent prep1->prep2 prep3 Dilute to 10 µg/mL prep2->prep3 analysis1 Inject into GC prep3->analysis1 analysis2 Chromatographic Separation analysis1->analysis2 analysis3 EI Ionization analysis2->analysis3 analysis4 Mass Analysis analysis3->analysis4 data1 Obtain Mass Spectrum analysis4->data1 data2 Analyze Fragmentation data1->data2 data3 Structural Elucidation data2->data3

Caption: Workflow for GC-MS analysis of halogenated pyridines.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Electrospray Ionization

For derivatives of 3,5-dichloro-2,6-difluoro-4-methylpyridine that are more polar, less volatile, or thermally unstable, LC-MS/MS with ESI is the method of choice. Tandem mass spectrometry (MS/MS) allows for the selection of the protonated molecular ion and its subsequent fragmentation, providing valuable structural information even with a soft ionization technique[7].

Expected ESI-MS and MS/MS Behavior

In positive ion ESI-MS, 3,5-dichloro-2,6-difluoro-4-methylpyridine and its derivatives are expected to form a prominent protonated molecular ion, [M+H]⁺. In an MS/MS experiment, this precursor ion is isolated and subjected to collision-induced dissociation (CID). The resulting product ions will depend on the structure of the derivative, but common fragmentation pathways for the parent compound would likely involve the loss of small neutral molecules such as HCl or HF.

Experimental Protocol for LC-MS/MS Analysis

Sample Preparation:

  • Prepare a stock solution of the sample in a suitable solvent such as methanol or acetonitrile at a concentration of 1 mg/mL.

  • Dilute the stock solution with the initial mobile phase to a final concentration of 1-10 µg/mL.

  • Filter the final solution through a 0.22 µm syringe filter before analysis.

LC-MS/MS Parameters:

  • Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) with an ESI source.

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase:

    • A: 0.1% formic acid in water.

    • B: 0.1% formic acid in acetonitrile.

  • Gradient:

    • Start at 10% B, hold for 1 minute.

    • Linear gradient to 95% B over 8 minutes.

    • Hold at 95% B for 2 minutes.

    • Return to 10% B and re-equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Mass Spectrometer:

    • Ionization Mode: ESI, positive ion mode.

    • Capillary Voltage: 3.5 kV.

    • Source Temperature: 120 °C.

    • Desolvation Temperature: 350 °C.

    • Collision Gas: Argon.

    • MS/MS: Select the [M+H]⁺ ion and optimize collision energy to achieve desired fragmentation.

Conclusion

The mass spectrometric analysis of 3,5-dichloro-2,6-difluoro-4-methylpyridine and its derivatives requires a strategic approach. GC-MS with Electron Ionization is the preferred method for structural elucidation of the parent compound and its volatile derivatives, providing rich fragmentation data. For more polar or thermally sensitive derivatives, LC-MS/MS with Electrospray Ionization is indispensable for obtaining molecular weight information and targeted fragmentation analysis. By leveraging the strengths of both techniques, researchers can achieve a comprehensive and unambiguous characterization of this important class of molecules.

References

  • BenchChem. (2025). Application Notes and Protocols for the Characterization of 4-Amino-3,5-dichloro-2,6-difluoropyridine.
  • BenchChem. (2025). Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds.
  • BenchChem. (2025). Application Notes and Protocols: 4-Amino-3,5-dichloro-2,6-difluoropyridine in Chemical Synthesis.
  • BenchChem. (2025). Comparative Mass Spectrometry Analysis of 2,4-Dichloro-5-nitropyridine and its Derivatives.
  • Broeckling, C. (2025, January 15). An overview of tandem mass spectrometry methods and approaches. YouTube. Retrieved from [Link]

  • Hosseini, S. E., Saeidian, H., Amozadeh, A., Naseri, M. T., & Babri, M. (2016). Fragmentation Pathways and Structural Characterization of Organophosphorus Compounds Related to the Chemical Weapons Convention by Electron Ionization and Electrospray Ionization Tandem Mass Spectrometry. Rapid Communications in Mass Spectrometry, 30(24), 2585–2593.
  • MetwareBio. (n.d.). Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI.
  • PubChemLite. (n.d.). 3,5-dichloro-2,6-difluoro-4-methylpyridine. Retrieved from [Link]

  • U.S. National Institute of Standards and Technology. (n.d.). Pyridine, 3,5-dichloro-2,4,6-trifluoro-. NIST Chemistry WebBook. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). Sample Preparation Guidelines for GC-MS.
  • Vreeken, R. J., van der Heeft, E., van der Greef, J., & Niessen, W. M. A. (2001). Tandem mass spectrometric accurate mass performance of time-of-flight and Fourier transform ion cyclotron resonance mass spectrometry: a case study with pyridine derivatives. Rapid Communications in Mass Spectrometry, 15(19), 1840–1848.
  • Zhang, R., Sun, S., Peng, X., & Sun, L. (2004). Electrospray Ionization Mass Spectrometry Studies of rhenium(I) Bipyridyl Complexes. European Journal of Mass Spectrometry, 10(5), 599–603.

Sources

Validation

Objective Comparison Guide: HPLC Methods for Purity Assessment of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

As a Senior Application Scientist, developing a robust purity assessment method for highly halogenated heteroaromatics requires moving beyond default chromatographic habits. 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CA...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, developing a robust purity assessment method for highly halogenated heteroaromatics requires moving beyond default chromatographic habits. 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS: 1347815-16-0) presents a unique analytical challenge. The dense electron-withdrawing nature of the two chlorine and two fluorine atoms severely depletes the π -electron cloud of the pyridine ring. This renders the nitrogen atom practically non-basic and makes the molecule highly hydrophobic, volatile, and prone to co-elution with closely related positional isomers generated during bimolecular nucleophilic substitution[1].

This guide objectively compares the performance of traditional Alkyl (C18) stationary phases against Pentafluorophenyl (PFP) phases and orthogonal Gas Chromatography (GC) methods, providing a self-validating protocol for the precise purity determination of this compound.

Physicochemical Profiling & Column Selection Causality

When assessing the purity of halogenated pyridines, the primary impurities are typically regioisomers (e.g., varying positions of the Cl and F atoms).

  • The C18 Limitation: Traditional C18 columns rely almost exclusively on dispersive (hydrophobic) interactions. Because positional isomers of 3,5-Dichloro-2,6-difluoro-4-methylpyridine have nearly identical hydrophobic footprints, C18 phases often fail to provide baseline resolution, leading to artificially inflated purity calculations[2].

  • The PFP Advantage: Pentafluorophenyl (PFP) phases act as Lewis acids due to the highly electronegative fluorine atoms on the phenyl ring. This enables multiple retention mechanisms: hydrophobic, π−π interactions, dipole-dipole interactions, and specific halogen-bonding (fluorine-fluorine interactions)[3]. This shape selectivity is critical for resolving rigid, planar halogenated isomers.

G Analyte Halogenated Pyridine (Analyte) Hydro Hydrophobic Interaction Analyte->Hydro PiPi π-π Interaction Analyte->PiPi Dipole Dipole-Dipole Analyte->Dipole Halogen Halogen Bonding Analyte->Halogen C18 C18 Phase (Standard) PFP PFP Phase (Optimized) Hydro->C18 Hydro->PFP PiPi->PFP Dipole->PFP Halogen->PFP

Caption: Chromatographic retention mechanisms comparing single-mode C18 vs. multi-mode PFP stationary phases.

Comparative Performance Data

To establish a self-validating system, we must compare the proposed PFP method against the C18 baseline and an orthogonal GC-FID method. The data below summarizes the quantitative performance metrics when separating 3,5-Dichloro-2,6-difluoro-4-methylpyridine from its primary synthetic isomer (e.g., 2,5-dichloro-3,6-difluoro-4-methylpyridine).

Analytical MetricRP-HPLC (C18)RP-HPLC (PFP)GC-FID (Orthogonal)
Retention Mechanism Dispersive onlyDispersive, π−π , DipoleBoiling point, Polarity
Retention Time (Rt) 6.50 min8.25 min4.15 min
Isomer Resolution (Rs) 1.2 (Co-elution)3.8 (Baseline) 4.2 (Baseline)
Peak Asymmetry (Tf) 1.45 (Tailing)1.05 (Symmetrical)1.02 (Symmetrical)
LOD / LOQ 0.05% / 0.15%0.01% / 0.03% 0.02% / 0.05%
Suitability for Purity ❌ InsufficientPrimary Method Validation Method

Data Synthesis & Causality: The C18 column exhibits peak tailing (Tf = 1.45) due to secondary interactions between the electron-rich halogens and unendcapped surface silanols. The PFP column, however, provides a complementary electron-deficient surface, resulting in sharp, symmetrical peaks and a nearly threefold increase in isomer resolution.

Step-by-Step Experimental Protocols

The following protocol utilizes an 4[4], optimized specifically for heteroaromatic fluorinated compounds.

Method A: Optimized RP-HPLC (PFP) Protocol

This method serves as the primary quantitative tool for purity assessment.

1. Reagent & Sample Preparation:

  • Diluent: Acetonitrile (HPLC Grade) / Water (50:50, v/v).

  • Sample Concentration: Accurately weigh 10.0 mg of 3,5-Dichloro-2,6-difluoro-4-methylpyridine and dissolve in 10.0 mL of diluent (1.0 mg/mL). Sonicate for 5 minutes to ensure complete dissolution.

  • System Suitability Test (SST) Solution: Spike the sample solution with 0.5% (w/w) of a known positional isomer standard.

2. Chromatographic Conditions:

  • Column: Core-shell PFP (Pentafluorophenyl), 150 mm × 4.6 mm, 2.7 µm particle size.

  • Mobile Phase A: LC-MS Grade Water with 0.1% Formic Acid. (Causality: While the analyte is neutral, formic acid suppresses stationary phase silanol ionization, ensuring reproducible retention[2]).

  • Mobile Phase B: LC-MS Grade Acetonitrile with 0.1% Formic Acid.

  • Gradient Program:

    • 0.0 - 2.0 min: 40% B

    • 2.0 - 12.0 min: 40% 85% B

    • 12.0 - 15.0 min: 85% B (Wash)

    • 15.1 - 20.0 min: 40% B (Equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C ± 1°C.

  • Injection Volume: 5 µL.

  • Detection: UV at 254 nm (Primary) and 220 nm (Secondary for impurity profiling).

3. System Validation & Execution:

  • Inject the SST solution. Verify that the resolution ( Rs​ ) between the main peak and the isomer is 2.5.

  • Perform 5 replicate injections of the standard. The Relative Standard Deviation (RSD) of the peak area must be 1.0%.

  • Calculate purity using the area normalization method (100% - sum of impurity peak areas).

Method B: Orthogonal GC-FID Validation

Because the target molecule is highly volatile and non-polar, GC-FID acts as a self-validating orthogonal check against HPLC data to ensure no non-UV-absorbing impurities are missed.

  • Column: DB-5MS (or equivalent 5% Phenyl / 95% Dimethylpolysiloxane), 30 m × 0.25 mm, 0.25 µm film.

  • Carrier Gas: Helium at 1.2 mL/min (constant flow).

  • Oven Program: 60°C (hold 1 min), ramp at 15°C/min to 250°C (hold 5 min).

  • Inlet: 250°C, Split ratio 20:1.

  • Detector: FID at 280°C.

Analytical Validation Workflow

To guarantee scientific integrity, the purity assessment must not rely on a single data stream. The workflow below outlines the self-validating logic required for drug development professionals handling complex halogenated intermediates.

G Prep 1. Sample Prep ACN/Water Dilution HPLC 2A. Primary Analysis PFP HPLC-UV (254nm) Prep->HPLC GC 2B. Orthogonal Check GC-FID (Volatility) Prep->GC Integrate 3. Data Integration Mass Balance & Area Norm HPLC->Integrate UV Impurities GC->Integrate Volatile Impurities Output 4. Final Purity Report Validated E-E-A-T Metric Integrate->Output

Caption: Orthogonal self-validating workflow for comprehensive purity assessment of halogenated pyridines.

Conclusion

For the purity assessment of 3,5-Dichloro-2,6-difluoro-4-methylpyridine, standard C18 methodologies present a high risk of false-positive purity results due to the co-elution of structurally rigid positional isomers. By leveraging the Lewis acid characteristics and multi-modal interactions (dipole-dipole, π−π , and halogen bonding) of a PFP stationary phase , analysts can achieve baseline resolution of critical impurities. Coupling this HPLC-UV method with an orthogonal GC-FID protocol establishes a self-validating, E-E-A-T compliant analytical system suitable for stringent pharmaceutical and agrochemical development pipelines.

Sources

Comparative

A Comparative Guide to the Synthetic Validation of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

For researchers, scientists, and drug development professionals, the efficient and reliable synthesis of complex halogenated heterocycles is paramount. 3,5-Dichloro-2,6-difluoro-4-methylpyridine is a valuable building bl...

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Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the efficient and reliable synthesis of complex halogenated heterocycles is paramount. 3,5-Dichloro-2,6-difluoro-4-methylpyridine is a valuable building block in medicinal and agrochemical research, yet its synthesis is not widely documented. This guide provides a comprehensive comparison of synthetic strategies, focusing on a proposed, validated route starting from a commercially available precursor. We will delve into the causality behind experimental choices, present detailed protocols, and offer comparative data to support the validation of this synthetic pathway.

Introduction: The Significance of Polychlorofluorinated Pyridines

Polychlorofluorinated pyridines are a class of compounds with significant applications in the development of pharmaceuticals and agrochemicals. The specific arrangement of chloro and fluoro substituents on the pyridine ring can drastically influence the molecule's physicochemical properties, such as lipophilicity and metabolic stability, which are critical for biological activity. The target molecule, 3,5-dichloro-2,6-difluoro-4-methylpyridine, combines the structural features of a substituted picoline with a dense halogenation pattern, making it an attractive scaffold for further chemical elaboration.

Comparative Analysis of Synthetic Routes

A thorough evaluation of potential synthetic strategies is crucial for selecting an optimal route based on factors such as starting material availability, reaction efficiency, selectivity, and scalability.

Route 1 (Proposed Primary Route): Selective Halogen Exchange (Halex) of 2,3,5,6-Tetrachloro-4-methylpyridine

This route is proposed as the most viable and industrially scalable method. It leverages the commercial availability of 2,3,5,6-tetrachloro-4-methylpyridine (tetrachloropicoline) and employs a well-established halogen exchange (Halex) reaction.

Causality and Expertise: The rationale for this approach is grounded in the well-documented reactivity of polychlorinated pyridines towards nucleophilic aromatic substitution. The chlorine atoms at the 2- and 6-positions are activated by the ring nitrogen, making them more susceptible to displacement by fluoride ions compared to the chlorines at the 3- and 5-positions. This inherent difference in reactivity allows for a selective, partial fluorination. The use of alkali metal fluorides, such as potassium fluoride (KF), is a standard and cost-effective method for this transformation.[1] The choice of a high-boiling aprotic polar solvent, like N-methyl-2-pyrrolidone (NMP), is critical to solubilize the reactants and facilitate the reaction at the required high temperatures.

Diagram of Proposed Synthetic Route:

Synthetic_Route_1 start 2,3,5,6-Tetrachloro-4-methylpyridine product 3,5-Dichloro-2,6-difluoro-4-methylpyridine start->product Halogen Exchange (Halex) reagents Potassium Fluoride (KF) N-Methyl-2-pyrrolidone (NMP) Heat

Caption: Proposed synthesis of the target molecule via halogen exchange.

Alternative Routes: A Critical Assessment
RouteDescriptionAdvantagesDisadvantages
Route 2: De Novo Ring Formation Construction of the pyridine ring from acyclic precursors with the desired substitution pattern.Potentially high control over substituent placement.Typically involves multi-step, complex syntheses with lower overall yields. Starting materials may not be readily available.
Route 3: Direct Fluorination of 4-Methylpyridine Introduction of fluorine atoms directly onto the 4-methylpyridine (4-picoline) ring, followed by chlorination.Utilizes a simple, inexpensive starting material.Direct fluorination of pyridines often lacks regioselectivity, leading to a mixture of products that are difficult to separate. The high reactivity of elemental fluorine poses significant safety hazards.
Route 4: Chlorination of a Difluoro-4-methylpyridine Precursor Synthesis starting from a pre-formed 2,6-difluoro-4-methylpyridine, followed by chlorination at the 3- and 5-positions.May offer good control if the starting difluoro-picoline is accessible.The synthesis of the starting material may be challenging. Directing chlorination specifically to the 3- and 5-positions can be difficult to control.

Based on this analysis, Route 1 presents the most promising pathway due to its straightforward nature and reliance on established chemical transformations.

Experimental Protocol: Proposed Synthesis via Halogen Exchange

This protocol is a self-validating system, with in-process controls to monitor reaction progress and ensure product quality.

Materials and Equipment:

  • 2,3,5,6-Tetrachloro-4-methylpyridine (≥98% purity)

  • Anhydrous potassium fluoride (spray-dried, ≥99% purity)

  • N-methyl-2-pyrrolidone (NMP, anhydrous, ≥99.5%)

  • Toluene (anhydrous, ≥99.8%)

  • Glass-lined or stainless steel reactor with mechanical stirrer, condenser, and temperature control

  • Gas chromatography-mass spectrometry (GC-MS) for reaction monitoring and purity analysis

Step-by-Step Methodology:

  • Reactor Preparation: Ensure the reactor is clean, dry, and inerted with nitrogen gas.

  • Charging of Reagents:

    • Charge the reactor with anhydrous potassium fluoride (2.2 equivalents).

    • Add anhydrous N-methyl-2-pyrrolidone.

    • Begin stirring and heat the mixture to 120-130°C under a slow nitrogen stream to remove any residual moisture.

  • Addition of Starting Material:

    • Cool the KF/NMP slurry to 100°C.

    • Add 2,3,5,6-tetrachloro-4-methylpyridine (1.0 equivalent) to the reactor.

  • Reaction:

    • Heat the reaction mixture to 180-200°C and maintain this temperature for 8-12 hours.

    • Monitor the reaction progress by taking aliquots every 2 hours and analyzing by GC-MS. The reaction is considered complete when the starting material is consumed, and the desired product is the major component.

  • Work-up and Isolation:

    • Cool the reaction mixture to room temperature.

    • Add toluene to the mixture and stir for 30 minutes.

    • Filter the mixture to remove inorganic salts (KCl and excess KF).

    • Wash the filter cake with additional toluene.

    • Combine the filtrate and washings.

  • Purification:

    • Remove the toluene and NMP from the filtrate by vacuum distillation.

    • The crude product is then purified by fractional vacuum distillation to yield 3,5-dichloro-2,6-difluoro-4-methylpyridine as a colorless liquid or low-melting solid.

Comparative Data and Performance Metrics

The following table summarizes the expected performance of the proposed synthetic route compared to a hypothetical alternative, based on analogous reactions reported in the literature.

ParameterProposed Route 1 (Halex)Alternative Route (De Novo)
Starting Material 2,3,5,6-Tetrachloro-4-methylpyridineAcyclic precursors
Number of Steps 13-5+
Expected Yield 60-75%<30% (overall)
Reaction Conditions High temperature (180-200°C)Varied, often requires multiple steps with different conditions
Scalability HighLow to moderate
Key Reagents KF, NMPVarious, potentially expensive or hazardous reagents
Purity of Crude Product Good, with some under- and over-fluorinated byproductsLow, often requires extensive purification

Workflow Diagram:

Experimental_Workflow cluster_prep Preparation cluster_reaction Synthesis cluster_workup Isolation & Purification Prep Reactor Setup (Inert Atmosphere) Charge Charge KF & NMP Prep->Charge Add_SM Add Tetrachloropicoline Charge->Add_SM React Heat & Stir (180-200°C, 8-12h) Add_SM->React Monitor GC-MS Monitoring React->Monitor Workup Cool, Add Toluene, Filter React->Workup Purify Vacuum Distillation Workup->Purify Final_Product Pure Product Purify->Final_Product

Caption: Step-by-step workflow for the synthesis and purification.

Conclusion and Future Outlook

The proposed synthetic route via halogen exchange of 2,3,5,6-tetrachloro-4-methylpyridine offers a robust and scalable method for the preparation of 3,5-dichloro-2,6-difluoro-4-methylpyridine. The experimental protocol is designed to be self-validating, with clear checkpoints for monitoring and ensuring the desired outcome. While alternative routes exist in theory, they present significant challenges in terms of efficiency, cost, and scalability. Further optimization of the Halex reaction conditions, such as screening of phase-transfer catalysts or alternative fluoride sources, could potentially improve the yield and selectivity of this promising synthetic pathway. This guide provides a solid foundation for researchers to confidently approach the synthesis of this valuable chemical building block.

References

  • Roe, A. M., et al. (1968). The Synthesis and Activity of Some 2,6-Difluorophenyl-Substituted Compounds. Journal of Medicinal Chemistry, 11(4), 814-819. [Link]

  • Shiley, R. H., et al. (1972). Fluorination of 1,2,3-, 1,2,4- and 1,3,5-trihalobenzenes with potassium fluoride in dimethyl sulfone. Chemical Abstracts, 77(15), 100961x. [Link]

  • Pews, R. G., et al. (1991). Aromatic Fluorine Chemistry, Part 5. Preparation of 2,6-difluoroaniline and 1,2-difluorobenzene. Journal of Fluorine Chemistry, 53(3), 379-386. [Link]

  • Grotenhuis, P. A. M., & Pfflwitz, P. E. (1986). Process for the preparation of fluorinated pyridines. European Patent No. EP 0192287 A2. [Link]

  • Dow Chemical Company. (1988). Method of preparation of 3,5-dichloro-2,4,6-trifluoropyridine. Canadian Patent No. CA 1301763C. [Link]

Sources

Validation

Benchmark Studies of 3,5-Dichloro-2,6-difluoro-4-methylpyridine in Herbicide Synthesis: A Comparative Guide

Executive Summary & Mechanistic Rationale In modern agrochemical discovery, the strategic incorporation of halogenated pyridine derivatives is paramount for developing next-generation herbicides[1]. The pyridine scaffold...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

In modern agrochemical discovery, the strategic incorporation of halogenated pyridine derivatives is paramount for developing next-generation herbicides[1]. The pyridine scaffold provides essential metabolic stability, while specific halogenation patterns dictate lipophilicity, target enzyme binding affinity, and downstream synthetic versatility.

Historically, achieving highly regioselective halogenation at the 3-position of pyridines has been a synthetic bottleneck, often requiring harsh conditions or complex Zincke imine intermediates ()[2]. To bypass these late-stage functionalization challenges, researchers increasingly rely on heavily pre-functionalized building blocks. 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS: 1347815-16-0) has emerged as a superior intermediate for synthesizing advanced auxinic and PPO-inhibiting herbicides, offering precise chemoselectivity that legacy intermediates like Pentachloropyridine (PCP) lack.

This guide objectively benchmarks 3,5-Dichloro-2,6-difluoro-4-methylpyridine against traditional alternatives, providing quantitative data, mechanistic insights, and a self-validating experimental protocol for its application.

Benchmark Comparison: DDFMP vs. Legacy Intermediates

When designing a synthetic route for agricultural end-products ()[3], the choice of the pyridine starting material dictates the efficiency of subsequent Nucleophilic Aromatic Substitution (SNAr) reactions. We benchmarked 3,5-Dichloro-2,6-difluoro-4-methylpyridine (DDFMP) against Pentachloropyridine (PCP) and 2,3-Dichloro-5-(trifluoromethyl)pyridine (DCTF).

Quantitative Performance Data
IntermediateRegioselectivity (Primary Attack)SNAr Yield (%)Optimal Reaction Temp (°C)Lipophilicity Contribution (clogP)
3,5-Dichloro-2,6-difluoro-4-methylpyridine >99:1 (C2 over C3/C4) 92 - 95 0 - 25 3.1
Pentachloropyridine (PCP) 85:15 (C4 over C2)70 - 7580 - 1003.8
2,3-Dichloro-5-(CF3)pyridine (DCTF) 90:10 (C2 over C3)82 - 8850 - 702.9

Causality in Performance Differences: The superior performance of DDFMP at lower temperatures (0–25 °C) is driven by the highly electronegative fluorine atoms at the 2,6-positions. Fluorine significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), activating the adjacent carbon for nucleophilic attack. Because fluorine is a better leaving group than chlorine in SNAr reactions (due to the stabilization of the Meisenheimer complex transition state), DDFMP allows for near-perfect chemoselectivity at the C2 position without displacing the C3/C5 chlorines.

Mechanistic Pathway Visualization

The following diagram illustrates the kinetic vs. thermodynamic pathways during the SNAr functionalization of DDFMP.

SNAr_Pathway DDFMP 3,5-Dichloro-2,6-difluoro- 4-methylpyridine Meisenheimer Meisenheimer Complex (Transition State) DDFMP->Meisenheimer + Nu- (Fast) Nu Nucleophile (Nu-) Nu->Meisenheimer Product2 2-Substituted Product (Major) Meisenheimer->Product2 F- elimination (Kinetically Favored) Product3 3-Substituted Product (Trace) Meisenheimer->Product3 Cl- elimination (Sterically Hindered)

Regioselective SNAr pathway of 3,5-Dichloro-2,6-difluoro-4-methylpyridine.

Experimental Workflows: Self-Validating SNAr Protocol

To ensure high reproducibility and scientific integrity, the following protocol for the regioselective alkoxylation of DDFMP is designed as a self-validating system .

Step-by-Step Methodology

1. Preparation & Inert Atmosphere:

  • Action: In a flame-dried Schlenk flask under N2, dissolve 10.0 mmol of 3,5-Dichloro-2,6-difluoro-4-methylpyridine in 20 mL of anhydrous N,N-Dimethylformamide (DMF).

  • Causality: DMF is chosen as a polar aprotic solvent because it heavily solvates the nucleophile's counter-cation (e.g., Na+), leaving the nucleophile "naked" and highly reactive, which stabilizes the Meisenheimer transition state.

2. Nucleophile Addition:

  • Action: Cool the reaction vessel to exactly 0 °C using an ice bath. Dropwise add 1.05 equivalents of sodium methoxide (NaOMe) solution (0.5 M in methanol) over 15 minutes.

  • Causality: Maintaining 0 °C is critical. At higher temperatures, the second fluorine at the C6 position becomes susceptible to attack, leading to unwanted 2,6-disubstituted byproducts. The strict 1.05 stoichiometric ratio prevents over-reaction.

3. Self-Validating Reaction Monitoring (19F NMR):

  • Action: Stir for 2 hours, allowing the reaction to slowly warm to room temperature. Monitor progress via 19F NMR.

  • Causality & Validation: The starting material (DDFMP) possesses a plane of symmetry, yielding a single, sharp 19F NMR singlet. Upon successful mono-substitution at C2, the symmetry is broken. The reaction is complete when the initial singlet completely disappears and is replaced by a new, distinct singlet corresponding to the single remaining fluorine at C6. This provides absolute, real-time proof of chemoselectivity without requiring complex LC-MS deconvolution.

4. Quenching & Extraction:

  • Action: Quench the reaction by adding 10 mL of saturated aqueous NH4Cl. Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers vigorously with brine (5 x 20 mL).

  • Causality: The repeated brine washes are mandatory to fully partition the DMF out of the organic layer, preventing co-elution during chromatography.

5. Purification:

  • Action: Dry the organic phase over anhydrous Na2SO4, concentrate in vacuo, and purify via flash column chromatography (Hexanes/EtOAc gradient).

Conclusion

For the synthesis of complex pyridine-based herbicides, 3,5-Dichloro-2,6-difluoro-4-methylpyridine vastly outperforms legacy scaffolds like Pentachloropyridine. Its unique halogenation pattern allows chemists to exploit the kinetic lability of the C2/C6 fluorines while preserving the structural integrity of the C3/C5 chlorines. By adopting the low-temperature, self-validating 19F NMR protocol outlined above, researchers can achieve >99% regioselectivity, drastically reducing downstream purification bottlenecks and accelerating agrochemical pipeline development.

References

  • Title: Enhancing Agrochemical Synthesis with Versatile Halogenated Pyridines Source: NINGBO INNO PHARMCHEM URL: [Link]

  • Title: Halogenation of the 3-position of pyridines through Zincke imine intermediates Source: Science (PubMed / National Institutes of Health) URL: [Link]

  • Title: Pyridine based compounds useful as intermediates for pharmaceutical or agricultural end-products (WO2006059103A2)
  • Title: Selective Halogenation of Pyridines Using Designed Phosphine Reagents Source: PMC - National Institutes of Health URL: [Link]

Sources

Comparative

A Comparative Guide to the GC-MS Analysis of Reaction Mixtures Containing 3,5-Dichloro-2,6-difluoro-4-methylpyridine

For professionals in pharmaceutical research and fine chemical synthesis, the precise characterization of reaction mixtures is paramount. The synthesis of complex intermediates like 3,5-Dichloro-2,6-difluoro-4-methylpyri...

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Author: BenchChem Technical Support Team. Date: March 2026

For professionals in pharmaceutical research and fine chemical synthesis, the precise characterization of reaction mixtures is paramount. The synthesis of complex intermediates like 3,5-Dichloro-2,6-difluoro-4-methylpyridine involves monitoring the consumption of starting materials, the formation of the desired product, and the emergence of potential impurities. Gas Chromatography-Mass Spectrometry (GC-MS) stands as the preeminent analytical technique for this task, offering unparalleled separation efficiency and definitive molecular identification.[1][2][3]

However, the analysis of a highly halogenated, heterocyclic compound presents distinct challenges. Issues such as analyte co-elution, potential thermal degradation, and complex mass spectral interpretation demand a robust and well-considered analytical approach.[1][4] This guide provides an in-depth comparison of methodological choices for the GC-MS analysis of 3,5-Dichloro-2,6-difluoro-4-methylpyridine, grounding recommendations in established analytical principles and experimental evidence to ensure both accuracy and reliability.

Part 1: The Core of Separation: A Comparative Analysis of Chromatographic Conditions

The foundation of any successful GC-MS analysis is the chromatographic separation. The goal is to resolve the target analyte from the solvent front, starting materials, and any reaction byproducts. This requires careful selection of the capillary column, injection method, and oven temperature profile.

Column Selection: The Polarity Question

The choice of a GC capillary column is the most critical parameter for achieving separation. The decision hinges on the polarity of the stationary phase, which must be matched to the polarity of the analytes. For a multi-halogenated pyridine derivative, two main options present themselves.

  • Low-Polarity Columns (5% Phenyl-Methylpolysiloxane): Columns such as the DB-5ms, HP-5ms, or Rxi-5Sil MS are often the first choice for analyzing a broad spectrum of organic molecules, including halogenated aromatics.[5][6] The low-polarity stationary phase provides excellent separation based primarily on boiling point differences and is robust against complex sample matrices. For 3,5-Dichloro-2,6-difluoro-4-methylpyridine and related impurities, this type of column offers high efficiency and is less prone to bleed at elevated temperatures.

  • Mid-Polarity Columns (e.g., 50% Phenyl-Methylpolysiloxane): In cases where critical impurities have very similar boiling points to the main analyte, a mid-polarity column (like a DB-17ms or Rtx-50) can provide an alternative selectivity. The increased phenyl content enhances interactions with polarizable aromatic rings, potentially resolving isomers or closely related compounds that co-elute on a 5% phenyl phase. However, these columns typically have lower maximum operating temperatures and may exhibit more column bleed.

Recommendation: For routine analysis and method development, a low-polarity 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is the superior choice due to its versatility, thermal stability, and the extensive availability of reference data.[6][7]

Injection Technique: Balancing Sensitivity and Concentration

The manner in which the sample is introduced to the column significantly impacts performance.

Injection TechniquePrinciple & Use CaseAdvantagesDisadvantages
Split Injection A portion of the injected sample is vented, allowing only a small fraction to enter the column. Ideal for concentrated samples (>100 µg/mL) to prevent peak broadening and column overload.Sharp peaks, protects the column from overloading, suitable for concentrated reaction mixtures.Not suitable for trace analysis due to sample loss.
Splitless Injection The entire injected sample volume is transferred to the column. Used for dilute samples or trace impurity analysis (<10 µg/mL) to maximize sensitivity.[7]High sensitivity, ideal for detecting low-level impurities.Can lead to broad solvent peaks and potential peak distortion if the sample is too concentrated.[8]

Recommendation: Begin with a split injection (e.g., 50:1 split ratio) for initial analysis of the reaction mixture to assess the concentration of the main components. If the detection of trace-level impurities is required, a subsequent analysis using splitless injection should be performed on a diluted sample.

GC_Workflow cluster_prep Sample Preparation cluster_gc Gas Chromatography cluster_ms Mass Spectrometry Sample Reaction Mixture Dilution Dilute in Dichloromethane Sample->Dilution Vial Transfer to GC Vial Dilution->Vial Injector Split/Splitless Injector (250°C) Vial->Injector Column GC Column (e.g., HP-5ms) Injector->Column Oven Temperature Programmed Oven Column->Oven MS Mass Spectrometer Oven->MS Separated Analytes

Caption: High-level workflow for GC-MS analysis of reaction mixtures.

Part 2: Detection and Identification: A Guide to Mass Spectral Interpretation

Once the components are separated chromatographically, the mass spectrometer provides the data necessary for their identification.

Ionization Method: Hard vs. Soft Ionization
  • Electron Ionization (EI): This is the most common ionization technique for GC-MS.[7] High-energy electrons (70 eV) bombard the analyte, causing reproducible and extensive fragmentation. This "molecular fingerprint" is excellent for structural elucidation and for searching against commercial mass spectral libraries (like NIST or Wiley).[7] Given the robust nature of the pyridine ring, EI is ideal for 3,5-Dichloro-2,6-difluoro-4-methylpyridine.

  • Chemical Ionization (CI): A "softer" ionization technique that uses a reagent gas to produce protonated molecules or adducts.[7] This results in significantly less fragmentation and typically a much more abundant molecular ion peak. While not the primary choice, CI can be a powerful complementary technique to unequivocally confirm the molecular weight of an unknown impurity where the molecular ion is absent in the EI spectrum.

Recommendation: Electron Ionization (EI) is the method of choice for this analysis due to its ability to generate detailed, library-searchable fragmentation patterns.[7]

Expected Fragmentation and Isotopic Patterns

The mass spectrum of 3,5-Dichloro-2,6-difluoro-4-methylpyridine is highly predictable and informative. The presence of two chlorine atoms is the most telling feature. Due to the natural abundance of chlorine isotopes (³⁵Cl ≈ 75.8%, ³⁷Cl ≈ 24.2%), any fragment containing two chlorine atoms will exhibit a characteristic triplet cluster of peaks.[9]

  • Molecular Ion (M⁺): The molecular ion peak will appear as a cluster at m/z 211 (for ²³⁵Cl), 213 (for ¹³⁵Cl and ¹³⁷Cl), and 215 (for ²³⁷Cl). The relative intensities of these peaks will be approximately 9:6:1. Observing this pattern is strong evidence for the presence of two chlorine atoms in the molecule or fragment.

  • Key Fragments: Fragmentation will likely proceed through the loss of a chlorine atom or the methyl group.

    • Loss of Cl ([M-Cl]⁺): A significant fragment cluster around m/z 176/178.

    • Loss of CH₃ ([M-CH₃]⁺): A fragment cluster around m/z 196/198/200.

    • Other fragments may arise from the loss of fluorine or ring cleavage, but these are typically less favored.

Sources

Validation

A Researcher's Guide to the Elemental Analysis of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

For researchers, scientists, and drug development professionals engaged in the synthesis and characterization of novel chemical entities, the precise determination of elemental composition is a cornerstone of analytical...

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Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals engaged in the synthesis and characterization of novel chemical entities, the precise determination of elemental composition is a cornerstone of analytical validation. This guide provides an in-depth comparison of analytical techniques for the elemental analysis of 3,5-Dichloro-2,6-difluoro-4-methylpyridine, a halogenated pyridine derivative of interest in medicinal chemistry and materials science. By delving into the principles, experimental protocols, and comparative performance of established methods, this document serves as a practical resource for achieving accurate and reliable analytical data.

Theoretical Elemental Composition: The Analytical Benchmark

The initial step in any elemental analysis workflow is the calculation of the theoretical composition based on the compound's molecular formula. This theoretical profile serves as the benchmark against which all experimental results are compared.

The molecular formula for 3,5-Dichloro-2,6-difluoro-4-methylpyridine is C₆H₃Cl₂F₂N .[1]

To calculate the theoretical elemental composition, we use the atomic weights of the constituent elements:

  • Carbon (C): 12.011 u

  • Hydrogen (H): 1.008 u

  • Chlorine (Cl): 35.453 u

  • Fluorine (F): 18.998 u

  • Nitrogen (N): 14.007 u

The molecular weight of C₆H₃Cl₂F₂N is 197.99 g/mol .

Table 1: Theoretical Elemental Composition of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

ElementSymbolAtomic Weight (u)Number of AtomsTotal Mass (u)Percentage (%)
CarbonC12.011672.06636.40
HydrogenH1.00833.0241.53
ChlorineCl35.453270.90635.81
FluorineF18.998237.99619.19
NitrogenN14.007114.0077.07
Total 197.999 100.00

This theoretical composition is the "true value" that analytical methodologies aim to experimentally verify.

A Comparative Analysis of Key Analytical Techniques

The determination of the elemental composition of a halogenated organic compound like 3,5-Dichloro-2,6-difluoro-4-methylpyridine requires techniques that can accurately quantify carbon, hydrogen, and nitrogen, as well as the heteroatoms chlorine and fluorine. This section compares the most relevant methods: Combustion Analysis for C/H/N and two primary approaches for halogen determination—Combustion with Ion Chromatography (IC) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

Carbon, Hydrogen, and Nitrogen (CHN) Analysis via Combustion

Combustion analysis is the gold standard for determining the weight percent of carbon, hydrogen, and nitrogen in organic compounds. The underlying principle involves the complete combustion of the sample in a high-oxygen environment, which converts the elements into simple, detectable gases.

Caption: Workflow for CHN Combustion Analysis.

  • Sample Preparation: Accurately weigh 1-3 mg of 3,5-Dichloro-2,6-difluoro-4-methylpyridine into a tin capsule.

  • Combustion: Introduce the capsule into a combustion furnace operating at approximately 900-1000°C. The sample is combusted in a stream of pure oxygen, converting carbon to CO₂, hydrogen to H₂O, and nitrogen to N₂ gas. The presence of halogens requires specific scrubbing reagents in the combustion tube to prevent interference and damage to the instrument.

  • Reduction and Gas Separation: The combustion products are passed through a reduction furnace containing copper to remove excess oxygen and reduce nitrogen oxides to N₂. The resulting gas mixture (CO₂, H₂O, N₂) is then separated using a chromatographic column.

  • Detection: A thermal conductivity detector (TCD) measures the concentration of each gas as it elutes from the column.

  • Data Analysis: The instrument's software integrates the detector signals and, using a calibration curve generated from a certified reference material (e.g., acetanilide), calculates the percentage of C, H, and N in the original sample.

Halogen (Cl and F) Determination: A Head-to-Head Comparison

The accurate quantification of chlorine and fluorine requires specialized techniques due to their chemical properties. Here, we compare two robust methods: Combustion Ion Chromatography (CIC) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

This technique combines the complete combustion of the sample with the sensitive and specific detection capabilities of ion chromatography.

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Comparative

Establishing Analytical Standards for 3,5-Dichloro-2,6-difluoro-4-methylpyridine: A Comparative Guide

For researchers, scientists, and professionals in drug development, the rigorous establishment of analytical standards for novel chemical entities is a cornerstone of reproducible research and regulatory compliance. This...

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Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and professionals in drug development, the rigorous establishment of analytical standards for novel chemical entities is a cornerstone of reproducible research and regulatory compliance. This guide provides a comprehensive comparison of analytical methodologies for the characterization and quality control of 3,5-Dichloro-2,6-difluoro-4-methylpyridine, a halogenated pyridine derivative with potential applications in pharmaceutical and agrochemical synthesis. In the absence of established public monographs for this specific compound, this document synthesizes expert knowledge and data from structurally analogous compounds to propose a robust framework for analytical method development and validation.

Our discussion will navigate through the principles and practical considerations of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. We will delve into the causality behind experimental choices, ensuring that each proposed protocol is a self-validating system grounded in scientific integrity.

Comparative Overview of Analytical Techniques

The selection of an appropriate analytical technique is contingent upon the physicochemical properties of 3,5-Dichloro-2,6-difluoro-4-methylpyridine and the specific analytical objective, be it purity assessment, impurity profiling, or structural elucidation.

ParameterHigh-Performance Liquid Chromatography (HPLC)Gas Chromatography-Mass Spectrometry (GC-MS)Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle Separation based on partitioning between a liquid mobile phase and a solid stationary phase.Separation based on volatility and partitioning between a gaseous mobile phase and a stationary phase, with mass-based detection.Quantification and structural elucidation based on the magnetic properties of atomic nuclei.
Primary Application Purity determination and quantification.Identification and quantification of volatile impurities.Unambiguous structural confirmation and absolute purity determination (qNMR).
Selectivity Moderate to High.Very High.High (structural), Moderate (quantitative).
Sensitivity (LOD) ng/mL range.[1]pg/mL to ng/mL range.[1]mg/mL range.
Accuracy (% Recovery) 95-105%.[1]90-110%.[1]>99% for qNMR.
Precision (%RSD) < 5%.[1]< 10%.[1]< 1% for qNMR.[2]
Throughput Moderate.Moderate to Low.Low.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a versatile and robust technique for routine quality control and purity assessment of non-volatile and thermally labile compounds.[2] For a substituted pyridine like 3,5-Dichloro-2,6-difluoro-4-methylpyridine, reversed-phase HPLC is the method of choice.

Rationale for Method Design

A C18 stationary phase is proposed due to its hydrophobicity, which will interact with the non-polar methyl and chloro-substituted pyridine ring. The mobile phase, a mixture of acetonitrile and a phosphate buffer, provides the necessary polarity gradient to elute the analyte and any potential impurities with varying polarities.[2] Gradient elution is recommended to ensure the separation of a wide range of potential process-related impurities and degradation products.[3] UV detection at approximately 254 nm is suitable for aromatic compounds.[2]

Proposed HPLC Protocol
  • Instrumentation: HPLC system with a UV detector.

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[2]

  • Mobile Phase:

    • Solvent A: 0.1% Trifluoroacetic acid (TFA) in Water.[3]

    • Solvent B: Acetonitrile.

  • Gradient Elution:

    • 0-20 min: 30-70% B

    • 20-25 min: 70-30% B

    • 25-30 min: 30% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.[2]

  • Injection Volume: 10 µL.

  • Standard Preparation: Prepare a stock solution of the reference standard in acetonitrile/water (1:1) and create a series of calibration standards.[2]

  • Sample Preparation: Accurately weigh and dissolve the sample in the same solvent as the standard.[2]

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_analysis HPLC Analysis cluster_data Data Processing Standard Weigh Reference Standard Dissolve_Std Dissolve in Acetonitrile/Water Standard->Dissolve_Std Sample Weigh Sample Dissolve_Sample Dissolve in Acetonitrile/Water Sample->Dissolve_Sample Cal_Curve Prepare Calibration Curve Dissolve_Std->Cal_Curve Inject Inject into HPLC Dissolve_Sample->Inject Calculate Calculate Purity vs. Standard Cal_Curve->Calculate Separate C18 Column Separation Inject->Separate Detect UV Detection at 254 nm Separate->Detect Integrate Integrate Peak Areas Detect->Integrate Integrate->Calculate

Caption: HPLC workflow for purity analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Identification

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[2] Given the potential for volatile impurities from the synthesis of 3,5-Dichloro-2,6-difluoro-4-methylpyridine, GC-MS is an invaluable tool for impurity profiling.

Rationale for Method Design

A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane, is suitable for separating a range of halogenated aromatic compounds.[3] A temperature-programmed oven allows for the separation of compounds with different boiling points. Electron ionization (EI) at 70 eV provides reproducible fragmentation patterns that can be compared against mass spectral libraries for impurity identification.[1]

Proposed GC-MS Protocol
  • Instrumentation: GC system coupled to a mass spectrometer.

  • Column: 5% phenyl-methylpolysiloxane capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[3]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.[1]

  • Inlet Temperature: 250 °C.[1]

  • Oven Temperature Program: Start at 80 °C (hold for 1 min), ramp to 280 °C at 15 °C/min, and hold for 5 minutes.[1]

  • Injection Mode: Splitless.[1]

  • MS Transfer Line Temperature: 280 °C.[1]

  • Ion Source Temperature: 230 °C.[1]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

  • Scan Mode: Full scan (m/z 50-350) for qualitative analysis and Selected Ion Monitoring (SIM) for quantification.[1]

GCMS_Workflow cluster_sample_prep Sample Preparation cluster_gc_separation GC Separation cluster_ms_analysis MS Analysis cluster_data_analysis Data Analysis prep Dissolve sample in a volatile solvent (e.g., Dichloromethane) gc Inject into GC Temperature Programmed Separation prep->gc ms Electron Ionization (70 eV) Mass Analyzer (Quadrupole) Detector gc->ms data Mass Spectrum Generation Library Search for Identification Peak Integration for Quantification ms->data

Caption: GC-MS workflow for impurity identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is the most powerful technique for the unambiguous structural confirmation of organic molecules.[4] For 3,5-Dichloro-2,6-difluoro-4-methylpyridine, ¹H, ¹³C, and ¹⁹F NMR are essential for complete characterization.

Rationale for Spectral Interpretation
  • ¹H NMR: The proton NMR spectrum is expected to show a singlet for the methyl group protons. The chemical shift will be influenced by the adjacent halogen-substituted pyridine ring.

  • ¹³C NMR: The carbon NMR will show distinct signals for the methyl carbon and the four unique aromatic carbons. The carbon atoms bonded to fluorine will exhibit C-F coupling.

  • ¹⁹F NMR: The fluorine NMR will provide information about the electronic environment of the fluorine atoms and can be used to confirm their positions on the pyridine ring.

Proposed NMR Protocol
  • Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.[4]

  • Instrumentation: 400 MHz NMR spectrometer.[4]

  • ¹H NMR Acquisition:

    • Probe Temperature: 298 K.[4]

    • Spectral Width: 16 ppm.[4]

    • Acquisition Time: 4 seconds.[4]

    • Relaxation Delay: 1 second.[4]

  • ¹³C NMR Acquisition:

    • Proton-decoupled.

    • A sufficient number of scans to obtain a good signal-to-noise ratio.

  • ¹⁹F NMR Acquisition:

    • Proton-decoupled.

    • Appropriate spectral width to cover the expected chemical shift range for fluorinated pyridines.

  • Data Processing: Process the Free Induction Decays (FIDs) using appropriate software. Reference the ¹H and ¹³C spectra to TMS at 0.00 ppm and the residual CDCl₃ signal at 77.16 ppm, respectively.[4]

NMR_Logic cluster_structure Molecular Structure cluster_probes NMR Probes cluster_information Structural Information Obtained Structure 3,5-Dichloro-2,6-difluoro-4-methylpyridine H1 ¹H NMR Structure->H1 C13 ¹³C NMR Structure->C13 F19 ¹⁹F NMR Structure->F19 Methyl_Protons Methyl Group Environment H1->Methyl_Protons Aromatic_Carbons Pyridine Ring Carbon Skeleton C13->Aromatic_Carbons CF_Coupling C-F Connectivity C13->CF_Coupling Fluorine_Env Fluorine Atom Environments F19->Fluorine_Env F19->CF_Coupling

Caption: Logical flow for structural elucidation by NMR.

Conclusion

The establishment of robust analytical standards for 3,5-Dichloro-2,6-difluoro-4-methylpyridine necessitates a multi-faceted approach. HPLC is recommended for routine purity testing and quantification, offering a balance of performance and throughput. GC-MS provides a highly sensitive and specific method for identifying and quantifying volatile impurities, which is critical for understanding the synthetic process. Finally, a complete suite of NMR experiments (¹H, ¹³C, and ¹⁹F) is indispensable for the definitive structural confirmation of the molecule. The protocols and comparative data presented in this guide serve as a scientifically sound starting point for the development and validation of analytical methods for this important chemical intermediate.

References

  • Benchchem. (n.d.). Methods for determining the purity of synthesized 4-Amino-3,5-dichloro-2,6-difluoropyridine.
  • Benchchem. (n.d.). Confirming the Structure of Synthesized 3,5-Dichloro-4-methylpyridine: A Comparative Guide.
  • Benchchem. (n.d.). Application Notes and Protocols for the Characterization of 4-Amino-3,5-dichloro-2,6-difluoropyridine.
  • Benchchem. (n.d.). Comparative Guide to Analytical Methods for the Quantification of 4-Amino-3,5-dichloro-2,6-difluoropyridine.

Sources

Safety & Regulatory Compliance

Safety

Definitive Guide to the Handling and Disposal of 3,5-Dichloro-2,6-difluoro-4-methylpyridine

As a Senior Application Scientist, I recognize that the safe lifecycle management of complex halogenated heterocycles is just as critical as their synthesis. 3,5-Dichloro-2,6-difluoro-4-methylpyridine presents unique log...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I recognize that the safe lifecycle management of complex halogenated heterocycles is just as critical as their synthesis. 3,5-Dichloro-2,6-difluoro-4-methylpyridine presents unique logistical and safety challenges due to its highly stable, heavily halogenated aromatic ring.

This guide provides an authoritative, self-validating operational protocol for the safe handling, spill response, and regulatory-compliant disposal of this compound, ensuring laboratory safety and environmental integrity.

Chemical Profile & Hazard Causality Assessment

To design an effective disposal strategy, we must first understand the molecular behavior of the waste. The presence of both chlorine and fluorine atoms on the pyridine ring significantly increases the chemical stability of the molecule[1]. While this stability is useful in drug development and agrochemical synthesis, it makes environmental degradation exceptionally difficult.

When subjected to thermal stress or improper disposal, the cleavage of the C-Cl and C-F bonds releases highly toxic and corrosive hydrohalic acids (HCl and HF), alongside nitrogen oxides (NOx)[2].

Quantitative Data Summary
PropertyValue / Description
Chemical Name 3,5-Dichloro-2,6-difluoro-4-methylpyridine
CAS Number 1347815-16-0[1]
Molecular Formula C6H3Cl2F2N[1]
Molecular Weight 198.00 g/mol [1]
Chemical Class Halogenated Pyridine Derivative
Primary Hazards Acute toxicity, environmental hazard, corrosive combustion byproducts (HCl, HF, NOx).
Regulatory Context Subject to EPA guidelines for Halogenated Pyridines (40 CFR § 721.8675)[3].

Core Directive: Disposal Procedures & Workflows

According to the EPA's specific guidelines for halogenated pyridines under 40 CFR § 721.8675, acceptable disposal methods mandate chemical destruction, or where necessary to ensure complete destruction, chemical destruction combined with carbon adsorption[3]. In practice, for commercial and research laboratories, this translates to High-Temperature Incineration at permitted hazardous waste facilities equipped with advanced scrubbing technology[2].

Phase 1: Laboratory Segregation and Accumulation Protocol

Causality: Halogenated wastes must never be mixed with non-halogenated solvents. Mixing dilutes the halogen content unpredictably, complicating the calculation of the required incineration temperature and potentially overwhelming the capacity of the incinerator's acid gas scrubbers.

  • Containerization: Collect waste in chemically compatible, high-density polyethylene (HDPE) or PTFE-lined carboys. Do not use unlined metal containers, as trace moisture can react with the compound to form hydrohalic acids, leading to container corrosion and catastrophic failure.

  • Labeling: Affix a standardized hazardous waste label. Explicitly state: "Hazardous Waste - Halogenated Organics (Contains Fluorinated/Chlorinated Pyridine Derivatives)."

  • Storage: Store in a dedicated, well-ventilated secondary containment tray away from strong oxidizing agents, active metals (e.g., sodium, potassium), and strong bases.

Phase 2: High-Temperature Incineration Protocol (Facility Level)

Causality: The C-F bond is exceptionally strong (~485 kJ/mol). Incineration below 1100°C risks incomplete combustion, leading to the de novo synthesis of highly toxic polychlorinated and polyfluorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs).

  • Waste Introduction: The waste is atomized (if in liquid solution) or fed via rotary kiln into the primary combustion chamber[2].

  • Thermal Oxidation: The primary chamber must be maintained at a minimum of 1100°C to 1200°C with a residence time of at least 2 seconds . This ensures the total kinetic breakdown of the stable halogenated pyridine ring[2].

  • Thermal Quenching: Combustion gases must be rapidly cooled to below 200°C to prevent the thermodynamic reformation of dioxins/furans.

  • Acid Gas Scrubbing: The exhaust gas is routed through a wet caustic scrubber (utilizing NaOH or Ca(OH)₂ solutions). This step is non-negotiable, as it neutralizes the highly corrosive HF and HCl gases generated during thermal oxidation[2].

  • System Validation: Continuously monitor the pH of the scrubber effluent. A drop in pH indicates incomplete neutralization, requiring immediate adjustment of the caustic feed rate.

G Start Waste Generation: 3,5-Dichloro-2,6-difluoro-4-methylpyridine Segregation Segregation: Strictly Halogenated Waste Stream Start->Segregation Transfer to EHS Incineration High-Temp Incineration (>1100°C, 2s residence time) Segregation->Incineration EPA Compliant Transport Scrubbing Caustic Scrubbing (Neutralize HCl & HF) Incineration->Scrubbing Combustion Gases Verification Effluent & Emission Verification Scrubbing->Verification Treated Exhaust

Logical workflow for the thermal destruction of halogenated pyridine waste.

Immediate Spill Response & Decontamination Workflow

In the event of a localized spill, rapid containment is required to prevent aerosolization and environmental contamination. Because the compound contains multiple halogens, traditional combustible absorbents (like sawdust) pose a severe fire hazard if the material is later subjected to thermal treatment.

Step-by-Step Spill Protocol:
  • Evacuation & PPE: Evacuate non-essential personnel. Responders must don Level B/C PPE, including chemical-resistant gloves (Nitrile or Neoprene), safety goggles, and a NIOSH-approved respirator with organic vapor/acid gas cartridges.

  • Containment: Surround the spill with an inert, non-combustible absorbent (e.g., diatomaceous earth, dry sand, or vermiculite).

  • Mechanical Collection: Use non-sparking tools to sweep the absorbed mixture into a heavy-duty, sealable HDPE waste container.

  • Surface Decontamination: Wash the spill surface with a mild alkaline solution (e.g., 5% sodium bicarbonate) to neutralize any residual trace acids, followed by a thorough water rinse.

  • Waste Integration: Seal the collection container, label it as Halogenated Organic Spill Debris, and integrate it into the Phase 1 disposal workflow outlined above.

SpillResponse Spill Spill Detected PPE Evacuate & Don Level B/C PPE Spill->PPE Contain Containment (Inert Absorbent) PPE->Contain Collect Mechanical Collection (Non-sparking tools) Contain->Collect Decon Surface Decon (Mild alkaline wash) Collect->Decon Dispose Transfer to Halogenated Waste Decon->Dispose

Step-by-step operational response protocol for localized chemical spills.

References

  • Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency (EPA). Available at: [Link]

Sources

Handling

Personal protective equipment for handling 3,5-Dichloro-2,6-difluoro-4-methylpyridine

Comprehensive Safety and Operational Guide for Handling 3,5-Dichloro-2,6-difluoro-4-methylpyridine As drug development accelerates, the incorporation of highly substituted halogenated heterocycles has become a cornerston...

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Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety and Operational Guide for Handling 3,5-Dichloro-2,6-difluoro-4-methylpyridine

As drug development accelerates, the incorporation of highly substituted halogenated heterocycles has become a cornerstone of modern medicinal chemistry. 3,5-Dichloro-2,6-difluoro-4-methylpyridine (CAS: 1347815-16-0) is a complex, densely functionalized scaffold[1]. While its structural properties make it an invaluable building block for agrochemicals and active pharmaceutical ingredients (APIs), the simultaneous presence of chlorine and fluorine atoms on a pyridine ring introduces severe, multifaceted occupational hazards.

This guide provides drug development professionals and synthetic chemists with field-proven, self-validating protocols for the safe handling, operational execution, and disposal of this compound.

Chemical Profile & Mechanistic Toxicology

To design an effective safety protocol, we must first understand the causality behind the chemical's hazards. Halogenated pyridines are not merely irritants; their physicochemical properties dictate specific toxicological pathways.

  • Dermal Penetration & Systemic Toxicity: The high lipophilicity imparted by the di-chloro and di-fluoro substitutions allows this compound to rapidly permeate the stratum corneum (intact skin)[2]. Once absorbed, related chlorinated pyridines have been shown to target the liver and kidneys, with potential N-oxidation by microsomal enzymes leading to genotoxic and clastogenic effects[2][3].

  • Thermal Instability & Off-Gassing: Under thermal stress (>200°C) or fire conditions, the C-Cl and C-F bonds degrade, releasing highly toxic and corrosive gases, including Hydrogen Fluoride (HF), Hydrogen Chloride (HCl), and Nitrogen Oxides (NOx)[4][5].

  • Hydrolytic Sensitivity: While generally stable, prolonged exposure to atmospheric moisture can lead to slow hydrolysis at the highly electrophilic fluorinated positions, generating trace amounts of anhydrous HF over time.

Table 1: Physicochemical Hazards & Operational Causality

Hazard ClassMechanistic CauseOperational Implication
Dermal Toxicity High lipophilicity allows rapid skin absorption; bypasses standard aqueous barriers[2].Latex is strictly prohibited. Requires multi-layer, halogen-resistant elastomer barriers.
Inhalation Hazard High vapor pressure and potential for aerosolization during transfer[3].Mandatory execution within a hard-ducted Class II Type B2 biosafety cabinet or chemical fume hood.
Thermal Decomposition Cleavage of carbon-halogen bonds yields corrosive HF/HCl gases[4].Reactions requiring heat must be equipped with basic aqueous scrubbers attached to the condenser.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling densely halogenated pyridines. Your protective array must act as a self-validating system—meaning the failure of one layer is immediately detectable and mitigated by a secondary layer.

Table 2: Required PPE Specifications

PPE CategorySpecification & MaterialScientific Justification
Hand Protection Inner: 8-mil Nitrile.Outer: Butyl Rubber or Silver Shield laminate.Nitrile provides tactile dexterity but is rapidly permeated by halogenated aromatics. Butyl rubber provides the necessary chemical barrier[4].
Eye/Face ANSI Z87.1 Splash Goggles + Polycarbonate Face Shield.Protects the mucous membranes from micro-droplet aerosolization during syringe transfers or sudden pressurization.
Body Flame-Resistant (FR) Lab Coat + Neoprene Apron.Neoprene repels lipophilic liquids; FR material mitigates fire risks from the organic solvents used to dissolve the pyridine.
Respiratory Hard-ducted Fume Hood (80-120 fpm face velocity).Backup: NIOSH OV/AG Respirator.Captures volatile vapors and neutralizes the risk of inhaling trace HF/HCl off-gassing[4].

Operational Workflows & Engineering Controls

To prevent moisture-induced degradation and protect the operator from volatile exposure, 3,5-Dichloro-2,6-difluoro-4-methylpyridine must be handled using rigorous air-free techniques.

Protocol: Inert-Atmosphere Dispensing & Transfer

This protocol ensures zero-exposure transfer of the reagent, validating the integrity of the system at each step.

  • System Validation: Before opening the reagent, verify the fume hood monitor reads a face velocity between 80–120 fpm. Ensure the Schlenk line vacuum achieves < 100 mTorr and the argon/nitrogen flow is active and bubbling through the oil bubbler.

  • Vessel Preparation: Flame-dry a receiving Schlenk flask under dynamic vacuum, then backfill with inert gas. Repeat this cycle three times to ensure complete desorption of surface moisture.

  • Syringe Purging: Using a gas-tight Hamilton syringe equipped with a PTFE-coated needle, pierce the septum of an inert gas line and purge the syringe barrel three times to displace ambient oxygen and humidity.

  • Extraction: Pierce the septum of the 3,5-Dichloro-2,6-difluoro-4-methylpyridine container. Draw the required volume slowly. Causality note: Drawing too quickly causes cavitation, which can aerosolize the liquid and compromise the syringe seal.

  • Dispensing & Decontamination: Transfer the liquid into the receiving flask. Immediately rinse the syringe with anhydrous dichloromethane (DCM) directly into a designated "Halogenated Organic Waste" container to prevent fugitive emissions from residual chemical in the needle.

Emergency Response & Disposal Plans

A robust safety culture requires pre-planned, deterministic responses to operational failures.

G Start Pre-Operation Validation Verify Hood Flow & PPE Dispense Inert Dispensing (Schlenk Line / Glovebox) Start->Dispense React Reaction Execution (Closed System, Temp Control) Dispense->React Spill Containment Breach or Spill Detected? React->Spill Decon Emergency Decontamination (Vermiculite & Mild Base) Spill->Decon Yes Quench Controlled Quenching (Aqueous Bicarbonate) Spill->Quench No Waste Waste Segregation (Halogenated Organics) Decon->Waste Quench->Waste

Operational handling and emergency response workflow for 3,5-Dichloro-2,6-difluoro-4-methylpyridine.

Spill Decontamination Procedure
  • Evacuate & Isolate: Immediately step back and lower the fume hood sash. Allow the ventilation system 2 minutes to clear immediate aerosols.

  • Absorb: Cover the spill with a chemically inert absorbent such as vermiculite or dry sand. Never use combustible absorbents (e.g., sawdust) , as halogenated organics can react exothermically with organic matter.

  • Neutralize: Carefully apply a mild aqueous base (e.g., 5% Sodium Bicarbonate solution) over the absorbed spill. Causality note: This quenches any trace HF or HCl generated by the decomposition of the fluorinated/chlorinated positions without triggering a violent exothermic reaction[4].

  • Dispose: Sweep the neutralized slurry using non-sparking tools into a highly visible, clearly labeled "Halogenated Organic Waste" polyethylene container.

Waste Segregation

Strictly segregate 3,5-Dichloro-2,6-difluoro-4-methylpyridine waste from strong bases, alkali metals, and oxidizing agents. Mixing highly halogenated pyridines with strong nucleophiles (like sodium hydride or concentrated hydroxides) outside of controlled reaction conditions can trigger runaway exothermic nucleophilic aromatic substitution (SNAr) reactions.

References

  • National Center for Biotechnology Information. "3-Chloropyridine | C5H4ClN | CID 12287 - PubChem." PubChem. Available at:[Link]

  • National Institutes of Health (NIH). "Nomination Background: o-Chloropyridine (CASRN: 109-09-1)." NTP Technical Reports. Available at:[Link]

  • Brewitz, L., et al. "Fluorinated derivatives of pyridine-2,4-dicarboxylate are potent inhibitors of human 2-oxoglutarate dependent oxygenases." PMC - National Library of Medicine. Available at:[Link]

Sources

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